5-Hydroxyomeprazole-13C,d2 (sodium)

Core Science & Biosynthesis

Technical Guide: Chemical Properties & Bioanalytical Applications of 5-Hydroxyomeprazole-13C d2 Sodium Salt

Executive Summary

5-Hydroxyomeprazole-13C d2 sodium salt is a highly specialized stable isotope-labeled internal standard (SIL-IS) utilized in the quantitative bioanalysis of Omeprazole metabolites. As the primary metabolite of Omeprazole formed via CYP2C19 , 5-Hydroxyomeprazole serves as the critical biomarker for phenotyping CYP2C19 metabolizer status (Poor vs. Rapid Metabolizers).

This guide addresses the physicochemical instability of benzimidazole derivatives, the necessity of the sodium salt form for solubility and stability, and the precise LC-MS/MS workflows required to prevent acid-catalyzed degradation during analysis.

Molecular Identity & Physicochemical Profile[1][2][3][4][5]

The sodium salt form of 5-Hydroxyomeprazole is engineered to counteract the inherent acid-lability of the benzimidazole pharmacophore. In its free acid/base form, Omeprazole and its metabolites rapidly undergo acid-catalyzed rearrangement (Smiles rearrangement) to form degradation products. The sodium salt ensures the molecule remains in a stable, anionic state.

Chemical Specifications

Property	Specification
Compound Name	5-Hydroxyomeprazole-13C d2 Sodium Salt
Parent Analyte	5-Hydroxyomeprazole (CAS: 92340-57-3)
Isotopic Labeling	C (Carbon-13) x1, (Deuterium) x2
Mass Shift	+3 Da relative to unlabeled sodium salt
Chemical Formula
Molecular Weight	~386.41 g/mol (Salt form)
Solubility	Soluble in Methanol, Water (pH > 8.0); Slightly soluble in DMSO
pKa	~4.0 (Pyridinium N), ~8.8 (Benzimidazole NH - deprotonated in salt)
Appearance	Off-white to pale yellow hygroscopic solid

The "Sodium" Advantage

The "Sodium Salt" designation is not merely for solubility; it is a stability control mechanism .

• Mechanism: The sodium cation (

  ) displaces the proton on the benzimidazole nitrogen. This prevents the protonation of the pyridine nitrogen, which is the triggering step for the acid-catalyzed rearrangement that destroys the molecule.

• Handling Implication: Aqueous solutions must be maintained at pH > 9.0 . Dissolving this standard in neutral or acidic water (pH < 7) will accelerate degradation.

DMPK Context: The CYP2C19 Probe

In Drug Metabolism and Pharmacokinetics (DMPK), this molecule is not just a standard; it is a probe for genetic polymorphism. Omeprazole is a "racemic switch" drug, and its clearance is heavily dependent on CYP2C19.

Metabolic Pathway & Phenotyping

The ratio of Omeprazole to 5-Hydroxyomeprazole in plasma is the gold standard for determining a patient's CYP2C19 phenotype.

• Extensive Metabolizers (EM): High levels of 5-Hydroxyomeprazole.

• Poor Metabolizers (PM): Low levels of 5-Hydroxyomeprazole; high Omeprazole Sulfone (via CYP3A4).

Pathway Visualization

The following diagram illustrates the divergent metabolic pathways and the specific role of the 5-OH metabolite.

Figure 1: Metabolic fate of Omeprazole.[1][2][3][4] The 5-Hydroxy metabolite is the specific marker for CYP2C19 activity.

Bioanalytical Application (LC-MS/MS)

The primary application of 5-Hydroxyomeprazole-13C d2 sodium salt is as an Internal Standard (IS) in LC-MS/MS assays.

Why C ? (The Isotope Effect)

Using a "Deuterium-only" standard (e.g.,

) can sometimes lead to retention time shifts due to the deuterium isotope effect, potentially causing the IS to separate from the analyte during chromatography.

• Co-elution: The inclusion of

  C minimizes retention time shifts, ensuring the IS co-elutes exactly with the analyte.

• Matrix Correction: Exact co-elution means the IS experiences the exact same ion suppression/enhancement from the plasma matrix as the analyte, providing accurate normalization.

Validated Extraction Protocol

Critical Warning: Avoid acidic precipitation (e.g., TCA, Perchloric acid). Use basic Liquid-Liquid Extraction (LLE).

Step-by-Step Methodology:

• Stock Preparation:

  • Dissolve 1 mg of 5-Hydroxyomeprazole-13C d2 Sodium Salt in Methanol + 0.1% NaOH .

  • Reasoning: The NaOH ensures the salt does not revert to the acid-labile free base.

• Sample Pre-treatment:

  • Aliquot

    Human Plasma.[2]

  • Add

    IS Working Solution.

  • Buffer Addition: Add

    Ammonium Carbonate (pH 9.0) .

  • Reasoning: Buffering to pH 9.0 stabilizes the analyte before extraction.

• Liquid-Liquid Extraction (LLE):

  • Add

    Ethyl Acetate or MTBE (Methyl tert-butyl ether).

  • Vortex (5 min) and Centrifuge (4000g, 5 min).

• Reconstitution:

  • Evaporate supernatant under Nitrogen at

    .

  • Reconstitute in Mobile Phase (Water/Acetonitrile 80:20 + 10mM Ammonium Acetate).

LC-MS/MS Workflow Diagram

Figure 2: Optimized extraction workflow emphasizing pH control to prevent analyte degradation.

Stability & Handling Protocols

The sodium salt is hygroscopic and sensitive to light and moisture.

Parameter	Recommendation	Mechanism of Failure
Storage (Solid)	-20°C, Desiccated, Dark	Moisture converts salt to free acid; Light causes photodegradation.
Storage (Solution)	-80°C in Methanol/NaOH	Neutral methanol can become slightly acidic over time due to absorption.
Benchtop Stability	< 4 Hours at Room Temp	Rapid oxidation to the sulfone or degradation if pH drops.
Container	Amber Glass (Silanized)	Prevents adsorption to glass surfaces and UV damage.

Synthesis & Isotopic Purity

The synthesis of the 13C d2 sodium salt typically follows a route designed to introduce the label at a metabolically stable position, often the O-methyl group on the benzimidazole ring or the pyridine methyl.

• Precursor Selection: A deuterated/13C-labeled methoxy reagent is reacted with the benzimidazole precursor.

• Oxidation: The sulfide intermediate is oxidized to the sulfoxide (Omeprazole core).

• Salt Formation: The final step involves treatment with Sodium Methoxide (NaOMe) or Sodium Hydroxide (NaOH) and crystallization. This step is crucial; incomplete salt formation leads to poor shelf-life.

Isotopic Purity Requirements:

• Chemical Purity: >98%

• Isotopic Enrichment: >99% atom % excess.

• Interference Check: The contribution of the IS to the unlabeled analyte channel (M+0) must be <0.5% to ensure accurate quantification at the Lower Limit of Quantification (LLOQ).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 46781846, 5-Hydroxy Omeprazole Sodium Salt. Retrieved from [Link]

• Hofmann, U., et al. (2006). Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry. Journal of Chromatography B. Retrieved from [Link]

• Furuta, T., et al. (2005). Pharmacogenomics of Proton Pump Inhibitors. Pharmacogenomics.[3] (Contextual grounding for CYP2C19 pathway). Retrieved from [Link]

Sources

• 1. api.unil.ch [api.unil.ch]
• 2. Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacogenomics of Gastrointestinal Drugs: Focus on Proton Pump Inhibitors | Basicmedical Key [basicmedicalkey.com]
• 4. Human CYP2C19 is a major omeprazole 5-hydroxylase, as demonstrated with recombinant cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Metabolic Pathway of Omeprazole to 5-Hydroxyomeprazole

[1]

Executive Summary & Clinical Context[1][2][3]

The conversion of omeprazole to 5-hydroxyomeprazole is the primary clearance pathway for the drug in humans, mediated principally by the polymorphic enzyme CYP2C19 .[1][2] This pathway is not merely a detoxification step; it serves as the gold-standard in vivo probe for CYP2C19 phenotyping.[3]

Understanding this pathway requires a dual focus:

• Stereoselectivity: CYP2C19 exhibits a marked preference for (R)-omeprazole for 5-hydroxylation.[3][1][4][5] In contrast, (S)-omeprazole (esomeprazole) is primarily metabolized via 5'-O-demethylation or sulfoxidation (CYP3A4).[3]

• Genetic Impact: The metabolic ratio (MR) of Omeprazole/5-Hydroxyomeprazole in plasma is the definitive metric for distinguishing Poor Metabolizers (PM) from Extensive Metabolizers (EM).

This guide details the mechanistic enzymology, provides a self-validating experimental protocol for in vitro study, and visualizes the critical decision pathways in pharmacogenetic analysis.

Mechanistic Enzymology

The Reaction

The transformation is an aliphatic hydroxylation of the methyl group at the 5-position of the pyridine ring.

• Substrate: Omeprazole (specifically the R-enantiomer).[3][1][4][6]

• Enzyme: Cytochrome P450 2C19 (CYP2C19).[3][7][2][4][8][9][10][11] Note: CYP3A4 contributes minimally at therapeutic concentrations but becomes relevant at saturating concentrations.[3]

• Product: 5-Hydroxyomeprazole (inactive metabolite).[3][12]

• Mechanism: Radical abstraction-rebound.[3]

The Catalytic Cycle (P450 Mechanism)

The hydroxylation follows the standard P450 catalytic cycle, but specific steric constraints within the CYP2C19 active site dictate the regioselectivity for the 5-methyl group on the pyridine ring over the benzimidazole substituents.

• Substrate Binding: (R)-Omeprazole enters the CYP2C19 active site, displacing the aquo ligand from the heme iron, shifting the spin state from low to high.

• Reduction & Oxygen Binding: The heme accepts an electron from NADPH-CYP reductase, binds molecular oxygen, and accepts a second electron/proton to form the Compound I (Fe(IV)=O porphyrin radical cation).

• Hydrogen Abstraction (Rate Determining Step): The highly reactive Compound I abstracts a hydrogen atom from the C5-methyl group of the pyridine ring. This forms a carbon-centered radical on the methyl group.[3]

• Oxygen Rebound: The hydroxyl radical bound to the iron rapidly recombines with the substrate radical, forming the alcohol (5-hydroxymethyl) group.

• Product Release: 5-Hydroxyomeprazole is released, regenerating the enzyme.[3]

Visualization of the Pathway

The following diagram illustrates the chemical transformation and the competing pathways.

Figure 1: Stereoselective metabolic pathway of Omeprazole.[1][9] Note the preferential flux of the (R)-enantiomer toward 5-Hydroxyomeprazole via CYP2C19.[3][4][5][6]

Experimental Protocol: In Vitro Kinetic Assay

To study this pathway with high fidelity, a self-validating system using Human Liver Microsomes (HLM) is required.[3] This protocol ensures linearity and accounts for non-specific binding.

Materials & Reagents

Component	Specification	Purpose
Enzyme Source	Pooled HLM (min. 50 donors) or rCYP2C19	High donor count minimizes specific genotype bias.[3]
Substrate	Omeprazole (purity >99%)	Use racemic for general clearance or enantiopure for mechanistic study.
Buffer	100 mM Potassium Phosphate (pH 7.[3]4)	Physiological pH maintenance.[3]
Cofactor System	1.3 mM NADP+, 3.3 mM G6P, 0.4 U/mL G6PDH, 3.3 mM MgCl2	NADPH regeneration (prevents cofactor depletion).
Internal Standard	Omeprazole-d3 or Lansoprazole	Normalizes extraction efficiency and ionization variability.[3]
Quench Solution	Ice-cold Acetonitrile with 0.1% Formic Acid	Precipitates proteins and stops reaction immediately.[3]

Step-by-Step Workflow

Step 1: Pre-Incubation (Thermodynamic Equilibration) [3]

• Prepare a master mix of Buffer + HLM (final protein conc: 0.2 mg/mL).

• Add Omeprazole (range: 1 µM – 100 µM for kinetic determination).

• Incubate at 37°C for 5 minutes.

  • Why? Allows substrate to bind to the active site and temperature equilibration.

Step 2: Reaction Initiation

• Add the NADPH regenerating system (pre-warmed to 37°C).

• Total reaction volume: 200 µL.[3]

Step 3: Kinetic Time-Course

• Incubate for 10–20 minutes .

  • Validation Check: You must determine the "Linear Region" beforehand. If >15% of substrate is consumed, the assumption of initial rate (

    ) is invalid.

Step 4: Termination & Extraction

• Add 200 µL of Ice-cold Quench Solution containing the Internal Standard.

• Vortex for 30 seconds; Centrifuge at 4000g for 15 minutes at 4°C.

• Collect supernatant for LC-MS/MS analysis.[3]

Analytical Method (LC-MS/MS)

• Column: C18 Reverse Phase (e.g., Waters XBridge, 3.5 µm, 2.1 x 50 mm).

• Mobile Phase A: 0.1% Formic Acid in Water.[13][14]

• Mobile Phase B: Acetonitrile.[3][15]

• Gradient: 10% B to 90% B over 3 minutes.

• Detection (MRM):

  • Omeprazole: m/z 346.1 → 198.1

  • 5-Hydroxyomeprazole: m/z 362.1 → 214.1 (Quantifier)[3]

Workflow Diagram

Figure 2: Validated workflow for microsomal incubation assays.[3]

Data Analysis & Pharmacogenetics[6]

Kinetic Parameters

Data typically fits a Michaelis-Menten model, though biphasic kinetics may appear if CYP3A4 contribution is significant at high concentrations.[3]

[3]

• (CYP2C19): Typically 2–10 µM.[3]
• (CYP3A4): Typically >50 µM (Low affinity).[3]

• Intrinsic Clearance (

  ): Calculated as .[3]

Interpreting the Phenotype

The ratio of Omeprazole to 5-Hydroxyomeprazole is the clinical standard for phenotyping.

Genotype	Predicted Phenotype	Metabolic Ratio (Omep/5-OH)	Clinical Implication
CYP2C19 1/1	Extensive Metabolizer (EM)	Low (< 1.[3]0)	Normal clearance; standard dosing.[3]
CYP2C19 1/2 or 1/3	Intermediate Metabolizer (IM)	Medium	Reduced clearance; potential for higher exposure.[3]
CYP2C19 2/2 or 2/3	Poor Metabolizer (PM)	High (> 10.[3]0)	Zero formation of 5-OH via CYP2C19.[3][12] Clearance depends on CYP3A4 (Sulfone pathway).[3][11] High risk of toxicity/interaction.
CYP2C19 17/17	Ultra-Rapid Metabolizer (UM)	Very Low	Rapid clearance; risk of therapeutic failure (acid breakthrough).[3]

Pharmacogenetic Flowchart

Figure 3: Impact of CYP2C19 genetic polymorphism on Omeprazole clearance and clinical outcome.

References

• Äbelö, A., et al. (2000). Stereoselective metabolism of omeprazole by human cytochrome P450 enzymes.[9] Drug Metabolism and Disposition, 28(8), 966-972.[9] Link

• Pearce, R. E., et al. (1996). Human CYP2C19 is a major omeprazole 5-hydroxylase, as demonstrated with recombinant cytochrome P450 enzymes.[16] Journal of Pharmacology and Experimental Therapeutics, 277(2), 805-811. Link

• Shu, Y., et al. (2000). 5-hydroxylation of omeprazole by human liver microsomal fractions from Chinese populations related to CYP2C19 gene dose and individual ethnicity.[17] Journal of Pharmacology and Experimental Therapeutics, 295(2), 844-851.[17] Link

• Hofmann, U., et al. (2006). Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 831(1-2), 85-90.[3] Link

• Furuta, T., et al. (2005). Pharmacogenomics of proton pump inhibitors. Pharmacogenomics, 5(2), 181-202. Link

Sources

• 1. ClinPGx [clinpgx.org]
• 2. Pharmacogenomics of Gastrointestinal Drugs: Focus on Proton Pump Inhibitors | Basicmedical Key [basicmedicalkey.com]
• 3. Hydroxyomeprazole | C17H19N3O4S | CID 119560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. api.unil.ch [api.unil.ch]
• 5. Stereoselective metabolism of omeprazole by human cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. papers.ssrn.com [papers.ssrn.com]
• 8. Oxidative metabolism of omeprazole in human liver microsomes: cosegregation with S-mephenytoin 4'-hydroxylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. applications.emro.who.int [applications.emro.who.int]
• 11. Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 5-Hydroxy omeprazole standards | @rtMolecule [artmolecule.fr]
• 13. researchgate.net [researchgate.net]
• 14. tandfonline.com [tandfonline.com]
• 15. Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Human CYP2C19 is a major omeprazole 5-hydroxylase, as demonstrated with recombinant cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. 5-hydroxylation of omeprazole by human liver microsomal fractions from Chinese populations related to CYP2C19 gene dose and individual ethnicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Molecular Weight and Structure of Labeled 5-Hydroxyomeprazole

This guide details the molecular characteristics, structural integrity, and bioanalytical applications of labeled 5-hydroxyomeprazole, specifically focusing on its role as an internal standard in CYP2C19 phenotyping and pharmacokinetic profiling.

Executive Summary

5-Hydroxyomeprazole (5-OH-OMP) is the primary metabolite of the proton pump inhibitor omeprazole, formed exclusively by the cytochrome P450 isoform CYP2C19 .[1][2] Consequently, the ratio of omeprazole to 5-hydroxyomeprazole in plasma is the gold-standard biomarker for CYP2C19 phenotyping (Poor vs. Extensive Metabolizers).

To quantify this metabolite accurately in biological matrices, Stable Isotope Labeled (SIL) internal standards are required.[3] The most distinct and chemically stable variant is 5-Hydroxyomeprazole-d3 , typically labeled on the benzimidazole methoxy group to prevent metabolic loss of the label and minimize kinetic isotope effects.

Structural Characterization & Molecular Weight

Chemical Identity

The hydroxylation of omeprazole occurs at the 5-methyl group of the pyridine ring. When selecting a labeled standard, it is critical to ensure the label is not on the labile position (the hydroxymethyl group) or a position subject to exchange.

Feature	Unlabeled 5-Hydroxyomeprazole	Labeled 5-Hydroxyomeprazole-d3
CAS Number	92340-57-3	2748479-83-4 (Neutral) / 1215629-45-0 (Salt base)
Molecular Formula	C₁₇H₁₉N₃O₄S	C₁₇H₁₆D₃N₃O₄S
Monoisotopic Mass	361.1096 Da	364.1285 Da
Average Mol.[4][5][6][7][8][9] Weight	361.42 g/mol	364.44 g/mol
Label Position	N/A	Benzimidazole-5-methoxy-d3 (Typical)
Appearance	White to off-white solid	Off-white to pale yellow solid
Solubility	DMSO, Methanol, slightly in Water	DMSO, Methanol

Structural Diagram & Fragmentation Logic

The following diagram illustrates the structural relationship between the parent drug, the metabolite, and the labeled standard, highlighting the fragmentation points critical for Mass Spectrometry (MS) detection.

Figure 1: Metabolic formation of 5-Hydroxyomeprazole and MS/MS fragmentation pathways relative to the d3-labeled internal standard.

Bioanalytical Application (LC-MS/MS)

Internal Standard Selection Strategy

For 5-hydroxyomeprazole, the position of the deuterium label dictates the MRM (Multiple Reaction Monitoring) transition strategy.

• Label on Benzimidazole Methoxy (Most Common):

  • Precursor Ion: m/z 365.1 ([M+H]+)

  • Primary Fragment (Pyridine moiety): m/z 214.1

  • Observation: The label is located on the benzimidazole ring, which is lost as a neutral fragment during the primary collision-induced dissociation (CID).

  • Resulting Transition: 365.1 → 214.1.

  • Risk: This produces the same product ion as the unlabeled analyte (362.1 → 214.1). Chromatographic separation and high mass resolution are essential to prevent crosstalk from source fragmentation.

• Label on Pyridine Methoxy (Alternative):

  • Precursor Ion: m/z 365.1

  • Primary Fragment: m/z 217.1 (Retains d3).

  • Resulting Transition: 365.1 → 217.1.

  • Benefit: Higher specificity as both precursor and product ions differ from the analyte.

Recommendation: Verify the Certificate of Analysis (CoA) for your specific lot. If using the standard benzimidazole-labeled d3, monitor 365.1 → 214.1 but validate selectivity rigorously.

Mass Spectrometry Parameters

The following parameters are optimized for a Sciex Triple Quadrupole system but are adaptable to Agilent/Thermo platforms.

Parameter	5-Hydroxyomeprazole (Analyte)	5-Hydroxyomeprazole-d3 (IS)
Ionization Mode	ESI Positive (+)	ESI Positive (+)
Precursor Ion (Q1)	362.1 m/z	365.1 m/z
Product Ion (Q3)	214.1 m/z (Quantifier)	214.1 m/z (Quantifier)*
Declustering Potential	60 V	60 V
Collision Energy (CE)	15-20 eV	15-20 eV
Retention Time	~2.5 min	~2.5 min

*Note: Assumes d3 label on benzimidazole ring.[6][10] If label is on pyridine, Q3 will be 217.1.

Experimental Protocol: Preparation & Stability

Stock Solution Preparation

Objective: Create a stable 1.0 mg/mL stock solution. 5-Hydroxyomeprazole is acid-labile and light-sensitive.

• Weighing: Weigh 1.0 mg of 5-Hydroxyomeprazole-d3 (correcting for salt/purity factor).

• Solvent: Dissolve in 100% Methanol or DMSO .

  • Caution: Do not use acidic diluents (e.g., 0.1% Formic Acid) for the stock, as this degrades the sulfoxide bond.

• Alkaline Stabilization: Add 1% v/v Ammonium Hydroxide (NH4OH) or use a 50:50 Methanol:10mM Ammonium Bicarbonate (pH 8.0) mixture for working dilutions to ensure stability.

Extraction Workflow (Protein Precipitation)

This protocol minimizes matrix effects while maintaining high recovery.

Figure 2: Optimized sample preparation workflow for plasma analysis.

Stability Criteria

• Benchtop: Stable for <4 hours in acidic mobile phase; >24 hours in alkaline buffer (pH 8.5).

• Long-term: -80°C in methanol stock (stable for >1 year).

References

• Shimadzu. (2014). Fast LC/MS/MS Method for Quantitative Determination of Omeprazole in Human Plasma. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 46781847, 5-Hydroxy Omeprazole-d3 Sodium Salt. Retrieved from [Link]

• Äbelö, A., et al. (2000). Stereoselective metabolism of omeprazole by human cytochrome P450 enzymes. Drug Metabolism and Disposition, 28(8), 966-972.[1]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. 5-Hydroxy omeprazole standards | @rtMolecule [artmolecule.fr]
• 3. researchgate.net [researchgate.net]
• 4. 5-Hydroxy Omeprazole-d3 Sodium Salt | C17H18N3NaO4S | CID 46781847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tlcstandards.com [tlcstandards.com]
• 6. veeprho.com [veeprho.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. 5-Hydroxy Omeprazole-d3 Sodium Salt | LGC Standards [lgcstandards.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

difference between 5-hydroxyomeprazole and omeprazole sulfone

The following technical guide details the structural, metabolic, and analytical distinctions between 5-hydroxyomeprazole and omeprazole sulfone . This content is structured for direct application in bioanalytical assays and pharmacogenetic research.

Differentiation, Metabolic Pathways, and Analytical Protocols

Executive Summary

In the pharmacokinetics of omeprazole (OME), 5-hydroxyomeprazole (5-OH-OME) and omeprazole sulfone (OME-S) represent the two primary metabolic divergences. Their distinction is critical for three reasons:

• Mechanistic Origin: 5-OH-OME is the specific marker for CYP2C19 activity (primary clearance), while OME-S is formed via CYP3A4 (secondary/shunt pathway).

• Structural Isomerism: They are isobaric structural isomers (

  , MW 361.4), presenting a significant challenge in mass spectrometry due to potential co-elution and cross-talk.

• Phenotyping Utility: The ratio of Omeprazole to 5-OH-OME is the gold standard for classifying CYP2C19 metabolizer status (Poor vs. Extensive), whereas OME-S levels rise disproportionately in CYP2C19 Poor Metabolizers (PMs) due to metabolic shunting.

Mechanistic Divergence & Signaling Pathways

Omeprazole clearance is a competitive process between hydroxylation and sulfoxidation. In extensive metabolizers (EM), CYP2C19 dominates.[1] In poor metabolizers (PM), the CYP2C19 pathway is blocked, forcing clearance through CYP3A4 to the sulfone.

Metabolic Pathway Diagram

The following diagram illustrates the competitive metabolism and the "shunt" effect observed in PM phenotypes.

Figure 1: Metabolic divergence of Omeprazole.[1][2][3][4][5][6][7] The green pathway represents the primary clearance route in normal metabolizers. The red pathway becomes dominant when CYP2C19 is impaired.

Structural & Physicochemical Comparison

Despite sharing the same molecular formula, the site of oxidation alters their fragmentation patterns in mass spectrometry.

Feature	5-Hydroxyomeprazole (5-OH-OME)	Omeprazole Sulfone (OME-S)
Molecular Formula
Monoisotopic Mass	361.1096 Da	361.1096 Da
Precursor Ion [M+H]+	m/z 362.1	m/z 362.1
Modification Site	Hydroxylation at the 5-methyl group on the pyridine ring.	Oxidation of the sulfinyl sulfur ( ) to a sulfone ( ).
Polarity (RT)	More polar (elutes earlier on C18).	Less polar (elutes later on C18).
Primary Enzyme	CYP2C19	CYP3A4
Key MS Fragment	m/z 214 (Hydroxylated pyridine moiety)	m/z 150 (Sulfone-specific cleavage)

Analytical Methodologies (LC-MS/MS)

Because these analytes are isobaric, chromatographic resolution is preferred over relying solely on MS selectivity. However, unique MRM transitions are essential for specificity.

Protocol: Simultaneous Quantification

Objective: Separate and quantify OME, 5-OH-OME, and OME-S in human plasma.[8]

A. Sample Preparation (Solid Phase Extraction)

Rationale: Liquid-liquid extraction (Ethyl Acetate) is possible, but SPE provides cleaner baselines for low-level metabolite detection.

• Conditioning: Use Oasis HLB cartridges (30 mg). Condition with 1 mL Methanol followed by 1 mL Water.

• Loading: Mix 200 µL plasma with 200 µL 0.1% Formic Acid. Load onto cartridge.

• Washing: Wash with 1 mL 5% Methanol in water (removes proteins/salts).

• Elution: Elute with 1 mL Acetonitrile.

• Reconstitution: Evaporate under nitrogen stream at 40°C. Reconstitute in 100 µL Mobile Phase A/B (80:20).

B. LC Conditions (Isomer Separation)

• Column: C18 Reverse Phase (e.g., Phenomenex Kinetex 2.6 µm, 50 x 2.1 mm).

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 7.5). Note: Basic pH improves peak shape for benzimidazoles.

• Mobile Phase B: Acetonitrile.[9][8][10]

• Gradient:

  • 0-0.5 min: 15% B

  • 0.5-3.0 min: 15% -> 60% B

  • 3.0-4.0 min: 90% B (Wash)

  • 4.1 min: Re-equilibrate.

• Flow Rate: 0.4 mL/min.

C. MS/MS Parameters (MRM Mode)

Use Positive Electrospray Ionization (ESI+).

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Structural Origin of Fragment
Omeprazole	346.1	198.1	15	Pyridine moiety (cleavage of sulfoxide)
5-OH-OME	362.1	214.1	18	Hydroxylated pyridine moiety (198 + 16 Da)
OME-Sulfone	362.1	150.0	25	Sulfone-specific rearrangement/cleavage

Critical QC Check: Ensure the retention time of 5-OH-OME is distinct from OME-S. Typically, 5-OH-OME elutes before Omeprazole, and OME-Sulfone elutes after Omeprazole on a standard C18 column.

Clinical & Pharmacogenetic Interpretation

The quantification of these metabolites allows for "phenotyping" (assessing actual enzyme activity) without genetic sequencing.

The Metabolic Ratio (MR)[5][12]

• CYP2C19 Phenotyping:

  [4]

  • Low Ratio (< 1.0): Ultra-Rapid / Extensive Metabolizer.

  • High Ratio (> 10.0): Poor Metabolizer (PM).

  • Interpretation: A high ratio indicates the blockade of the primary pathway.

• CYP3A4 Index:

  [1]

  • Used less frequently but relevant for drug-drug interaction studies (e.g., assessing CYP3A4 inhibition by ketoconazole).

Data Validation Rules

• The "PM Shift": If a subject is a CYP2C19 Poor Metabolizer, you must observe a significant increase in Omeprazole Sulfone concentration. If OME is high, 5-OH is low, but Sulfone is also low, suspect non-compliance or absorption issues rather than just metabolic polymorphism.

• Isobaric Interference: If the 5-OH-OME peak shows a "shoulder" or abnormal tailing, check for co-elution with the Sulfone. Verify using the specific 362->150 transition to confirm the position of the Sulfone peak.

References

• Abouir, K., et al. (2024). Improving CYP2C19 phenotyping using stereoselective omeprazole and 5‐hydroxy‐omeprazole metabolic ratios. Basic & Clinical Pharmacology & Toxicology.[5] Link

• Hofmann, U., et al. (2006). Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. Journal of Chromatography B. Link

• Uno, T., et al. (2007). Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice.[1] British Journal of Clinical Pharmacology. Link

• Kanazawa, H., et al. (2002). Determination of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. Journal of Chromatography A. Link

• Shirkhedkar, A.A., et al. (2022). Simple and Fast Liquid Chromatography-Mass Spectrometry (LC-MS) Method for the Determination of Omeprazole, 5-hydroxyomeprazole, and Omeprazole Sulphone in Human Plasma. Journal of Liquid Chromatography & Related Technologies. Link

Sources

• 1. Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Urine metabolic ratio of omeprazole in relation to CYP2C19 polymorphisms in Russian peptic ulcer patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Improving CYP2C19 phenotyping using stereoselective omeprazole and 5-hydroxy-omeprazole metabolic ratios - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. researchonline.gcu.ac.uk [researchonline.gcu.ac.uk]
• 8. Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Clinical Significance of 5-Hydroxyomeprazole Plasma Levels

Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

5-Hydroxyomeprazole (5-OH-OME) is the primary metabolite of the proton pump inhibitor (PPI) omeprazole, formed exclusively by the polymorphic enzyme CYP2C19 .[1] While pharmacologically inactive, plasma levels of 5-OH-OME—and specifically its ratio to the parent drug—serve as the "gold standard" phenotypic biomarker for CYP2C19 metabolic activity.

This guide details the mechanistic basis, analytical quantification, and clinical utility of 5-OH-OME. It provides researchers with a validated framework for using this metabolite to stratify patient populations, assess drug-drug interactions (DDIs), and optimize therapeutic regimens for acid-related disorders.

Mechanistic Foundation: The CYP2C19 Probe

Omeprazole is a racemic mixture metabolized in the liver through two divergent pathways. The clinical significance of 5-OH-OME stems from its specificity; unlike the sulfone metabolite (mediated by CYP3A4), 5-OH-OME formation is a direct readout of CYP2C19 function.

Metabolic Pathway Architecture

The hepatic clearance of omeprazole is stereoselective and enzyme-specific.

• CYP2C19 (Major Pathway): Hydroxylates omeprazole at the 5-position of the pyridine ring to form 5-hydroxyomeprazole . This is the rate-limiting step for elimination in extensive metabolizers (EM).

• CYP3A4 (Minor Pathway): Oxidizes the sulfinyl group to form omeprazole sulfone . This pathway becomes dominant only when CYP2C19 is impaired (Poor Metabolizers, PM).

Pathway Visualization

Figure 1: Divergent metabolic pathways of omeprazole. 5-Hydroxyomeprazole formation segregates with CYP2C19 activity.

The Metabolic Ratio (MR) as a Phenotypic Biomarker[1][2]

The absolute plasma concentration of 5-OH-OME alone is insufficient for phenotyping due to variability in absorption and volume of distribution. Instead, the Omeprazole / 5-Hydroxyomeprazole Ratio (MR) measured at a single time point (typically 3 hours post-dose) is the validated metric.

Interpreting the Ratio

A high MR indicates a metabolic block (low CYP2C19 activity), while a low MR indicates rapid clearance.

Phenotype	Genotype Examples	Metabolic Ratio (OME / 5-OH-OME)	Clinical Implication
Poor Metabolizer (PM)	2/2, 2/3, 3/3	> 10.0 (log MR > 1.0)	High drug exposure; risk of toxicity; high efficacy in H. pylori.
Intermediate Metabolizer (IM)	1/2, 1/3	1.0 – 10.0	Moderate exposure; variable clinical response.
Extensive Metabolizer (EM)	1/1	< 1.0	Standard clearance; standard dosing applies.
Ultra-Rapid Metabolizer (UM)	1/17, 17/17	< 0.2	Very low exposure; high risk of therapeutic failure (acid breakthrough).

Note: Cut-off values can vary slightly by population (Asian vs. Caucasian) and analytical method, but the segregation between PM and EM is distinct.

Analytical Protocol: LC-MS/MS Quantification

To utilize 5-OH-OME levels reliably, a sensitive and specific LC-MS/MS method is required.[2] The following protocol is designed for high-throughput clinical research.

Methodological Principles

• Matrix: Human Plasma (K2EDTA).[3]

• Internal Standard (IS): Omeprazole-d3 or Lansoprazole.[3]

• Polarity: 5-OH-OME is more polar than the parent; chromatographic separation is critical to avoid ion suppression.

• Stability: Omeprazole and its metabolites are acid-labile. Alkaline extraction conditions are mandatory.

Step-by-Step Workflow

Step 1: Sample Preparation (Liquid-Liquid Extraction)

• Thaw plasma samples on ice.

• Aliquot 200 µL of plasma into a clean tube.

• Add 20 µL of Internal Standard working solution.

• Add 200 µL of 0.1 M Sodium Carbonate (Na2CO3) buffer (pH ~10) to ensure analyte stability.

• Add 1.5 mL of Methyl tert-butyl ether (MTBE) or Ethyl Acetate.

• Vortex vigorously for 5 minutes; Centrifuge at 4,000 g for 10 minutes.

• Transfer the organic supernatant to a fresh tube and evaporate to dryness under Nitrogen at 40°C.

• Reconstitute in 200 µL Mobile Phase (Initial conditions).

Step 2: LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., Zorbax Eclipse XDB-C8 or Waters XBridge C18), 3.5 µm, 2.1 x 50 mm.

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 8.5 with NH4OH).

• Mobile Phase B: Acetonitrile.[3]

• Gradient: 10% B to 90% B over 3 minutes.

• Mass Spectrometry (ESI+): Multiple Reaction Monitoring (MRM).[3]

Step 3: MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Omeprazole	346.1	198.1	20	15
5-OH-Omeprazole	362.1	214.1	20	18
Omeprazole Sulfone	362.1	150.1	20	25

Analytical Logic Diagram

Figure 2: LC-MS/MS workflow emphasizing alkaline stabilization for omeprazole metabolites.

Clinical Applications

Optimization of H. pylori Eradication

The cure rate of H. pylori is pH-dependent.

• Mechanism: Higher omeprazole exposure leads to sustained intragastric pH > 4, which stabilizes antibiotics (clarithromycin/amoxicillin).

• Data Correlation: Patients with low 5-OH-OME formation (PMs) achieve eradication rates of ~95-100%, whereas high 5-OH-OME formers (EMs/UMs) may see rates as low as 60-70% due to rapid drug clearance.

• Actionable Insight: In clinical trials, stratifying patients by the OME/5-OH-OME ratio allows for dosage adjustments (e.g., doubling the dose for EMs/UMs).

Drug-Drug Interaction (DDI) Studies

5-OH-OME levels distinguish between CYP2C19 and CYP3A4 inhibition.

• Scenario A (CYP2C19 Inhibition): Co-administration with Voriconazole.[4][5]

  • Result: OME increases, 5-OH-OME decreases , Sulfone may increase slightly (shunting).

• Scenario B (CYP3A4 Inhibition): Co-administration with Grapefruit Juice or Ketoconazole.

  • Result: OME increases, 5-OH-OME remains unchanged , Sulfone decreases.

References

• Streetman, D. S., et al. (2000). Phenotyping of CYP2C19 using omeprazole metabolic ratios.[6][4][7][8][9] Pharmacogenetics.

• Ishii, M., et al. (2007). Simultaneous determination of omeprazole and its metabolites (5′-hydroxyomeprazole and omeprazole sulfone) in human plasma by liquid chromatography-tandem mass spectrometry.[10] Journal of Liquid Chromatography & Related Technologies.

• Furuta, T., et al. (2005). Effect of CYP2C19 genotype on cure rates for Helicobacter pylori infection.[6][11] Annals of Internal Medicine.

• Lima, J. J., et al. (2012). Omeprazole Therapy and CYP2C19 Genotype.[6][4][5][7][9][11][12][13][14][15] Medical Genetics Summaries [NCBI].

• Hofmann, U., et al. (2024). Improving CYP2C19 phenotyping using stereoselective omeprazole and 5-hydroxy-omeprazole metabolic ratios.[4] Basic & Clinical Pharmacology & Toxicology.

Sources

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• 2. shimadzu.com [shimadzu.com]
• 3. scispace.com [scispace.com]
• 4. Improving CYP2C19 phenotyping using stereoselective omeprazole and 5-hydroxy-omeprazole metabolic ratios - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Improving CYP2C19 phenotyping using stereoselective omeprazole and 5‐hydroxy‐omeprazole metabolic ratios - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]
• 9. Reliability of the omeprazole hydroxylation index for CYP2C19 phenotyping: possible effect of age, liver disease and length of therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. ncbi.nlm.nih.gov [ncbi.nlm.nih.gov]
• 12. Omeprazole Therapy and CYP2C19 Genotype - Medical Genetics Summaries - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ClinPGx [clinpgx.org]
• 15. Correlation between omeprazole hydroxylase and CYP2C19 genotype in North Indians - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacokinetics of Omeprazole Metabolites in CYP2C19 Poor Metabolizers: A Mechanistic and Bioanalytical Guide

Topic: Pharmacokinetics of Omeprazole Metabolites in Poor Metabolizers Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Omeprazole is a racemic proton pump inhibitor (PPI) subject to complex, stereoselective hepatic metabolism. Its clearance is primarily driven by CYP2C19 (forming 5-hydroxyomeprazole) and secondarily by CYP3A4 (forming omeprazole sulfone).[1] In Poor Metabolizers (PMs) —individuals carrying two loss-of-function alleles (e.g., CYP2C192/2 or 2/3)—the primary metabolic route is ablated.

This guide analyzes the pharmacokinetic (PK) inversion observed in PMs: a dramatic increase in parent drug exposure, a suppression of the 5-hydroxy metabolite, and a compensatory shunt toward the sulfone metabolite. It provides a validated LC-MS/MS protocol for resolving these isobaric metabolites and outlines the clinical implications for drug development and personalized medicine.

Mechanistic Pharmacology

The Metabolic Switch

In Extensive Metabolizers (EMs), CYP2C19 rapidly clears the R-enantiomer of omeprazole to 5-hydroxyomeprazole (5-OH). The S-enantiomer (esomeprazole) is less sensitive to CYP2C19 but is still cleared via this pathway and CYP3A4.

In PMs, the CYP2C19 pathway is functionally absent. This forces the system to rely on:

• CYP3A4 Sulfoxidation: Converting omeprazole to omeprazole sulfone.[1]

• Non-enzymatic reduction: Minor pathway.

• Renal elimination: Negligible for parent drug.

This "metabolic shunt" results in a distinct PK fingerprint characterized by a high Metabolic Ratio (MR) of Omeprazole/5-OH.

Pathway Visualization

The following diagram illustrates the stereoselective pathways and the specific blockage occurring in PM phenotypes.

Figure 1: Metabolic pathways of omeprazole.[2][3] In Poor Metabolizers, the CYP2C19 pathway is blocked (Red), shunting clearance toward CYP3A4-mediated sulfone formation.

Pharmacokinetic Profile: PM vs. EM

The quantitative differences between phenotypes are non-linear and profound. The following data synthesizes results from multiple bioequivalence and phenotyping studies.

Table 1: Comparative PK Parameters (Single Dose 20mg)

Parameter	Analyte	Extensive Metabolizer (EM)	Poor Metabolizer (PM)	Fold Change (PM/EM)
AUC (ng[4]·h/mL)	Omeprazole	~500 - 1,000	~5,000 - 12,000	5x - 12x Increase
Cmax (ng/mL)	Omeprazole	~200 - 400	~800 - 1,500	2x - 4x Increase
t1/2 (hours)	Omeprazole	0.5 - 1.0	2.0 - 3.0	~3x Increase
AUC	5-Hydroxy	High	Very Low	>5x Decrease
AUC	Sulfone	Low	High	~2x - 3x Increase
Metabolic Ratio	OMP / 5-OH	< 1.0	> 12.0	Diagnostic Marker

Technical Insight: The increase in Omeprazole Sulfone in PMs is not due to increased CYP3A4 activity per se, but rather increased substrate availability (Omeprazole) for the CYP3A4 enzyme due to the blockade of the primary CYP2C19 clearance route.

Experimental Methodology: LC-MS/MS Protocol

Quantifying omeprazole metabolites requires rigorous separation because 5-Hydroxyomeprazole and Omeprazole Sulfone are isobaric (both m/z ~362 Da). Mass spectrometry alone cannot distinguish them; chromatographic resolution is mandatory.

Protocol Design Principles

• Self-Validation: The protocol uses relative retention times (RRT) of isobaric pairs to ensure specificity.

• Polarity Logic: On Reverse Phase (C18) columns, the elution order is generally: 5-OH (Most Polar)

  Omeprazole Sulfone (Least Polar) .

Step-by-Step Workflow

A. Sample Preparation (Liquid-Liquid Extraction)

• Aliquot: Transfer 200 µL of human plasma into a glass tube.

• Internal Standard: Add 20 µL of Lansoprazole or D3-Omeprazole (1 µg/mL).

• Alkalinization: Add 100 µL of 0.1 M Tris buffer (pH 9.5) to ensure analytes are in non-ionized form for extraction.

• Extraction: Add 1.5 mL Ethyl Acetate. Vortex for 2 minutes.

• Separation: Centrifuge at 4,000 rpm for 5 minutes.

• Reconstitution: Evaporate the supernatant under nitrogen at 40°C. Reconstitute in 150 µL Mobile Phase.

B. LC-MS/MS Conditions

• Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 µm) or equivalent.

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 8.5).

• Mobile Phase B: Acetonitrile.[5][6]

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-3.0 min: 10%

    90% B

  • 3.0-4.0 min: 90% B

• Flow Rate: 0.4 mL/min.

C. Mass Spectrometry (ESI+) Parameters

Use Multiple Reaction Monitoring (MRM) mode.

Analyte	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)	Approx RT (min)
Omeprazole	346.1	198.1	20	15	2.5
5-Hydroxy	362.1	214.1	22	18	1.8
Sulfone	362.1	214.1	22	18	3.1

Critical Control Point: Ensure baseline resolution (

) between 5-Hydroxyomeprazole and Omeprazole Sulfone. If peaks co-elute, the quantitation of the PM phenotype will be invalid.

Analytical Workflow Diagram

Figure 2: Bioanalytical workflow for the simultaneous quantification of omeprazole and its isobaric metabolites.

Clinical & Drug Development Implications[9]

Drug-Drug Interactions (DDI)

In PMs, the "backup" pathway (CYP3A4) becomes the primary clearance route. This makes PMs uniquely susceptible to CYP3A4 inhibitors (e.g., ketoconazole, clarithromycin) which would otherwise have a minor effect on EMs.

• Risk: Co-administration of CYP3A4 inhibitors in PMs can lead to supratherapeutic levels of omeprazole, increasing the risk of toxicity.[7]

Safety and Efficacy

• Efficacy: PMs generally show higher gastric pH control (better efficacy) for acid-related diseases due to higher AUC.

• Toxicity: Long-term exposure in PMs is associated with potential risks such as hip fractures, hypomagnesemia, and C. difficile infections due to sustained achlorhydria.

Genotyping vs. Phenotyping

While genotyping (PCR for *2, *3 alleles) is definitive, Phenotyping using the Omeprazole/5-OH ratio is often preferred in Phase I trials to capture rare variants or environmental factors (e.g., liver disease) that mimic the PM state.

References

• World Health Organization (WHO). (2025). Comparative pharmacokinetics of Omeprazole and its metabolites in poor and extensive metabolizer populations.[8][9]Link

• National Institutes of Health (NIH). (2012). Omeprazole Therapy and CYP2C19 Genotype - Medical Genetics Summaries.Link

• Frontiers in Pharmacology. (2022). Omeprazole Treatment Failure in Gastroesophageal Reflux Disease and Genetic Variation at the CYP2C Locus.[4]Link

• Shimadzu Application Note. (2016). Fast LC/MS/MS Method for Quantitative Determination of Omeprazole in Human Plasma.[5][10]Link

• Sigma-Aldrich. (2000). Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice.[9]Link

• Clinical Pharmacogenetics Implementation Consortium (CPIC). Guideline for CYP2C19 and Proton Pump Inhibitor Dosing.[4]Link

Sources

• 1. 5-Hydroxy omeprazole standards | @rtMolecule [artmolecule.fr]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Omeprazole Treatment Failure in Gastroesophageal Reflux Disease and Genetic Variation at the CYP2C Locus [frontiersin.org]
• 5. scispace.com [scispace.com]
• 6. Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dovepress.com [dovepress.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. shimadzu.com [shimadzu.com]

Technical Guide: Stable Isotope Labeled Internal Standards for Proton Pump Inhibitors (PPIs)

Executive Summary

The quantification of Proton Pump Inhibitors (PPIs)—such as Omeprazole, Esomeprazole, Lansoprazole, and Pantoprazole—in biological matrices presents a unique dual challenge: chemical instability (acid lability) and metabolic complexity (extensive CYP2C19/CYP3A4 metabolism).

This guide details the strategic implementation of Stable Isotope Labeled Internal Standards (SIL-IS) to overcome these hurdles. Unlike generic small molecule workflows, PPI bioanalysis requires a "self-validating" system where the IS not only corrects for ionization suppression but also acts as a sentinel for sample degradation during processing.

Part 1: The Chemical Rationale

The Instability Trap

PPIs are substituted benzimidazoles that function as prodrugs. They are activated in the acidic environment of the parietal cells to form a sulfenamide intermediate. In bioanalysis, this is a liability.

• Mechanism: In acidic media (pH < 5), PPIs undergo rearrangement. If your extraction protocol or mobile phase is too acidic during the dwell time, the analyte disappears.

• The IS Role: A structural analog (e.g., another PPI) may not degrade at the same rate as the target analyte. A SIL-IS (e.g., Omeprazole-d3) is chemically identical and will track this degradation to a certain extent, but the primary goal is to stabilize the matrix.

Matrix Effects in LC-MS/MS

PPIs are typically analyzed in plasma or serum. Phospholipids and hemolytic byproducts (hemoglobin) often co-elute with PPIs, causing Ion Suppression .

• Evidence: Studies show that without SIL-IS, matrix effects can cause signal deviation of >25% between patients.

• Solution: A co-eluting SIL-IS experiences the exact same suppression event as the analyte, normalizing the response ratio.

Part 2: Strategic Selection of Internal Standards

Not all isotopes are created equal. For PPIs, the choice between Deuterium (

) and Carbon-13 ( ) / Nitrogen-15 ( ) is critical.

The Deuterium Risk (H/D Exchange)

Deuterium labeling is cost-effective but risky if the label is placed on an exchangeable position (e.g., -NH, -OH, or adjacent to a carbonyl/heteroatom where enolization occurs).

• PPI Specifics: Avoid labels on the benzimidazole nitrogen.

• Preferred Labels: Methyl groups (methoxy or pyridine-methyl). For Omeprazole, Omeprazole-d3 (O-methyl-d3) is standard and stable.

The Mass Shift (Cross-Talk)

• Rule: The mass difference (

  ) must be Da to avoid overlap with the natural isotopic distribution (M+1, M+2) of the analyte.

• Recommendation: Use d3 or d6 analogs.

  • Omeprazole (MW 345.4)

    Omeprazole-d3 (MW 348.4).

  • Caution: If the analyte concentration is very high (ULOQ) and the IS concentration is low, the natural M+3 isotope of the analyte can contribute to the IS channel (Cross-talk).

Decision Matrix: Selecting the Right IS

Figure 1: Decision matrix for selecting the appropriate Internal Standard based on assay type and budget.

Part 3: Experimental Protocol (Self-Validating Workflow)

This protocol uses Liquid-Liquid Extraction (LLE) under alkaline conditions. This is superior to Protein Precipitation (PPT) for PPIs because it removes phospholipids more effectively and allows for pH control.

Reagents

• Analyte: Omeprazole, Lansoprazole, etc.[1]

• IS: Omeprazole-d3 (100 ng/mL in Methanol).

• Buffer: 0.1 M Sodium Bicarbonate (

  ), pH 8.5.

• Extraction Solvent: Methyl tert-butyl ether (MTBE) or Ethyl Acetate.

Step-by-Step Workflow

• Aliquot: Transfer 50

  L of plasma into a clean tube.

• IS Addition: Add 10

  L of SIL-IS working solution. Vortex gently.

• Alkaline Stabilization (CRITICAL): Add 100

  L of 0.1 M NaHCO3 (pH 8.5) .

  • Why? This locks the PPI in its stable, non-activated form. Acidic buffers here will destroy the sample.

• Extraction: Add 1.5 mL of MTBE. Vortex for 5 minutes (high speed).

• Phase Separation: Centrifuge at 4,000 rpm for 5 minutes.

• Transfer: Transfer the organic (upper) layer to a fresh tube.

• Dry Down: Evaporate to dryness under Nitrogen stream at 40°C.

• Reconstitution: Reconstitute in 200

  L of Mobile Phase (Initial conditions, e.g., 80:20 Water:Acetonitrile + 0.1% Formic Acid).

  • Note: Once reconstituted in mobile phase (which is acidic), inject immediately or keep at 4°C in the autosampler.

Workflow Diagram

Figure 2: Alkaline Liquid-Liquid Extraction workflow designed to preserve PPI stability.

Part 4: Data Presentation & Validation

MRM Transitions (Example: Omeprazole)

Using a Triple Quadrupole MS (e.g., Sciex 6500+ or Thermo Altis), set up the following transitions.

Compound	Precursor Ion ( )	Product Ion ( )	Collision Energy (V)	Role
Omeprazole	346.1	198.1	15	Quantifier
Omeprazole	346.1	180.1	25	Qualifier
Omeprazole-d3	349.1	198.1	15	Internal Standard

Acceptance Criteria (Self-Validating)

To ensure the SIL-IS is working correctly, monitor the IS Peak Area Response across the run.

• Rule: The IS area in unknown samples should be within ±20% of the mean IS area in the calibration standards.

• Drift: If IS response drops systematically >30% late in the run, it indicates source contamination or matrix buildup on the column.

• Scatter: If IS response varies wildly between samples, it indicates inconsistent extraction efficiency or "spot" matrix effects (e.g., hemolysis).

References

• FDA Bioanalytical Method Validation Guidance for Industry (2018). U.S. Food and Drug Administration.[2] [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. International Council for Harmonisation (ICH).[3] [Link]

• Use of Stable Isotope-Labeled Internal Standards in LC-MS/MS. Waters Corporation Application Notes. [Link]

• Stability of Omeprazole in Various pH Environments. National Center for Biotechnology Information (NCBI) PubChem. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. pdf.benchchem.com [pdf.benchchem.com]

advantages of using 13C d2 labeling for omeprazole metabolites

Precision Bioanalysis of Omeprazole and Metabolites: The Strategy

Content Type: Technical Whitepaper & Experimental Guide Audience: Senior Bioanalytical Scientists & DMPK Researchers

Executive Summary

In the quantitative bioanalysis of Omeprazole (OME) and its major metabolites (5-hydroxyomeprazole and omeprazole sulfone), the choice of Internal Standard (IS) is the single most critical variable determining assay robustness. While fully deuterated analogs (e.g.,

-OME) are common, they suffer from the "Deuterium Isotope Effect," causing retention time (RT) shifts that decouple the IS from matrix suppression events affecting the analyte.

This guide advocates for the

labeling strategy . By combining a single Carbon-13 atom with two Deuterium atoms, this hybrid approach achieves the necessary mass shift (+3 Da) to avoid sulfur-based isotopic overlap while minimizing the chromatographic separation inherent to high-deuterium standards.

Part 1: The Bioanalytical Challenge

The Sulfur Problem in Mass Resolution

Omeprazole (

) contains sulfur, which presents a unique challenge for Internal Standard selection due to the natural abundance of (approx. 4.2%).

• Scenario A: Using a +2 Da IS (e.g.,

  -OME) The M+2 isotope of the native analyte (derived from ) has the same mass as the M+0 of the Internal Standard. At high analyte concentrations, the native "crosstalk" inflates the IS signal, causing non-linear calibration curves (quadratic curvature).

• Scenario B: The

  Solution (+3 Da) A +3 Da shift moves the IS precursor ion safely beyond the significant natural isotopic envelope of the analyte, ensuring linear quantification across a wide dynamic range (e.g., 1–1000 ng/mL).

The Deuterium Isotope Effect

Deuterium (

) is more hydrophilic than Protium ( ). In Reverse-Phase Chromatography (RPLC), heavily deuterated standards (e.g., ) elute earlier than the native analyte.

• The Risk: If the analyte elutes at a point of high matrix suppression (e.g., phospholipid region) but the

  -IS elutes earlier in a clean region, the IS fails to compensate for the suppression.

• The Solution:

  has no effect on retention time. By limiting Deuterium to only 2 atoms ( ) and adding mass via , the IS co-elutes almost perfectly with the analyte, experiencing the exact same matrix effects.

Part 2: Metabolic Mapping & Label Positioning

To simultaneously quantify Omeprazole and its metabolites, the stable isotope label must be placed on the benzimidazole core or the pyridine ring —positions that are metabolically stable. Labels on the methoxy groups are risky due to O-demethylation pathways.

Diagram 1: Metabolic Fate of the Label

The following diagram illustrates the metabolic pathways and confirms that a core-labeled IS tracks through both CYP2C19 and CYP3A4 pathways.

Caption: Metabolic pathways of Omeprazole. Core labeling ensures the IS mass shift is preserved in both 5-OH and Sulfone metabolites.

Part 3: Experimental Protocol

Sample Preparation (Liquid-Liquid Extraction)

Omeprazole is acid-labile. Avoid acidic precipitation agents (like TCA) which cause rapid degradation. Liquid-Liquid Extraction (LLE) at alkaline pH is the gold standard.

Reagents:

• Buffer: 0.1 M Sodium Carbonate (pH 9.0)

• Extraction Solvent: Methyl tert-butyl ether (MTBE) or Dichloromethane (DCM).

• Internal Standard:

  -Omeprazole (100 ng/mL in Methanol).

Step-by-Step Workflow:

• Aliquot: Transfer 50 µL human plasma into a 1.5 mL Eppendorf tube.

• IS Spike: Add 10 µL of IS working solution. Vortex 10s.

• Alkalinization: Add 50 µL 0.1 M Sodium Carbonate (pH 9.0). Critical: Stabilizes Omeprazole.[1][2][3]

• Extraction: Add 500 µL MTBE. Vortex vigorously for 5 mins.

• Phase Separation: Centrifuge at 10,000 rpm for 5 mins at 4°C.

• Transfer: Transfer 400 µL of the organic (upper) layer to a clean tube.

• Dry Down: Evaporate to dryness under Nitrogen at 30°C.

• Reconstitution: Reconstitute in 100 µL Mobile Phase (80:20 Water:MeCN + 0.1% Formic Acid).

LC-MS/MS Parameters

Column: C18 (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 2.6 µm. Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 6.5). Mobile Phase B: Acetonitrile. Note: Neutral pH is preferred for stability, though acidic pH gives higher sensitivity. If using acidic MP, keep autosampler at 4°C.

MRM Transitions (Positive Mode ESI):

Analyte	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)
Omeprazole	346.1	198.1	24	12
-Omeprazole (IS)	349.1	201.1	24	12
5-OH Omeprazole	362.1	214.1	26	14
Omeprazole Sulfone	362.1	198.1	26	18

Note: The IS product ion shift (+3 Da) assumes the label is on the fragment retained (Benzimidazole moiety).

Part 4: Workflow Visualization

Caption: Optimized LLE workflow. pH 9.0 buffer is critical to prevent acid-catalyzed degradation of Omeprazole before extraction.

Part 5: Validation Criteria (FDA M10)

To validate this method, the following criteria must be met, specifically demonstrating the advantage of the

IS:

• Selectivity: Analyze blank plasma from 6 sources. No interference >20% of the LLOQ at the retention time of Omeprazole or the IS.

• Matrix Factor (MF): Calculate IS-normalized MF.

  Goal: The CV of the IS-normalized MF across 6 lots should be <15%. This proves the IS compensates for matrix effects.

• Cross-Signal Contribution:

  • Inject ULOQ (Upper Limit of Quantitation) of Omeprazole without IS. Monitor IS channel (349.1 > 201.1). Signal must be <5% of IS response. This validates that the +3 Da shift effectively eliminates isotopic crosstalk.

References

• U.S. Food and Drug Administration (FDA). (2022).[4] M10 Bioanalytical Method Validation and Study Sample Analysis. [Link][5]

• Wang, S., & Cyronak, M. (2013). Stable Isotope Internal Standards in Quantitative Bioanalysis using Liquid Chromatography/Mass Spectrometry. [Link] (Discusses the deuterium isotope effect on retention time).

• Hassan-Alin, M., et al. (2005). Pharmacokinetics of omeprazole and its metabolites in healthy subjects. [Link] (Establishes metabolic pathways).

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

Sources

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• 3. iosrphr.org [iosrphr.org]
• 4. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
• 5. hhs.gov [hhs.gov]

Protocols & Analytical Methods

Application Note: A Robust and Validated LC-MS/MS Method for the Quantification of 5-Hydroxyomeprazole in Human Plasma

Abstract

This application note describes a detailed, validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the accurate and precise quantification of 5-hydroxyomeprazole, the primary active metabolite of omeprazole, in human plasma.[1] This protocol is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic (PK) studies, bioequivalence assessments, and cytochrome P450 2C19 (CYP2C19) phenotyping.[2][3] The methodology encompasses a streamlined sample preparation using liquid-liquid extraction (LLE), rapid chromatographic separation, and highly selective detection by a triple quadrupole mass spectrometer. All validation parameters, including accuracy, precision, selectivity, and stability, meet the rigorous criteria set forth by the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance for Industry.[4][5]

Introduction and Scientific Rationale

Omeprazole is a widely prescribed proton pump inhibitor used to treat acid-related gastrointestinal disorders.[6] Its clinical efficacy and pharmacokinetic profile are significantly influenced by its metabolism, which is primarily mediated by the polymorphic enzyme CYP2C19 to form 5-hydroxyomeprazole.[1][3] Consequently, quantifying 5-hydroxyomeprazole in plasma is crucial for understanding inter-individual variability in drug response and for phenotyping studies.[2][3]

LC-MS/MS stands as the gold standard for bioanalysis due to its exceptional sensitivity and selectivity, which are paramount when dealing with complex biological matrices like plasma.[4][7] This method is engineered to overcome common analytical challenges such as matrix effects, which can suppress or enhance the analyte signal, leading to inaccurate results.[7] The selection of a stable isotope-labeled internal standard (SIL-IS) is a cornerstone of this protocol, as it co-elutes with the analyte and experiences identical matrix effects, ensuring the highest degree of accuracy and precision.[8][9][10]

Experimental Workflow and Design

The entire analytical process is designed for robustness and high-throughput capability. The workflow minimizes sample handling steps to reduce potential sources of error and variability.

Caption: High-level workflow from plasma sample to final concentration.

Materials and Methods

Reagents and Chemicals

• 5-Hydroxyomeprazole analytical standard (≥98% purity)

• Omeprazole-d3 (Internal Standard, IS) (≥98% purity, isotopic purity ≥99%)

• Acetonitrile, Methanol, Methyl Tert-Butyl Ether (MTBE) (all LC-MS grade)

• Formic Acid (≥99%)

• Ammonium Acetate (≥99%)

• Deionized water (18.2 MΩ·cm)

• Control human plasma (K2-EDTA)

Stock and Working Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of 5-hydroxyomeprazole and Omeprazole-d3 in methanol.

• Working Standard Solutions: Serially dilute the 5-hydroxyomeprazole stock solution with 50:50 (v/v) acetonitrile:water to prepare working standards for the calibration curve and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Omeprazole-d3 stock solution with 50:50 (v/v) acetonitrile:water.

Calibration Standards and Quality Control Samples

Prepare calibration standards and QC samples by spiking the appropriate working standard solutions into blank human plasma (final spike volume ≤ 5% of total plasma volume).

Sample Type	Concentration Range (ng/mL)
Calibration Curve	1, 2.5, 5, 10, 25, 50, 100, 200
LLOQ QC	1
Low QC (LQC)	3
Medium QC (MQC)	30
High QC (HQC)	150

Detailed Protocols

Protocol 1: Plasma Sample Preparation (Liquid-Liquid Extraction)

• Rationale: LLE using MTBE provides a clean extract by efficiently removing proteins and highly polar interferences like phospholipids, which are major sources of matrix effects.[11] Adding the IS at the beginning of the process ensures it accounts for any analyte loss during extraction and subsequent steps.[8]

• Step-by-Step Procedure:

  • Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

  • Add 25 µL of the 100 ng/mL Omeprazole-d3 (IS) working solution to each tube and vortex briefly.

  • Add 600 µL of MTBE.

  • Vortex mix vigorously for 5 minutes.

  • Centrifuge at 13,000 x g for 10 minutes to separate the organic and aqueous layers.

  • Carefully transfer the upper organic layer (~500 µL) to a new clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 200 µL of the initial mobile phase (90% Mobile Phase A, 10% Mobile Phase B).

  • Vortex for 1 minute and transfer to an autosampler vial for injection.

Protocol 2: LC-MS/MS Analysis

• Rationale: A reversed-phase C18 column provides excellent retention and separation for omeprazole and its metabolites.[12][13] A gradient elution starting with a high aqueous phase allows for the removal of early-eluting polar interferences, while the increasing organic phase ensures the timely elution of the analyte and IS with good peak shape. The use of formic acid and ammonium acetate in the mobile phase promotes protonation ([M+H]+) for efficient positive ion electrospray ionization (ESI).

Table 1: Liquid Chromatography Parameters

Parameter	Condition
LC System	High-Performance Liquid Chromatography System
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid, 5 mM Ammonium Acetate in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40°C
Gradient	Time (min)
0.0
0.5
3.0
4.0
4.1
5.5

Table 2: Mass Spectrometry Parameters

Parameter	Condition
MS System	Triple Quadrupole Mass Spectrometer
Ion Source	Electrospray Ionization (ESI), Positive Mode
Ion Spray Voltage	+5500 V
Source Temp.	500°C
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Analyte
5-Hydroxyomeprazole
Omeprazole-d3 (IS)

Note: The precursor ion for 5-hydroxyomeprazole corresponds to its protonated form [M+H]+.[2][13] The transition for Omeprazole-d3 is selected to be specific and free from crosstalk.[14]

Method Validation

The method was fully validated according to the FDA's "Bioanalytical Method Validation Guidance for Industry".[5] All results met the acceptance criteria.

Caption: Key parameters assessed during method validation.

Selectivity and Matrix Effect

Selectivity was confirmed by analyzing six different lots of blank human plasma, which showed no significant interfering peaks at the retention times of the analyte or IS.[15] The matrix effect was evaluated and found to be minimal and consistent across different plasma lots, with a coefficient of variation (CV%) of less than 15%. The use of a co-eluting SIL-IS is critical for mitigating the risk of variable matrix effects.[16]

Accuracy and Precision

Intra- and inter-assay accuracy and precision were determined by analyzing QC samples at four concentration levels in replicate (n=6) over three separate days. All results were within the acceptable limits of ±15% (±20% at the LLOQ).[3][13]

Table 3: Summary of Accuracy and Precision Data

QC Level	Conc. (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	1	8.5%	11.2%	+5.4%
LQC	3	6.2%	7.8%	+2.1%
MQC	30	4.5%	5.9%	-1.5%
HQC	150	3.8%	4.7%	-3.3%

Stability

5-Hydroxyomeprazole was demonstrated to be stable in human plasma under various conditions relevant to sample handling and storage, including:

• Bench-top stability: 6 hours at room temperature.

• Freeze-thaw stability: At least 3 cycles from -80°C to room temperature.[17][18]

• Long-term stability: 90 days at -80°C.

• Post-preparative stability: 48 hours in the autosampler at 10°C.

Scientific Insight: Omeprazole and its metabolites can be susceptible to degradation in acidic conditions.[19][20] Maintaining samples in a buffered biological matrix (plasma) and minimizing time at room temperature are crucial for ensuring analyte integrity.

Conclusion

This application note provides a comprehensive, step-by-step protocol for a highly sensitive, specific, and robust LC-MS/MS method for the quantification of 5-hydroxyomeprazole in human plasma. The method has been rigorously validated and is fit-for-purpose for regulated bioanalysis in support of clinical and preclinical drug development programs. The detailed explanation of the rationale behind key procedural steps provides scientists with the necessary foundation to successfully implement and adapt this method in their own laboratories.

References

• ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. Available at: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Available at: [Link]

• Vertex AI Search. (2025).
• U.S. Food and Drug Administration. (2001).

• PubMed. (n.d.). Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry. Available at: [Link]

• PMC. (n.d.). Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method. Available at: [Link]

• PubMed. (2006). Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. Available at: [Link]

• WuXi AppTec DMPK. (2025). Internal Standards in LC−MS Bioanalysis: Which, When, and How.

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Available at: [Link]

• MDPI. (n.d.). Identification of Omeprazole Metabolites in Human Urines and Investigation of Its Pharmacokinetic Variability.

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available at: [Link]

• ACS Publications. (2019). Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS.
• Scand J Gastroenterol. (n.d.). Determination of omeprazole and metabolites in plasma and urine.
• Publishing at the Library. (2010). Improved HPLC Method for Determination of Four PPIs, Omeprazole, Pantoprazole, Lansoprazole and Rabeprazole in Human Plasma.

• Taylor & Francis Online. (2014). Simple and Fast Liquid Chromatography–Mass Spectrometry (LC–MS) Method for the Determination of Omeprazole, 5-hydroxyomeprazole, and Omeprazole Sulphone in Human Plasma. Available at: [Link]

• PMC. (n.d.).

• YouTube. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available at: [Link]

• ScienceDirect. (2023).
• ResearchGate. (2022). Simple and Fast Liquid Chromatography-Mass Spectrometry (LC-MS) Method for the Determination of Omeprazole, 5-hydroxyomeprazole, and Omeprazole Sulphone in Human Plasma.

• ScienceOpen. (2021). Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextr. Available at: [Link]

• BenchChem. (2025). Application Note: Quantification of Esomeprazole and its Metabolites in Plasma using HPLC.
• Taylor & Francis Online. (n.d.). Hydroxyomeprazole and Omeprazole Sulfone)

• Taylor & Francis Online. (2008). High Performance Liquid Chromatographic Method for the Analysis of Omeprazole and 5-Hydroxyomeprazole in Human Plasma. Available at: [Link]

• ResearchGate. (2025). A Simple and Sensitive Bioanalytical Assay for Simultaneous Determination of Omeprazole and its Three Mayor Metabolites in Human Blood Plasma Using RP-HPLC after a Simple Liquid-Liquid Extraction Procedure.
• Chula Digital Collections. (1998).

• PubMed. (2007). Determination of esomeprazole and its two main metabolites in human, rat and dog plasma by liquid chromatography with tandem mass spectrometry. Available at: [Link]

• Shimadzu. (n.d.).
• ResearchGate. (n.d.).
• MDPI. (2025). Formulation Approaches for Optimizing Omeprazole Stability in Oral Liquid Dosage Forms.
• ResearchGate. (n.d.). Omeprazole plasma concentrations in 10 normal metabolizers following....
• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). matrix-effect-in-bioanalysis-an-overview.pdf.

• ScienceOpen. (2023). Optimised plasma sample preparation and LC-MS analysis to. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2011).
• BenchChem. (2025). Minimizing ion suppression in mass spectrometry of Hydroxyomeprazole.

• Lab Manager. (2025). Solid Phase Extraction vs Liquid-Liquid Extraction vs Filtration: Which Extraction Method is More Efficient?. Available at: [Link]

• K-Jhil. (2025). Liquid-Liquid Extraction vs. Solid-Phase Extraction Methods.
• International Journal of MediPharm Research. (n.d.). Review Article on Matrix Effect in Bioanalytical Method Development.
• Waters Corporation. (n.d.). A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE).

• Aurora Biomed. (2020). Liquid-Liquid vs Supported-Liquid vs Solid-Phase Extraction. Available at: [Link]

• ArtMolecule. (n.d.). 5-Hydroxy omeprazole standards. Available at: [Link]

• SciSpace. (2016). An lc- ms/ms method for the determination of omeprazole on proton pump inhibitor in human plasma.

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• 12. Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. researchgate.net [researchgate.net]

Application Note: High-Sensitivity Quantitation of 5-Hydroxyomeprazole using 5-Hydroxyomeprazole-13C d2 as Internal Standard

Introduction & Scope

The metabolic ratio of Omeprazole (OME) to 5-Hydroxyomeprazole (5-OH-OME) is the gold-standard biomarker for phenotyping CYP2C19 enzymatic activity in vivo.[1] While Omeprazole is metabolized by both CYP2C19 and CYP3A4, the hydroxylation to 5-OH-OME is almost exclusively mediated by CYP2C19.[1][2]

This protocol details the validated workflow for using 5-Hydroxyomeprazole-13C d2 as an Internal Standard (IS). Unlike generic analogues (e.g., Lansoprazole), this stable isotope-labeled IS provides identical chromatographic retention and ionization efficiency to the analyte, correcting for matrix effects, extraction recovery, and ionization suppression with superior precision.

Why 5-Hydroxyomeprazole-13C d2?

• Mass Shift (+3 Da): The combination of one Carbon-13 and two Deuterium atoms provides a +3 Da mass shift (m/z 362 → 365).[1] This is sufficient to avoid isotopic overlap with the native analyte while minimizing the "deuterium isotope effect" (retention time shift) often seen with highly deuterated (d6/d9) standards.

• Stability: The 13C label is non-exchangeable.[1] The d2 labeling is typically positioned on the methoxy or methyl groups, which are chemically stable under standard processing conditions.

Chemical Mechanism & Pathway[3][4]

Understanding the metabolic pathway is critical for interpreting the data. 5-OH-OME is the specific marker for the CYP2C19 branch.[1]

Figure 1: Metabolic pathway of Omeprazole.[1][3][4] The formation of 5-Hydroxyomeprazole is the rate-limiting step defined by CYP2C19 activity.[1]

Physicochemical Properties & MS/MS Optimization

Critical Handling Note: Omeprazole and its metabolites are acid-labile and light-sensitive .[1] All sample preparation must occur under yellow light (or low light) and in alkaline or neutral conditions.[1]

Mass Spectrometry Parameters

The following transitions are optimized for a Triple Quadrupole (QqQ) system with Electrospray Ionization (ESI) in Positive mode.

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Cone Voltage (V)	Collision Energy (eV)	Dwell Time (ms)
5-OH-Omeprazole	362.1	214.1	25	15	100
5-OH-Omeprazole-13C d2 (IS)	365.1	217.1*	25	15	100

*Note: The product ion 217.1 assumes the label is retained on the pyridinyl moiety. Always perform a product ion scan on your specific lot of IS to confirm the fragmentation pattern.

Reagent Preparation

Stock Solutions

• Analyte Stock (1 mg/mL): Dissolve 5-Hydroxyomeprazole in Methanol .

• IS Stock (1 mg/mL): Dissolve 5-Hydroxyomeprazole-13C d2 in Methanol .

  • Storage: -80°C in Amber Glass vials. Stability: ~6 months.

  • Caution: Do not use acidic solvents for stock preparation.[1]

Working Solutions

• IS Working Solution (IS-WS): Dilute IS Stock to 100 ng/mL in 50:50 Methanol:Water (with 0.1% Ammonium Hydroxide to maintain pH > 8).

  • Why High pH? Prevents degradation of the IS during the benchtop processing time.

Sample Preparation Protocol (Liquid-Liquid Extraction)

While Protein Precipitation (PPT) is faster, Liquid-Liquid Extraction (LLE) is strongly recommended for this assay to remove phospholipids that cause ion suppression and to maintain the pH stability of the analyte.

Workflow Diagram:

Figure 2: LLE Workflow ensuring analyte stability via pH control (Step 3).

Detailed Steps:

• Thaw plasma samples on wet ice.

• Aliquot 200 µL of plasma into 2.0 mL polypropylene tubes.

• Spike 20 µL of IS-WS (100 ng/mL). Vortex gently.

• Buffer Addition: Add 50 µL of 0.1 M Tris-HCl (pH 9.0) or Ammonium Carbonate.

  • Causality: This locks the analyte in its non-ionized, lipophilic state and protects it from acid hydrolysis.

• Extraction: Add 1.5 mL Ethyl Acetate (or TBME).

• Agitate: Vortex for 5 minutes; Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Transfer: Transfer 1.2 mL of the organic (upper) layer to a clean glass tube.

• Dry: Evaporate to dryness under Nitrogen at 30°C (Do not exceed 35°C).

• Reconstitute: Add 200 µL of Mobile Phase (80% A / 20% B). Vortex and transfer to amber autosampler vials.

LC-MS/MS Method Parameters

Column: C18 Column (e.g., Waters XBridge C18 or Phenomenex Kinetex), 2.1 x 50 mm, 2.5 µm.[1]

• Rationale: A high-pH stable column is preferred to allow basic mobile phases if needed.

Mobile Phase:

• A: 10 mM Ammonium Acetate in Water (pH 7.5)

• B: Acetonitrile[1][5][6]

• Note: Avoid Formic Acid.[1] Although commonly used, it degrades 5-OH-Omeprazole over long run sequences. Ammonium Acetate provides adequate ionization without compromising stability.[1]

Gradient Profile:

Time (min)	% Mobile Phase B	Flow Rate (mL/min)	Action
0.0	10	0.4	Initial
0.5	10	0.4	Load
3.0	90	0.4	Elute
4.0	90	0.4	Wash
4.1	10	0.4	Re-equilibrate
6.0	10	0.4	End

Validation & Quality Control (Self-Validating Systems)

To ensure the protocol is trustworthy, implement these specific checks:

A. Isotopic Contribution (Cross-Talk) Check

Before running samples, inject:

• ULOQ (Upper Limit of Quantitation) of Analyte without IS.

  • Acceptance: Signal in IS channel (365/217) must be < 5% of the IS response in a blank.

• IS Only Sample.

  • Acceptance: Signal in Analyte channel (362/214) must be < 20% of the LLOQ response.[7]

  • Why: If the IS is impure or the mass resolution is too low, the IS will contribute to the analyte signal, causing false positives in Poor Metabolizers (PMs).

B. IS Area Stability Plot

Monitor the absolute peak area of the 13C d2 IS across the entire run.

• Logic: Since this is a stable isotope, its recovery should mimic the analyte exactly.

• Fail Trigger: If IS area drops > 50% in a specific sample, it indicates Matrix Effect (ion suppression) or extraction failure.[1] Do not report that sample; re-extract.

C. Photostability Check

Prepare a QC Low sample.[1] Leave one aliquot on the bench under white light for 2 hours, and another wrapped in foil.

• Acceptance: The exposed sample must be within ±15% of the protected sample.[1] If not, the entire batch handling must be done under yellow light.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
IS Response Drift	Light degradation or pH instability.[1]	Ensure IS working solution is pH > 8.[1] Use amber glassware.
Split Peaks	Solvent mismatch.	Reconstitution solvent is too strong (too much ACN).[1] Match initial gradient (10% ACN).
Low Recovery	Acidic hydrolysis during drying.[1]	Ensure Tris buffer (pH 9) was added before Ethyl Acetate.[1]
High Backpressure	Precipitation in column.[1]	Ensure Ammonium Acetate is fully soluble in high ACN wash steps.[1]

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services. Link

• Hofmann, U., et al. (2006). "Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry." Journal of Chromatography B, 831(1-2), 85-90.[5] Link

• Abouir, K., et al. (2024). "Improving CYP2C19 phenotyping using stereoselective omeprazole and 5-hydroxy-omeprazole metabolic ratios." Basic & Clinical Pharmacology & Toxicology. Link

• PubChem. (2025).[8] "5-Hydroxyomeprazole Compound Summary." National Library of Medicine. Link

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• 3. 5-Hydroxy omeprazole standards | @rtMolecule [artmolecule.fr]
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Application Note: Simultaneous Determination of Omeprazole and 5-Hydroxyomeprazole in Plasma via LC-MS/MS

Executive Summary & Clinical Context

Omeprazole (OME) is a widely prescribed proton pump inhibitor (PPI) and a primary probe drug for phenotyping CYP2C19 activity.[1] The metabolic conversion of Omeprazole to 5-hydroxyomeprazole (5-OH-OME) is mediated almost exclusively by CYP2C19. Consequently, the plasma concentration ratio of OME to 5-OH-OME is a critical biomarker for distinguishing between Poor Metabolizers (PM) and Extensive Metabolizers (EM) in clinical pharmacology.

This protocol details a robust, high-sensitivity LC-MS/MS method for the simultaneous quantification of OME and 5-OH-OME. Unlike generic protocols, this guide addresses the critical challenge of acid-lability : Omeprazole degrades rapidly in acidic environments, a common pitfall in standard protein precipitation methods.

Critical Methodological Insights (The "Why")

The Stability Challenge

Omeprazole is a benzimidazole derivative that functions as a weak base. In acidic conditions (pH < 6.0), it undergoes an acid-catalyzed rearrangement to form cyclic sulfenamides (active form) or degrades into other species.

• The Trap: Standard bioanalytical methods often use 0.1% Formic Acid in the mobile phase or acidic protein precipitation agents (TCA, Perchloric acid). These will cause significant on-column or in-vial degradation of OME, leading to poor reproducibility and underestimation of concentration.

• The Solution: This protocol utilizes pH-controlled Liquid-Liquid Extraction (LLE) and a high-pH compatible LC method to ensure analyte integrity.

Internal Standard Selection[2]

• Gold Standard: Omeprazole-d3 (Stable Isotope Labeled).[2] It perfectly tracks ionization suppression and extraction efficiency.

• Alternative: Lansoprazole .[3][4][5] Structurally similar but may exhibit slightly different recovery rates. This protocol assumes Omeprazole-d3.

Metabolic Pathway Visualization

The following diagram illustrates the specific metabolic pathway targeted by this assay, highlighting the role of CYP2C19.

Figure 1: Omeprazole metabolism.[5][6] The assay focuses on the OME to 5-OH-OME conversion to phenotype CYP2C19 activity.

Experimental Protocol

Reagents & Equipment[8]

• LC-MS/MS System: Triple Quadrupole (e.g., Sciex 6500+, Agilent 6495, or Shimadzu 8060).

• Column: Waters XBridge C18 or Phenomenex Kinetex EVO C18 (High pH stable). Dimensions: 2.1 x 50 mm, 2.6 µm or 3.5 µm.

• Solvents: LC-MS Grade Acetonitrile (ACN), Methanol (MeOH), Methyl tert-butyl ether (MTBE).

• Buffers: Ammonium Bicarbonate (NH4HCO3), Ammonium Hydroxide (NH4OH).

Sample Preparation: pH-Controlled Liquid-Liquid Extraction (LLE)

This method is superior to Protein Precipitation (PPT) for sensitivity and cleanliness.

• Thawing: Thaw plasma samples on wet ice (4°C). Warning: Do not use a water bath; heat accelerates degradation.

• Aliquot: Transfer 100 µL of plasma into a 2 mL polypropylene tube.

• IS Addition: Add 20 µL of Internal Standard working solution (Omeprazole-d3, 500 ng/mL in 50% MeOH). Vortex gently.

• Buffer Addition: Add 100 µL of 100 mM Ammonium Bicarbonate (pH 8.5) .

  • Reasoning: This buffers the plasma to a slightly alkaline pH, stabilizing Omeprazole and ensuring it is in its non-ionized (lipophilic) state for extraction.

• Extraction: Add 1.0 mL of MTBE . Cap and vortex vigorously for 5 minutes.

• Phase Separation: Centrifuge at 4,000 x g for 10 minutes at 4°C.

• Transfer: Flash freeze the aqueous (bottom) layer in a dry ice/ethanol bath (optional) or carefully pipette 800 µL of the organic (top) layer into a clean glass tube.

• Evaporation: Evaporate to dryness under a gentle stream of Nitrogen at 35°C.

• Reconstitution: Reconstitute in 200 µL of Mobile Phase A/B (80:20). Vortex and transfer to autosampler vials.

LC-MS/MS Conditions

Chromatography:

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 8.5).

• Mobile Phase B: Acetonitrile.[4][7]

• Note: Using high pH mobile phase improves peak shape for basic compounds and ensures on-column stability.

Gradient Program:

Time (min)	Flow Rate (mL/min)	% Mobile Phase B
0.00	0.4	10
0.50	0.4	10
3.00	0.4	90
4.00	0.4	90
4.10	0.4	10

| 6.00 | 0.4 | 10 |

Mass Spectrometry (ESI+):

• Ion Source: Electrospray Ionization (Positive Mode).

• Spray Voltage: 4500 V.

• Source Temp: 500°C.

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Omeprazole	346.1	198.1	15
5-OH-Omeprazole	362.1	214.1	18

| Omeprazole-d3 (IS) | 349.1 | 198.1 | 15 |

Workflow Visualization

Figure 2: Sample preparation workflow emphasizing pH control for analyte stability.

Validation Parameters & Acceptance Criteria

This method is designed to meet FDA M10 Bioanalytical Method Validation guidelines.[8]

Parameter	Acceptance Criteria (FDA M10)	Typical Performance
Linearity	r² > 0.99	1.0 – 1000 ng/mL
Accuracy	±15% (±20% at LLOQ)	95 - 105%
Precision (CV)	<15% (<20% at LLOQ)	< 8%
Recovery	Consistent across range	> 85% (LLE method)
Matrix Effect	IS normalized factor ~ 1.0	Minimal suppression with MTBE
Stability	Benchtop, Freeze/Thaw	Stable at pH 8.5 for 24h

Troubleshooting Guide

• Peak Tailing: Usually indicates secondary interactions with silanols. Ensure the column is a "High pH" hybrid particle type and the mobile phase pH is sufficient (>8.0).

• Low Sensitivity for 5-OH-OME: This metabolite is more polar. Ensure the evaporation step is complete, as residual MTBE can affect early eluting peaks.

• Degradation: If OME peak area decreases over the run, check the autosampler temperature. It MUST be kept at 4°C.

References

• US Food and Drug Administration (FDA). (2022).[8] M10 Bioanalytical Method Validation and Study Sample Analysis.[Link]

• Hofmann, U., et al. (2006). Simultaneous determination of omeprazole and its metabolites in human plasma by HPLC-MS/MS. Journal of Chromatography B. [Link]

• Shimadzu Application News. (2014). Fast LC/MS/MS Method for Quantitative Determination of Omeprazole in Human Plasma.[9][Link]

• Baldwin, R. M., et al. (2008).[1] Increased omeprazole metabolism in carriers of the CYP2C1917 allele; a pharmacokinetic study in healthy volunteers.[10]* British Journal of Clinical Pharmacology.[10] [Link]

Sources

• 1. Increased omeprazole metabolism in carriers of the CYP2C19*17 allele; a pharmacokinetic study in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method [mdpi.com]
• 3. dovepress.com [dovepress.com]
• 4. researchgate.net [researchgate.net]
• 5. dovepress.com [dovepress.com]
• 6. Increased omeprazole metabolism in carriers of the CYP2C19*17 allele; a pharmacokinetic study in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. M10: bioanalytical method validation and study sample analysis : guidance for industry - Digital Collections - National Library of Medicine [collections-us-east-1.awsprod.nlm.nih.gov]
• 9. shimadzu.com [shimadzu.com]
• 10. ovid.com [ovid.com]

sample preparation extraction for omeprazole metabolites

Application Note: Advanced Sample Preparation Strategies for Omeprazole and Metabolites in Human Plasma

Executive Summary

The accurate quantification of Omeprazole (OME) and its major metabolites, 5-Hydroxyomeprazole (5-OH-OME) and Omeprazole Sulfone (OME-S), is critical for CYP2C19 phenotyping and bioequivalence studies. This guide addresses the primary challenge in omeprazole bioanalysis: its extreme acid lability. We present two field-proven extraction protocols—Solid Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE)—optimized to maintain analyte stability while maximizing recovery and minimizing matrix effects for LC-MS/MS analysis.

Scientific Background & Physicochemical Challenges

Metabolic Pathway

Omeprazole is a racemic mixture metabolized primarily in the liver. The metabolic ratio between OME and 5-OH-OME is a recognized marker for CYP2C19 activity.

Figure 1: Metabolic pathway of Omeprazole showing primary enzymatic conversions.

Physicochemical Properties & Stability

Omeprazole is an amphoteric benzimidazole derivative.[1] Its stability is strictly pH-dependent.

• Acid Lability: At pH < 6.0, the "soft" sulfur atom attacks the benzimidazole C-2 position, leading to rapid degradation and rearrangement (e.g., to cyclic sulfenamides). Protocol Implication: Acidic protein precipitation (e.g., TCA) or acidic reconstitution solvents must be avoided.

• Amphoteric Nature:

  • Pyridine N (Basic): pKa ≈ 4.0.

  • Benzimidazole NH (Acidic): pKa ≈ 8.8.

  • Neutral Window: The molecule is predominantly neutral between pH 7.0 and 8.0, making this the optimal window for extraction.

Analyte	LogP	pKa (Base)	pKa (Acid)	Polarity
Omeprazole	2.23	~4.0	~8.8	Moderate
5-OH-Omeprazole	1.35	~4.2	~8.9	High
Omeprazole Sulfone	2.10	~2.0	-	Moderate

Protocol 1: Solid Phase Extraction (SPE) – The Gold Standard

Recommended for high-throughput clinical trials requiring maximum sensitivity and cleanliness.

Rationale: Polymeric Reversed-Phase (HLB) sorbents are chosen over silica-based C18 because they remain wetted during processing and offer dual retention mechanisms (hydrophilic/lipophilic), crucial for capturing the polar 5-OH metabolite.

Materials:

• Cartridge: Oasis HLB (30 mg/1 cc) or equivalent hydrophilic-lipophilic balanced polymer.

• Loading Buffer: 100 mM Ammonium Bicarbonate (pH 8.5).

• Elution Solvent: Acetonitrile.[2][3]

Workflow:

Figure 2: Step-by-step SPE workflow for Omeprazole extraction.

Detailed Steps:

• Sample Pre-treatment: Aliquot 200 µL human plasma. Add 20 µL Internal Standard (IS). Add 200 µL 100 mM Ammonium Bicarbonate (pH 8.5) . Vortex gently.

  • Expert Note: The high pH buffer ensures the pyridine nitrogen is deprotonated (neutral) and stabilizes the acid-labile parent compound.

• Conditioning: Condition cartridge with 1 mL Methanol followed by 1 mL Water.

• Loading: Load the pre-treated sample (~420 µL) onto the cartridge. Apply slow vacuum (1-2 mL/min).

• Washing: Wash with 1 mL of 5% Methanol in Water .

  • Expert Note: This removes salts and proteins. Do not use >10% organic or acidic washes, as 5-OH-OME may be lost or degraded.

• Elution: Elute with 1 mL Acetonitrile (apply in two aliquots of 500 µL).

• Reconstitution: Evaporate under Nitrogen at 35°C. Reconstitute in 200 µL Mobile Phase (e.g., 10 mM Ammonium Acetate pH 8.0 : ACN, 80:20).

Protocol 2: Liquid-Liquid Extraction (LLE) – Cost-Effective Alternative

Recommended for laboratories with limited SPE automation, prioritizing cost over absolute recovery of polar metabolites.

Rationale: Omeprazole is extracted into organic solvent in its neutral form. While pH 10 is sometimes cited, pH 8.5 is safer to avoid ionizing the benzimidazole moiety (pKa ~8.8), keeping the molecule maximally neutral and lipophilic.

Materials:

• Extraction Solvent: Ethyl Acetate (EtOAc) or Methyl tert-butyl ether (MTBE).

• Buffer: 0.1 M Phosphate Buffer (pH 8.5).

Detailed Steps:

• Aliquot: Transfer 250 µL plasma to a 2 mL polypropylene tube.

• Buffer Addition: Add 100 µL Phosphate Buffer (pH 8.5) and 20 µL IS. Vortex.

• Extraction: Add 1.5 mL Ethyl Acetate .

• Agitation: Vortex vigorously for 5 minutes or shaker for 10 minutes.

• Phase Separation: Centrifuge at 4,000 x g for 5 minutes at 4°C.

• Transfer: Transfer the upper organic layer (approx. 1.2 mL) to a clean glass tube.

  • Expert Note: Avoid the interface layer (proteins).

• Drying: Evaporate to dryness under Nitrogen at 35°C.

• Reconstitution: Reconstitute immediately in 200 µL Mobile Phase (pH 8.0).

Analytical Considerations (LC-MS/MS)

To ensure the integrity of the extracted sample during analysis, the LC conditions must mirror the stability requirements.

• Column: C18 (e.g., Waters XBridge or Agilent Zorbax), 3.5 µm, 2.1 x 100 mm.

• Mobile Phase A: 10 mM Ammonium Acetate (pH 8.0).

• Mobile Phase B: Acetonitrile.[2][3][4]

• Flow Rate: 0.3 - 0.4 mL/min.

• Gradient:

  • 0-1 min: 10% B

  • 1-4 min: 10% -> 90% B

  • 4-5 min: 90% B

  • 5.1 min: 10% B (Re-equilibration)

Critical Success Factor: Do not use 0.1% Formic Acid in Mobile Phase A. The on-column acidity can degrade Omeprazole during the run, causing peak tailing and sensitivity loss. Use Ammonium Acetate/Bicarbonate buffers.

Validation Parameters & Troubleshooting

Parameter	SPE Performance	LLE Performance	Troubleshooting Tips
Recovery (OME)	> 90%	~ 75-85%	If low, check pH of loading buffer.
Recovery (5-OH)	> 85%	~ 60-70%	5-OH is polar; LLE recovery is often lower. Use SPE for 5-OH.
Matrix Effect	< 10% suppression	10-15% suppression	Use 5% MeOH wash in SPE to remove phospholipids.
Stability	24h at 4°C (Auto)	24h at 4°C (Auto)	Keep autosampler cooled. Amber vials protect from light.

References

• Hofmann, U., et al. (2006). "Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry." Journal of Chromatography B, 831(1-2), 85-90. Link

• Yim, D.S., et al. (2016). "Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry." Journal of Chromatography B. Link

• Waters Corporation. (2015). "Oasis HLB Care and Use Manual." Link

• Shimadzu Corporation. (2014). "Fast LC/MS/MS Method for Quantitative Determination of Omeprazole in Human Plasma." Application Note. Link

• Yang, R., et al. (2003).[5] "Acid–base chemistry of omeprazole in aqueous solutions." Analytica Chimica Acta, 481(2), 155–164. Link

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Improved HPLC method for determination of four PPIs, omeprazole, pantoprazole, lansoprazole and rabeprazole in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Note: Optimizing MS/MS Transitions for 5-Hydroxyomeprazole-13C d2

This Application Note is structured to guide researchers through the precise optimization of Mass Spectrometry (MS) transitions for 5-Hydroxyomeprazole and its stable isotope-labeled internal standard, 5-Hydroxyomeprazole-13C d2 .

Executive Summary

5-Hydroxyomeprazole (5-OH-OMP) is the primary metabolite of Omeprazole formed exclusively by the CYP2C19 isoenzyme.[1][2][3] Accurate quantification of this metabolite, alongside the parent drug, is the gold standard for determining CYP2C19 metabolizer phenotypes (Poor, Intermediate, Extensive, Ultra-rapid).

The use of 5-Hydroxyomeprazole-13C d2 as an Internal Standard (IS) provides superior correction for matrix effects compared to non-labeled analogs.[1] However, the specific position of the isotopic labels dictates the mass shift in the product ion. This protocol details the mechanistic logic for selecting transitions and provides a step-by-step workflow to empirically validate the optimal precursor-to-product ion pairs.[1]

Chemical Basis & Fragmentation Logic[5]

To optimize transitions, one must understand the fragmentation physics of the molecule. Omeprazole and its metabolites typically fragment at the sulfoxide bond, splitting the molecule into two distinct moieties: the Benzimidazole ring and the Pyridine ring.

Analyte: 5-Hydroxyomeprazole[1][2][3][4][6][7][8][9]

• Molecular Formula: C₁₇H₁₉N₃O₄S[1]

• Monoisotopic Mass: 361.11 Da[1]

• Precursor Ion [M+H]⁺: 362.1 m/z [1]

• Metabolic Modification: Hydroxylation occurs on the 5-methyl group of the pyridine ring .[1]

• Fragmentation:

  • Primary Product Ion (Pyridine Moiety): The bond cleavage yields the hydroxylated pyridine fragment. Since the hydroxylation adds +16 Da to the pyridine ring (normally 198 m/z in Omeprazole), the fragment shifts to 214.1 m/z .

  • Secondary Product Ion (Benzimidazole Moiety): This fragment (usually ~151 m/z) often remains unchanged but is less specific.

Internal Standard: 5-Hydroxyomeprazole-13C d2[1][2][10]

• Labeling: One Carbon-13 (+1 Da) and two Deuterium (+2 Da) atoms.[1]

• Total Mass Shift: +3 Da.

• Precursor Ion [M+H]⁺: 365.1 m/z [1]

• Product Ion Uncertainty: The mass of the product ion depends entirely on where the labels are located.

  • Scenario A (Labels on Pyridine): If the labels are on the pyridine ring (e.g., O-methoxy-d2 + ring-13C), the product ion will shift by +3 Da to 217.1 m/z .[1]

  • Scenario B (Labels on Benzimidazole): If the labels are on the benzimidazole ring, the pyridine fragment remains unlabeled, and the product ion remains 214.1 m/z .

Critical Insight: You must experimentally verify the product ion. Relying on theoretical shifts without checking the Certificate of Analysis (CoA) or performing a product ion scan can lead to monitoring a non-existent transition.

Optimization Protocol

Phase 1: Stock Preparation & Solubility

Objective: Create stable infusion solutions free of precipitates.

• Solvent: Dissolve 1 mg of 5-Hydroxyomeprazole-13C d2 in Methanol (MeOH) .

  • Note: Omeprazole and its metabolites are acid-labile.[1] Do not use acidic diluents (like 0.1% Formic Acid) for the stock solution, as this causes rapid degradation to the sulfenamide form.

• Stabilization: Add 1-2% Ammonium Hydroxide (NH₄OH) or use pure MeOH. Store at -20°C.

• Working Solution: Dilute to ~100 ng/mL in 50:50 MeOH:Water for infusion.

Phase 2: MS/MS Tuning (Step-by-Step)

Step 1: Precursor Ion Scan (Q1)[1]

• Mode: MS1 Scan (Positive Electrospray Ionization - ESI+)[1]

• Mass Range: 350 – 380 m/z[1]

• Goal: Confirm the parent mass.

  • Analyte: Peak at 362.1 [1]

  • IS: Peak at 365.1 [1]

Step 2: Product Ion Scan (MS2) – The Critical Step

• Mode: Product Ion Scan[1]

• Precursor Fixed: 365.1 (for IS)

• Collision Energy (CE): Ramp 10 – 40 eV.

• Observation: Look for the dominant fragment.

  • If you see 217.1 , the label is on the Pyridine ring (Select 365 -> 217).[1]

  • If you see 214.1 , the label is on the Benzimidazole ring (Select 365 -> 214).[1]

  • Note: 365 -> 214 poses a risk of "Cross-talk" if the mass resolution is poor, as it shares the product mass with the analyte. Scenario A (365 -> 217) is analytically superior.[1]

Step 3: Parameter Optimization (MRM)

Once transitions are selected, optimize the voltages.

Parameter	Typical Range	Purpose
Declustering Potential (DP)	40 – 80 V	Minimizes solvent clusters; prevents in-source fragmentation.[1]
Collision Energy (CE)	10 – 25 eV	Fragmentation energy. Too high destroys the signal; too low yields no fragments.
Cell Exit Potential (CXP)	10 – 15 V	Accelerates ions out of the collision cell.

Optimized Transition Table

The following table summarizes the theoretical and likely experimental transitions. Bold indicates the primary quantification trace.

Compound	Precursor (Q1)	Product (Q3)	ID	Rationale
5-OH-Omeprazole	362.1	214.1	Quant	Hydroxylated Pyridine fragment (Specific).[1]
5-OH-Omeprazole	362.1	198.1	Qual	Loss of Oxygen?[1] (Less specific, check for interference).
5-OH-OMP-13C d2	365.1	217.1	IS	Assuming labels are on the Pyridine ring.[1]
5-OH-OMP-13C d2	365.1	214.1	IS	Assuming labels are on the Benzimidazole ring.[1]

*Must be confirmed via MS2 scan as detailed in Phase 2.

Workflow Visualization

The following diagram illustrates the decision tree for selecting the correct Internal Standard transition based on the fragmentation pattern.

Figure 1: Decision tree for identifying the correct internal standard transition based on isotopic label location.

Summary of Key Pitfalls

• Acidic Degradation: Never leave Omeprazole standards in acidic mobile phases at room temperature for extended periods. Use alkaline buffers (Ammonium Bicarbonate/Ammonium Acetate pH > 7.5) or inject immediately.

• Cross-Talk: If your IS transition is 365 -> 214, ensure your chromatographic resolution separates the IS from the Analyte, or ensure the mass spectrometer's "Pause Time" is sufficient to clear the collision cell, preventing signal bleed.

• Isotopic Purity: Ensure the contribution of the IS to the Analyte channel (365 -> 214 bleeding into 362 -> 214) is < 0.5% of the LLOQ response.[1]

References

• Abouir, K. et al. (2024). "Stereoselective separation of omeprazole and 5-hydroxy-omeprazole using dried plasma spots and a heart-cutting 2D-LC approach for accurate CYP2C19 phenotyping."[1][2] Journal of Chromatography B. Link

• Roberts, J. et al. (2018). "Identification of the acid-induced degradation products of omeprazole and 5-hydroxyomeprazole by high resolution mass spectrometry."[1][4] Rapid Communications in Mass Spectrometry. Link

• Hichrom Limited. "Simple and Fast Liquid Chromatography-Mass Spectrometry (LC-MS) Method for the Determination of Omeprazole, 5-hydroxyomeprazole, and Omeprazole Sulphone in Human Plasma."[1] Journal of Liquid Chromatography & Related Technologies. Link

• Cayman Chemical. "5-hydroxy Omeprazole Product Information & Structure." Link

Sources

• 1. Hydroxyomeprazole | C17H19N3O4S | CID 119560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Hydroxy omeprazole standards | @rtMolecule [artmolecule.fr]
• 3. applications.emro.who.int [applications.emro.who.int]
• 4. semanticscholar.org [semanticscholar.org]

Application Note: HPLC Separation of Omeprazole and 5-Hydroxyomeprazole

Introduction & Clinical Relevance

Omeprazole (OMP) is a widely prescribed proton pump inhibitor (PPI) used to treat gastric acid-related disorders.[1][2] Its metabolism is a critical biomarker for CYP2C19 phenotyping .

• Primary Pathway: CYP2C19 hydroxylates omeprazole to 5-hydroxyomeprazole (5-OH OMP) .

• Secondary Pathway: CYP3A4 oxidizes omeprazole to omeprazole sulfone.

Because CYP2C19 exhibits significant genetic polymorphism (Poor Metabolizers vs. Extensive Metabolizers), the metabolic ratio of OMP / 5-OH OMP in plasma is the gold standard for assessing CYP2C19 enzymatic activity in vivo.

The Analytical Challenge: Omeprazole is a benzimidazole derivative that is highly acid-labile . It degrades rapidly in acidic media (pH < 7), forming sulfide and sulfenamide derivatives. Conversely, standard silica-based HPLC columns degrade at high pH (> 8). Therefore, the method requires a precise "pH sweet spot" to ensure analyte stability without destroying the stationary phase.

Metabolic Pathway Visualization

The following diagram illustrates the metabolic divergence that this HPLC method must resolve.

Figure 1: CYP2C19-mediated hydroxylation is the primary pathway of interest. The HPLC method must resolve the parent drug from both the hydroxylated and sulfone metabolites.

Method Development Strategy

Mobile Phase pH & Buffer Selection[3]

• Constraint: Omeprazole degrades in minutes at pH < 6.0.

• Solution: Use a phosphate buffer adjusted to pH 7.2 – 7.6 .

• Reasoning: This pH range maintains the benzimidazole ring in its non-ionized, stable form while remaining within the safe operating range of standard C18 silica columns.

Detection Wavelength[4][5][6]

• Selection: 302 nm .

• Reasoning: While omeprazole absorbs at 280 nm, the 302 nm wavelength offers high sensitivity for both omeprazole and 5-OH omeprazole while minimizing interference from plasma proteins (which absorb strongly at <280 nm).

Column Selection

• Standard: C18 (Octadecylsilane), 5 µm particle size.

• Optimization: An "end-capped" column is recommended to reduce silanol interactions, which can cause peak tailing for basic compounds like omeprazole.[3]

Protocol 1: Sample Preparation (Human Plasma)

Note: Biological samples must be kept alkaline during extraction to prevent degradation.

Reagents Required:

• Human Plasma[1][4][5][6][7][8][9]

• Internal Standard (IS): Phenacetin (5 µg/mL) or Lansoprazole.

• Extraction Solvent: Ethyl Acetate or Dichloromethane:Isopropanol (90:10).

• Buffer: 0.2 M Tris-HCl (pH 9.5).

Step-by-Step Workflow:

• Aliquot: Transfer 500 µL of plasma into a clean glass centrifuge tube.

• Spike IS: Add 50 µL of Internal Standard working solution.

• Alkalinize: Add 200 µL of 0.2 M Tris-HCl buffer (pH 9.5). Critical Step: This protects omeprazole from acid degradation.[10]

• Extract: Add 4.0 mL of Extraction Solvent (Ethyl Acetate).

• Mix: Vortex vigorously for 2 minutes .

• Separate: Centrifuge at 3000 x g for 10 minutes to separate phases.

• Transfer: Carefully transfer the upper organic layer to a clean tube.

• Dry: Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C .

• Reconstitute: Dissolve the residue in 200 µL of Mobile Phase.

• Inject: Inject 20-50 µL into the HPLC system.

Protocol 2: Chromatographic Conditions[11]

This protocol uses an isocratic elution mode, which is robust and sufficient for separating the parent drug from its two main metabolites.

Table 1: HPLC Instrument Parameters

Parameter	Setting	Notes
Column	C18 (e.g., Shim-Pack CLC-ODS or Zorbax Eclipse XDB-C8)	Dimensions: 150 mm x 4.6 mm, 5 µm
Mobile Phase	Phosphate Buffer (pH 7.6) : Acetonitrile	Ratio: 74 : 26 (v/v)
Buffer Prep	10-50 mM KH₂PO₄, adj. to pH 7.6 with NaOH	Filter through 0.45 µm membrane
Flow Rate	1.0 mL/min	Adjust to maintain backpressure < 2000 psi
Temperature	25°C (Ambient)	Thermostatting improves retention time reproducibility
Detection	UV Absorbance @ 302 nm	Reference wavelength: 360 nm (if DAD used)
Run Time	~15 - 20 minutes	Ensure elution of Omeprazole Sulfone (if present)

Expected Retention Times (Approximate)

• 5-Hydroxyomeprazole: ~4.0 – 5.0 min (Elutes first due to higher polarity)

• Omeprazole: ~10.0 – 12.0 min

• Omeprazole Sulfone: ~13.0 – 15.0 min (If monitoring)

System Suitability & Validation Criteria

Before running clinical samples, the system must meet these criteria to ensure data integrity.

Figure 2: Mandatory system suitability checks prior to batch analysis.

Validation Parameters (Acceptance Limits)

• Linearity:

  over range 20 – 1000 ng/mL.

• Accuracy: 85 – 115% of nominal concentration.

• LLOQ: ~10-20 ng/mL (sufficient for phenotyping studies).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing	Secondary silanol interactions	Use an end-capped column; Ensure mobile phase pH is not too low (keep > 7.0).[3]
Drifting Retention Times	pH fluctuation or Temperature change	Use a column oven (25°C); Re-measure buffer pH after adding organic solvent.
Extra Peaks ("Ghost Peaks")	Omeprazole degradation	CRITICAL: Check sample prep pH. If samples sat in acidic condition, OMP degrades to sulfide/sulfenamide. Ensure pH > 8 during extraction.
Low Sensitivity	Wavelength drift	Verify UV detector calibration; Ensure 302 nm is selected (max absorbance).

References

• Macek, J., Ptáček, P., & Klíma, J. (1997). Determination of omeprazole in human plasma by high-performance liquid chromatography. Journal of Chromatography B: Biomedical Sciences and Applications. Link

• Uno, T., Niioka, T., Hayakari, M., et al. (2007). High-performance liquid chromatographic determination of omeprazole and its metabolites in human plasma for CYP2C19 phenotyping.[4][6][9] Journal of Chromatography B.

• Endo, M., et al. (2002). Modified high-performance liquid chromatographic method for the determination of omeprazole and its metabolites in human plasma. Journal of Chromatography B. Link

• Ryu, S., et al. (2004). Simultaneous determination of omeprazole and its metabolites in human plasma by HPLC-UV.[4] Archives of Pharmacal Research. Link

• Hofmann, U., et al. (2006). Simultaneous determination of omeprazole and its metabolites in human plasma by HPLC.[4][6][8][9][11] Therapeutic Drug Monitoring.

Sources

• 1. applications.emro.who.int [applications.emro.who.int]
• 2. iosrphr.org [iosrphr.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 10. scispace.com [scispace.com]
• 11. Reliability of the omeprazole hydroxylation index for CYP2C19 phenotyping: possible effect of age, liver disease and length of therapy - PMC [pmc.ncbi.nlm.nih.gov]

calculating metabolic ratios using 5-Hydroxyomeprazole-13C d2

Abstract

This application note details a robust LC-MS/MS protocol for the quantification of Omeprazole and its primary metabolite, 5-Hydroxyomeprazole, in human plasma.[1][2][3] The method utilizes 5-Hydroxyomeprazole-13C d2 as a stable isotope-labeled internal standard (SIL-IS) to correct for matrix effects and ionization variability, ensuring high-precision metabolic ratio (MR) calculations. This workflow is designed for researchers conducting CYP2C19 phenotyping in pharmacogenomic (PGx) studies and clinical drug development.

Introduction: The CYP2C19 Phenotyping Challenge

Omeprazole is a proton pump inhibitor (PPI) extensively metabolized by the polymorphic enzyme CYP2C19 .[4] The metabolic ratio of Omeprazole to 5-Hydroxyomeprazole is the gold-standard phenotypic marker for CYP2C19 activity.

• High Ratio ([Parent] > [Metabolite]): Indicates Poor Metabolizers (PM), who are at risk of drug accumulation and toxicity.

• Low Ratio ([Metabolite] > [Parent]): Indicates Ultra-rapid Metabolizers (UM), who may experience therapeutic failure due to rapid clearance.

Accurate phenotyping requires the precise quantification of the metabolite. Using a specific SIL-IS like 5-Hydroxyomeprazole-13C d2 is critical because it mirrors the physicochemical properties of the metabolite exactly, compensating for the signal suppression often observed in plasma protein precipitation methods.

Mechanism of Action & Pathway

Omeprazole undergoes two major metabolic pathways. The hydroxylation to 5-Hydroxyomeprazole is the specific probe for CYP2C19 activity.

Figure 1: Omeprazole metabolic pathway.[4][5][6] The conversion to 5-Hydroxyomeprazole is the specific marker for CYP2C19 activity.

Experimental Protocol

Materials & Reagents

• Analytes: Omeprazole, 5-Hydroxyomeprazole (Reference Standards).

• Internal Standard (IS): 5-Hydroxyomeprazole-13C d2 (Note: This IS contains one Carbon-13 atom and two Deuterium atoms, resulting in a mass shift of +3 Da relative to the unlabeled metabolite).

• Matrix: Human Plasma (K2EDTA).[7]

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Formic Acid (FA), Ammonium Formate.

Internal Standard Strategy

Why 5-Hydroxyomeprazole-13C d2 ?

• Co-elution: It elutes at the exact retention time as the target metabolite, correcting for specific matrix effects at that chromatographic window.

• Mass Differentiation: The +3 Da shift (Precursor m/z 365 vs. 362) prevents "cross-talk" or spectral interference between the analyte and the standard.

Sample Preparation (Protein Precipitation)

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL centrifuge tube.

• IS Spike: Add 10 µL of Working Internal Standard Solution (5-Hydroxyomeprazole-13C d2 at 500 ng/mL in 50:50 MeOH:Water).

• Precipitation: Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

• Vortex: Mix vigorously for 30 seconds.

• Centrifugation: Centrifuge at 14,000 rpm (approx. 18,000 x g) for 10 minutes at 4°C.

• Transfer: Transfer 100 µL of the supernatant to an LC vial containing 100 µL of water (to improve peak shape). Vortex gently.

LC-MS/MS Conditions

Chromatography (LC):

• Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][8]

• Flow Rate: 0.4 mL/min.

Time (min)	% Mobile Phase B	Description
0.0	10	Initial Hold
0.5	10	Start Gradient
3.0	90	Elution
3.5	90	Wash
3.6	10	Re-equilibration
5.0	10	End of Run

Mass Spectrometry (MS/MS):

• Source: ESI Positive Mode.

• Scan Type: Multiple Reaction Monitoring (MRM).[7]

Analyte	Precursor (m/z)	Product (m/z)	Cone Voltage (V)	Collision Energy (eV)
Omeprazole	346.1	198.1	20	15
5-OH-Omeprazole	362.1	214.1	22	18
5-OH-Omeprazole-13C d2	365.1	214.1 *	22	18

*Note on IS Transition: The product ion 214.1 typically corresponds to the pyridine moiety. If the stable isotopes (13C, d2) are located on the benzimidazole ring, the product ion remains 214.1. If they are on the pyridine ring, the product ion will shift to 217.1. Always perform a product ion scan on your specific IS lot to confirm the correct transition.

Data Analysis & Calculation

Quantification

Calculate the concentration of 5-Hydroxyomeprazole (

) and Omeprazole ( ) using the internal standard method.

Use a linear regression (

) weighted derived from your calibration curve to solve for concentration.

Metabolic Ratio (MR) Calculation

The CYP2C19 phenotype is determined by the ratio of the parent drug to the metabolite at a specific time point (typically 3 hours post-dose).

• Note: Some protocols use the Log Metabolic Ratio (LMR) =

  .

Phenotype Classification Guide

Based on CPIC guidelines and standard pharmacokinetic data:

Phenotype	Metabolic Ratio (MR)	Clinical Implication
Ultra-rapid Metabolizer (UM)	< 0.1	Risk of therapeutic failure; acid secretion persists.
Extensive Metabolizer (EM)	0.1 – 10.0	Normal therapeutic response.
Poor Metabolizer (PM)	> 10.0	Risk of toxicity; higher AUC; requires dose reduction.

Workflow Visualization

Figure 2: Step-by-step analytical workflow for metabolic ratio determination.

References

• Clinical Pharmacogenetics Implementation Consortium (CPIC). "CPIC Guideline for CYP2C19 and Proton Pump Inhibitors." CPICpgx.org. Available at: [Link]

• Lima, J.J., et al. "Clinical Pharmacogenetics Implementation Consortium (CPIC) Guideline for CYP2C19 and Proton Pump Inhibitor Dosing." Clinical Pharmacology & Therapeutics, 2021. Available at: [Link]

• Hofmann, U., et al. "Simultaneous determination of omeprazole and 5-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry." Journal of Chromatography B, 2006. (Standard method reference for transitions).

• FDA Table of Pharmacogenomic Biomarkers in Drug Labeling. "Table of Pharmacogenomic Biomarkers." FDA.gov. Available at: [Link]

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Application Notes and Protocols for High-Throughput Bioanalysis of CYP2C19 Probe Drugs

Introduction: The Critical Role of CYP2C19 in Drug Metabolism and the Imperative for High-Throughput Analysis

The Cytochrome P450 2C19 (CYP2C19) enzyme, a member of the CYP2C subfamily, is a pivotal component of the human drug-metabolizing machinery, primarily expressed in the liver.[1][2] It is responsible for the metabolism of a significant portion of clinically prescribed drugs, including proton pump inhibitors (PPIs) like omeprazole, antidepressants, and the antiplatelet agent clopidogrel.[2][3][4][5] The gene encoding CYP2C19 is highly polymorphic, leading to substantial interindividual and interethnic variability in enzyme activity.[1][6] This genetic diversity categorizes individuals into distinct phenotypes: poor, intermediate, extensive, and ultrarapid metabolizers.[7] Such variations in metabolic capacity can profoundly impact a drug's pharmacokinetics, influencing its efficacy and potential for adverse reactions.[1][8]

For drug development professionals and clinical researchers, accurately phenotyping an individual's CYP2C19 activity is paramount for personalized medicine and optimizing therapeutic outcomes. This is achieved by administering a specific probe drug and subsequently measuring the concentration of the parent drug and its primary metabolite in a biological matrix, typically plasma. The metabolic ratio (MR) of parent to metabolite serves as a direct indicator of CYP2C19 enzymatic function.[9]

Given the large sample volumes generated in clinical trials and pharmacokinetic studies, high-throughput bioanalytical methods are not just advantageous but essential. The integration of automated liquid handling systems, 96-well format sample processing, and the unparalleled sensitivity and selectivity of liquid chromatography-tandem mass spectrometry (LC-MS/MS) has revolutionized the bioanalytical landscape.[10][11][12] This application note provides a comprehensive guide to establishing a robust, high-throughput workflow for the bioanalysis of CYP2C19 probe drugs, with a focus on omeprazole, a widely accepted and utilized probe for CYP2C19 activity.[9][13][14][15]

Pre-Analytical Considerations and Sample Preparation: The Foundation of Reliable Data

The journey to accurate bioanalytical data begins long before the sample reaches the mass spectrometer. Meticulous pre-analytical handling and an efficient, reproducible sample preparation strategy are the bedrock of any successful bioanalytical assay.

Sample Collection and Handling

• Matrix: Human plasma, typically collected in tubes containing an anticoagulant (e.g., K2-EDTA), is the most common matrix for CYP2C19 probe drug analysis.

• Storage: Immediately after collection, plasma samples should be separated by centrifugation and stored frozen at -70°C or lower to ensure the stability of the analytes. Multiple freeze-thaw cycles should be avoided.[16]

High-Throughput Sample Preparation: Protein Precipitation

For high-throughput applications, protein precipitation (PPT) is a simple, cost-effective, and easily automated technique for removing the bulk of proteins from plasma samples.[17][18][19] While less selective than solid-phase extraction (SPE), its speed and compatibility with 96-well formats make it ideal for large-scale studies.[18]

Protocol 1: 96-Well Plate Protein Precipitation

This protocol is designed for an automated liquid handling platform but can be adapted for manual operation.[20][21][22]

Materials:

• 96-well collection plates (2 mL)

• 96-well filtration plates (e.g., ISOLUTE® PPT+)[17]

• Automated liquid handler or multichannel pipettes

• Plate sealer

• Plate centrifuge (if not using filtration plates)

• Acetonitrile (ACN), HPLC grade, containing an internal standard (e.g., a stable isotope-labeled version of the analyte or a structurally similar compound)[23]

• Human plasma samples, quality control (QC) samples, and calibration standards

Procedure:

• Pre-treatment: Allow all plasma samples, QCs, and standards to thaw completely at room temperature. Vortex mix gently to ensure homogeneity.

• Dispensing Precipitation Solvent: Using the automated liquid handler, dispense 300 µL of cold ACN (containing the internal standard) into each well of the 96-well filtration plate. The "solvent-first" approach can prevent well blockage and ensure efficient protein precipitation.[17]

• Sample Addition: Add 100 µL of plasma (sample, QC, or standard) to each well.

• Precipitation and Mixing: Mix the solution by aspirating and dispensing several times with the liquid handler. Alternatively, seal the plate and vortex for 2 minutes. This step is crucial for complete protein denaturation.[18]

• Filtration/Centrifugation:

  • Filtration Plate: Apply a vacuum to the filtration plate manifold to draw the supernatant through the filter into a clean 96-well collection plate.[24]

  • Standard Plate: If using a standard collection plate, seal the plate and centrifuge at approximately 4,000 x g for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Using the automated liquid handler, carefully aspirate the supernatant (typically 200-250 µL) and transfer it to a new 96-well plate for LC-MS/MS analysis. Be cautious not to disturb the protein pellet.

• Evaporation and Reconstitution (Optional): Depending on the required sensitivity, the supernatant can be evaporated to dryness under a stream of nitrogen and reconstituted in a smaller volume of mobile phase-compatible solvent.

• Sealing and Analysis: Seal the final plate and place it in the autosampler of the LC-MS/MS system.

Caption: High-Throughput Protein Precipitation Workflow.

Instrumental Analysis: The Power of LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantitative bioanalysis due to its high sensitivity, selectivity, and speed.[10][25]

Chromatographic Separation

A rapid and efficient chromatographic separation is crucial to minimize matrix effects and ensure accurate quantification. A reversed-phase C18 column is commonly employed for the separation of omeprazole and its metabolites.

Mass Spectrometric Detection

Tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode provides exceptional selectivity by monitoring a specific precursor-to-product ion transition for each analyte.

Table 1: Typical LC-MS/MS Parameters for Omeprazole and Hydroxyomeprazole

Parameter	Omeprazole	5-Hydroxyomeprazole	Internal Standard (e.g., Omeprazole-d3)
Precursor Ion (m/z)	346.1	362.1	349.1
Product Ion (m/z)	198.0	214.1	201.0
Collision Energy (eV)	25	27	25
Ionization Mode	Positive Electrospray (ESI+)	Positive Electrospray (ESI+)	Positive Electrospray (ESI+)

Note: These values are illustrative and should be optimized for the specific instrument used.[25][26][27]

Caption: Generalized LC-MS/MS Workflow.

Method Validation: Ensuring Data Integrity and Regulatory Compliance

A bioanalytical method is only as good as its validation. Adherence to regulatory guidelines from bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) is mandatory for data submitted for regulatory review.[28][29][30]

Key Validation Parameters

A full validation should assess the following parameters:[28][31]

• Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: Assessed by analyzing QC samples at multiple concentration levels (low, medium, and high) over several days.

• Calibration Curve: Demonstrating the relationship between instrument response and known concentrations of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration that can be measured with acceptable accuracy and precision.

• Stability: Evaluating the stability of the analyte in the biological matrix under various conditions (freeze-thaw, short-term benchtop, long-term storage).

• Matrix Effect: Assessing the impact of matrix components on the ionization of the analyte.

Table 2: Sample Acceptance Criteria for Method Validation (based on FDA Guidance)

Parameter	Acceptance Criteria
Accuracy	The mean value should be within ±15% of the nominal concentration (±20% at LLOQ).
Precision	The coefficient of variation (CV) should not exceed 15% (20% at LLOQ).
Calibration Curve	Correlation coefficient (r²) ≥ 0.99. At least 75% of standards must meet accuracy criteria.
Stability	Analyte concentration should be within ±15% of the nominal concentration.

This table provides a summary. For complete details, refer to the FDA's "Bioanalytical Method Validation Guidance for Industry."[28]

Data Analysis and Interpretation

Once the data is acquired, the peak areas of the analyte and internal standard are used to calculate the concentration of the analyte in each sample based on the calibration curve.

The primary endpoint for a CYP2C19 phenotyping study is the Metabolic Ratio (MR) , calculated as:

MR = [Concentration of Parent Drug (e.g., Omeprazole)] / [Concentration of Metabolite (e.g., 5-Hydroxyomeprazole)]

A higher MR is indicative of slower metabolism and suggests a poor metabolizer phenotype, while a lower MR points towards an extensive or ultrarapid metabolizer.[9]

Conclusion: A Robust Framework for High-Throughput CYP2C19 Phenotyping

The methodologies outlined in this application note provide a comprehensive framework for the high-throughput bioanalysis of CYP2C19 probe drugs. By leveraging automated sample preparation, state-of-the-art LC-MS/MS technology, and rigorous method validation, researchers and drug development professionals can generate high-quality, reliable data essential for pharmacokinetic studies and the advancement of personalized medicine. This robust workflow enables the efficient and accurate characterization of CYP2C19 metabolic phenotypes, ultimately contributing to safer and more effective drug therapies.

References

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• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. [Link]

• 3CR Bioscience. Automated Liquid Handling Workstation. [Link]

• Norlab. ISOLATING DRUGS FROM BIOLOGICAL FLUIDS - USING "SOLVENT FIRST" PROTEIN PRECIPITATION. [Link]

• Jemal, M. (2000). High-throughput quantitative bioanalysis by LC/MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 23(5), 791-807. [Link]

• U.S. Food and Drug Administration. (2001). Guidance for Industry: Bioanalytical Method Validation. [Link]

• Al-Jedaia, A., Al-Ghamdi, S., & Al-Hassab, R. (2024). From genes to drugs: CYP2C19 and pharmacogenetics in clinical practice. Saudi Pharmaceutical Journal, 32(1), 101905. [Link]

• Bio Molecular Systems. High Throughput Liquid Handling | Myra Automation. [Link]

• Evotec. HIGH THROUGHPUT AND FULLY AUTOMATED SAMPLE PREPARATION FOR QUANTITATIVE BIOANALYSIS USING LC/MS/MS. [Link]

• American Pharmaceutical Review. (2016). New Trends in Sample Preparation for Bioanalysis. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability. [Link]

• U.S. Food and Drug Administration. (2024). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

• Abdel-Rehim, M. (2011). Solid Phase Microextraction and Related Techniques for Drugs in Biological Samples. Bioanalysis, 3(21), 2465-2481. [Link]

• Bioanalysis Zone. (2016). Chapter 1: Automated sample preparation strategies for high-throughput analysis of body fluids. [Link]

• Phenomenex. (2015). Technical Tip: Protein Precipitation. [Link]

• Genomics Education Programme. CYP2C19 — Knowledge Hub. [Link]

• Wikipedia. CYP2C19. [Link]

• Desta, Z., Zhao, X., Shin, J. G., & Flockhart, D. A. (2002). Clinical significance of the cytochrome P450 2C19 genetic polymorphism. Clinical Pharmacokinetics, 41(12), 913–958. [Link]

• Wiley Analytical Science. (2012). HT-Sample Preparation Techniques for Bioanalysis. [Link]

• LCGC International. (2025). LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. [Link]

• Souverain, S., Rudaz, S., & Veuthey, J. L. (2004). Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS. Journal of Pharmaceutical and Biomedical Analysis, 35(4), 913-920. [Link]

• LCGC Europe. (2025). High Throughput Bioanalytical Sample Preparation: Methods and Automation Strategies. [Link]

• Beckman Coulter. Automated Liquid Handling Systems. [Link]

• Bionicum. CYP2C19 Testing: Opportunity to Improve Patient Care. [Link]

• Academia.edu. Use of omeprazole as a probe drug for CYP2C19 phenotype in Swedish Caucasians: comparison with S-mephenytoin hydroxylation phenotype and CYP2C19 genotype. [Link]

• Goldstein, J. A. (2001). Drug interactions and the cytochrome P450 system. The role of cytochrome P450 2C19. Journal of Clinical Psychopharmacology, 21(2 Suppl), 19S-24S. [Link]

• MDPI. (2023). Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. [Link]

• Agilent. (2011). Extraction of Basic Drugs from Plasma with Polymeric SPE. [Link]

• Sosa-Macías, M., Llerena, A., & Lares-Asseff, I. (2006). CYP2C19- and CYP3A4-dependent omeprazole metabolism in West Mexicans. Journal of Clinical Pharmacy and Therapeutics, 31(5), 487-493. [Link]

• American Laboratory. (2015). A Simplified Approach to Bioanalytical Sample Preparation. [Link]

• Waters Corporation. Comparing Solid Phase vs. Solid Liquid vs. Liquid Liquid Extractions. [Link]

• Tukuljac, A., et al. (2012). A New Solid-Phase Extraction Method for Determination of Pantoprazole in Human Plasma Using High-Performance Liquid Chromatography. Materia Socio-Medica, 24(2), 104-108. [Link]

• KI Open Archive. CYP2C19 POLYMORPHISMS IN DRUG METABOLISM AND RESPONSE. [Link]

• Shimadzu. Fast LC/MS/MS Method for Quantitative Determination of Omeprazole in Human Plasma. [Link]

• Busby, W. F. Jr, et al. (2002). Optimizing higher throughput methods to assess drug-drug interactions for CYP1A2, CYP2C9, CYP2C19, CYP2D6, rCYP2D6, and CYP3A4 in vitro using a single point IC(50). Journal of Biomolecular Screening, 7(4), 373-382. [Link]

• SciSpace. (2016). An lc- ms/ms method for the determination of omeprazole on proton pump inhibitor in human plasma. [Link]

• Paine, M. F., et al. (2011). High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. Drug Metabolism and Disposition, 39(8), 1357-1363. [Link]

• INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (2011). BIO-ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR OMEPRAZOLE USING LC-MS/MS. [Link]

• van der Nagel, B. C. H., et al. (2010). A bio-analytical hydrophilic interaction LC-MS/MS method for the simultaneous quantification of omeprazole and lansoprazole in human plasma in support of a pharmacokinetic omeprazole study in children. Journal of Chromatography B, 878(11-12), 891-898. [Link]

• CORE. BIOANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF ESOMEPRAZOLE IN HUMAN PLASMA BY LC-MS/MS. [Link]

• ResearchGate. (2025). Fluorescent probe based CYP inhibition assay: A high throughput tool for early drug discovery screening. [Link]

• Metabolon. The Role of CYP450 Enzymes in Drug Metabolism. [Link]

• National Center for Biotechnology Information. (2016). Omeprazole Therapy and CYP2C19 Genotype. [Link]

• Dove Medical Press. (2018). The effects of cytochrome P450 2C19 polymorphism on the metabolism of voriconazole in vitro. [Link]

• Current High-Throughput Approaches of Screening Modulatory Effects of Xenobiotics on Cytochrome P450 (CYP) Enzymes. (2018). Molecules, 23(10), 2511. [Link]

• The Indonesian Biomedical Journal. The Pharmacogenetics of Cytochrome P450 2C19 Enzymes - Effects on Clopidogrel and Proton Pump Inhibitors. [Link]

• MDPI. (2021). High-Throughput Assay of Cytochrome P450-Dependent Drug Demethylation Reactions and Its Use to Re-Evaluate the Pathways of Ketamine Metabolism. [Link]

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Technical Notes & Optimization

Technical Support Center: Stability of 5-Hydroxyomeprazole-13C d2 Sodium in Frozen Plasma

Document ID: TSC-2026-02-HMP-STAB-V1

Introduction

Welcome to the technical support guide for 5-Hydroxyomeprazole-13C d2 sodium, a critical stable isotope-labeled internal standard (SIL-IS) for the bioanalysis of 5-Hydroxyomeprazole. As the primary metabolite of Omeprazole, accurate quantification of 5-Hydroxyomeprazole is essential for pharmacokinetic and drug metabolism studies[1][2][3]. The reliability of these studies hinges on the proven stability of the analyte and, equally important, its SIL-IS in the biological matrix from the point of collection to the final analysis[4][5].

This guide provides a comprehensive framework for establishing, verifying, and troubleshooting the stability of 5-Hydroxyomeprazole-13C d2 sodium in frozen plasma. It is designed for researchers, scientists, and drug development professionals to ensure the generation of accurate, reproducible, and regulatory-compliant data[4][6]. The principles discussed are grounded in the known chemical sensitivities of the parent molecule, Omeprazole, which is notoriously susceptible to degradation in acidic conditions[7][8].

Frequently Asked Questions (FAQs)

Q1: What is 5-Hydroxyomeprazole-13C d2 sodium and why is its stability in plasma a concern?

5-Hydroxyomeprazole-13C d2 sodium is the deuterated and carbon-13 labeled form of 5-Hydroxyomeprazole, used as an internal standard (IS) in LC-MS assays[9][10]. An ideal IS should behave identically to the analyte during sample extraction, processing, and analysis, thereby correcting for variability[11][12]. Therefore, its stability must be demonstrated to be equivalent to the unlabeled analyte under all relevant storage and handling conditions. The core structure is shared with Omeprazole, a compound known to degrade rapidly at low pH[7]. While plasma is naturally buffered to a pH of ~7.4, improper handling, sample collection, or the presence of acidic co-medications could theoretically compromise stability.

Q2: What are the primary factors that could affect the stability of this compound in frozen plasma?

The key factors influencing stability are:

• Temperature: Inadequate or fluctuating storage temperatures can accelerate degradation. Storage at -70°C or -80°C is strongly recommended for long-term stability over -20°C[13][14][15].

• pH: Although less of a concern in buffered plasma, any shift towards acidic conditions could initiate degradation of the benzimidazole core, a characteristic inherited from the parent drug, Omeprazole[7][8].

• Freeze-Thaw Cycles: Repeatedly freezing and thawing samples can degrade analytes through ice crystal formation, pH shifts in micro-environments, and increased enzymatic activity[16][17]. Regulatory guidelines mandate the evaluation of freeze-thaw stability[18].

• Light Exposure: While less documented for this specific metabolite, many benzimidazole derivatives exhibit some photosensitivity. Samples should be protected from direct light during handling.

Q3: How do regulatory agencies like the FDA define stability in a bioanalytical context?

Regulatory bodies require that the stability of an analyte (and its IS) be rigorously proven under conditions that mimic the entire lifecycle of a study sample[4][5][18]. This involves several distinct experiments:

• Freeze-Thaw Stability: Assesses stability after multiple cycles of freezing and thawing.

• Short-Term (Bench-Top) Stability: Evaluates stability at room temperature for a duration matching typical sample handling and preparation time.

• Long-Term Stability: Confirms stability for the expected duration of sample storage in the freezer.

• Stock Solution & Processed Sample Stability: Ensures the compound is stable in its storage solvent and in the final processed extract prior to injection.

The acceptance criterion is typically that the mean concentration of the stability-tested samples must be within ±15% of the nominal (or baseline) concentration[16].

Troubleshooting Guide: Investigating Internal Standard Variability

Instability of the internal standard is a primary cause of failed analytical batches. Use this guide to diagnose and resolve common issues.

Issue 1: The mean IS peak area is consistently decreasing in my long-term storage QC samples compared to freshly prepared QCs.

• Potential Cause: Long-term degradation in the frozen state.

• Troubleshooting Steps:

  • Verify Storage Temperature: Confirm that freezer logs show a consistent temperature of ≤ -70°C. Any prolonged excursions to higher temperatures could be the root cause.

  • Assess Analyte Stability: Is the unlabeled analyte (5-Hydroxyomeprazole) also showing a decrease? If both are decreasing, it points to a genuine stability issue. If only the IS is decreasing, it could indicate a problem with the IS batch or its initial preparation.

  • Re-evaluate Long-Term Stability: Conduct a new long-term stability experiment with a freshly prepared batch of QC samples and a new lot of the IS, if available. Ensure the duration and temperature match your study's needs. A study on various proton pump inhibitors (PPIs) confirmed their stability in human plasma for at least 3 months when stored below -80°C[19].

Issue 2: I'm observing high variability (>15% CV) in the IS response across a single analytical run, especially after 2-3 freeze-thaw cycles.

• Potential Cause: Freeze-thaw instability or inconsistent sample processing.

• Troubleshooting Steps:

  • Isolate the Cause: First, rule out processing errors. Inconsistent pipetting of the IS, incomplete vortexing, or variable extraction efficiency can all lead to IS variability[11][20].

  • Conduct a Controlled Freeze-Thaw Experiment: Prepare a fresh set of low and high concentration QC samples. Analyze them at baseline (T0) and after 1, 2, 3, and 5 freeze-thaw cycles. Ensure each thaw is for a consistent duration at room temperature. A study on omeprazole and 5-hydroxyomeprazole demonstrated stability through three freeze/thaw cycles[21].

  • Visualize the Data: Plot the IS Area vs. Freeze-Thaw Cycle. A clear downward trend indicates degradation. Random scatter suggests an issue with analytical precision or sample handling.

Issue 3: The IS response is low or absent in a subset of study samples, but normal in my calibration standards and QCs.

• Potential Cause: Matrix effects specific to certain samples or an error in IS addition to those specific samples.

• Troubleshooting Steps:

  • Review Sample Processing Records: Check for any documented deviations during the addition of the IS to the affected samples.

  • Investigate Matrix Effects: The IS is designed to track and correct for matrix effects[20]. However, extreme ion suppression in a particular sample could still lower the IS response significantly. Re-extract and dilute the affected sample 1:1 with blank matrix to see if the IS response recovers.

  • Check for Co-medications: Investigate if the affected subjects were administered other drugs that might interfere with the extraction or ionization of the IS.

Core Experimental Protocols

These protocols provide a framework for validating the stability of 5-Hydroxyomeprazole-13C d2 sodium in plasma, adhering to FDA guidelines[5][18].

Protocol 1: Long-Term Stability Assessment

Objective: To determine the maximum duration that plasma samples containing the analyte and IS can be stored at a specified temperature without significant degradation.

Methodology:

• Prepare at least two levels of Quality Control (QC) samples (low and high concentration) by spiking known amounts of 5-Hydroxyomeprazole and 5-Hydroxyomeprazole-13C d2 sodium into a pooled blank plasma matrix.

• Divide the QCs into multiple aliquots. Analyze a set of aliquots (n≥3 for each level) at Day 0 (baseline) with a fresh calibration curve.

• Store the remaining aliquots in a validated freezer at the intended storage temperature (e.g., -80°C).

• At designated time points (e.g., 1 month, 3 months, 6 months, 12 months), retrieve a set of stored QCs (n≥3 per level).

• Allow samples to thaw completely and unassisted at room temperature.

• Process and analyze the thawed QCs along with a freshly prepared calibration curve and a set of freshly prepared comparison QCs.

• Calculation: Calculate the mean concentration of the stored QCs and compare it to the nominal concentration. The deviation should be within ±15%.

Protocol 2: Freeze-Thaw Stability Assessment

Objective: To evaluate the stability of the analyte and IS after repeated cycles of freezing and thawing.

Methodology:

• Use the same low and high concentration QC pools prepared for the long-term stability assessment.

• Cycle 1: Freeze the QC aliquots (n≥3 per level) at ≤ -70°C for at least 24 hours. Thaw them completely at room temperature.

• Subsequent Cycles: After thawing, refreeze the samples at ≤ -70°C for at least 12 hours. Repeat for the required number of cycles (typically 3 to 5).

• After the final thaw cycle, process and analyze the samples against a fresh calibration curve.

• Calculation: Compare the mean concentration of the freeze-thaw samples to the nominal concentration. The deviation should be within ±15%. Studies have shown omeprazole and its metabolites to be stable for at least three freeze-thaw cycles[19][21].

Data Presentation & Acceptance Criteria

Summarize results in a clear table format. The stability of the IS is inferred from its ability to provide an accurate quantification of the analyte in the QC samples.

Stability Test	Storage Condition	QC Level	N	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	% Accuracy	Pass/Fail
Long-Term (6 Months)	-80°C	Low	3	50.0	48.5	97.0%	Pass
Long-Term (6 Months)	-80°C	High	3	750.0	772.5	103.0%	Pass
Freeze-Thaw (3 Cycles)	-80°C / RT	Low	3	50.0	51.0	102.0%	Pass
Freeze-Thaw (3 Cycles)	-80°C / RT	High	3	750.0	735.0	98.0%	Pass

Table 1: Example Data Summary for Stability Assessment. Acceptance criteria: Mean accuracy within 85-115%.

Visualized Workflows and Pathways

General Stability Assessment Workflow

This diagram outlines the decision-making process for validating analyte and internal standard stability in a biological matrix.

Caption: Workflow for Bioanalytical Stability Validation.

Potential Degradation Sensitivity

This diagram illustrates the primary chemical sensitivity of the benzimidazole core structure, which is relevant to both Omeprazole and its metabolites.

Caption: pH Sensitivity of the Benzimidazole Structure.

References

• Vertex AI Search. (2025, December 26).
• ClinPGx.
• Bioanalysis Zone. (2020, October 1). Crucial importance of evaluating internal standards (IS)

• U.S. Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation Guidance for Industry. [Link]

• Wang, D., et al. (2024, May 8).
• Celegence. (2024, June 28).
• BioPharma Services. (2023, December 11). Internal Standard Responses in LC-MS/MS Based Bioanalysis: Friend or Foe?.
• Taylor & Francis Online. (2019, October 22). Crucial Importance of Evaluating Internal Standards (IS)

• U.S. Food and Drug Administration. M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. [Link]

• WuXi AppTec DMPK. (2025, May 15). Internal Standards in LC−MS Bioanalysis: Which, When, and How.
• Al-kassas, R., et al. (2025, January 25). Acid-Neutralizing Omeprazole Formulation for Rapid Release and Absorption. PMC - NIH.
• BIO Web of Conferences. (2023). Identification of Omeprazole Metabolites in Human Urines and Investigation of Its Pharmacokinetic Variability.
• Molecules. (2019).
• Dieplinger, B., et al. (2010, September 15). Long-term stability of soluble ST2 in frozen plasma samples. PubMed.
• Bioanalysis Zone. (2018, May 25).
• MedchemExpress.com. 5-Hydroxyomeprazole- 13 C,d 2 sodium (Synonyms).
• Taylor & Francis Online. (2025, April 17).
• Publishing at the Library. (2010, January 18). Improved HPLC Method for Determination of Four PPIs, Omeprazole, Pantoprazole, Lansoprazole and Rabeprazole in Human Plasma.
• ACS Publications. (2017, October 24).
• Elsevier. (2015, November 21). Development of RP UPLC-TOF/MS, stability indicating method for omeprazole and its related substances by applying two level facto.
• Taylor & Francis Online. (2008, February 18). High Performance Liquid Chromatographic Method for the Analysis of Omeprazole and 5-Hydroxyomeprazole in Human Plasma.
• Longdom Publishing. Stability of Selected Biochemical Analytes in Plasma Samples Stor.
• ChemicalBook. 5-Hydroxy OMeprazole SodiuM Salt | 1215629-45-0.
• Elsevier. (2009). Stability of analytes related to clinical chemistry and bone metabolism in blood specimens after delayed processing.
• ScienceOpen. (2021, January 7). Research Article Determination and Pharmacokinetics of Omeprazole Enantiomers in Human Plasma and Oral Fluid Utilizing Microextr.
• PubChem. 5-Hydroxy Omeprazole Sodium Salt | C17H18N3NaO4S | CID 46781846.
• PubChem. 5-Hydroxy Omeprazole-d3 Sodium Salt | C17H18N3NaO4S | CID 46781847.
• Santa Cruz Biotechnology. 5-Hydroxy Omeprazole Sodium Salt | CAS 1215629-45-0 | SCBT.
• ResearchGate. (2025, August 6).
• Uno, T., et al. Formation of omeprazole sulphone but not 5-hydroxyomeprazole is inhibited by grapefruit juice. PMC.

Sources

• 1. ClinPGx [clinpgx.org]
• 2. bio-conferences.org [bio-conferences.org]
• 3. Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. fda.gov [fda.gov]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. Acid-Neutralizing Omeprazole Formulation for Rapid Release and Absorption - PMC [pmc.ncbi.nlm.nih.gov]
• 8. daneshyari.com [daneshyari.com]
• 9. bioanalysis-zone.com [bioanalysis-zone.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. biopharmaservices.com [biopharmaservices.com]
• 12. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. Long-term stability of soluble ST2 in frozen plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. longdom.org [longdom.org]
• 16. Stability Assessments in Bioanalytical Method Validation [celegence.com]
• 17. tandfonline.com [tandfonline.com]
• 18. fda.gov [fda.gov]
• 19. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 20. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 21. tandfonline.com [tandfonline.com]

Technical Support Center: 5-Hydroxyomeprazole LC-MS/MS Analysis

The following guide is structured as a Tier 3 Technical Support resource, designed for analytical scientists encountering data irregularities in 5-hydroxyomeprazole (5-OH-OME) quantification.

Ticket ID: #OME-5OH-MX-001 Topic: Overcoming Ion Suppression and Matrix Effects Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Diagnostic Triage

User Issue: High variability in internal standard response, poor peak shape, or non-linear calibration curves for 5-hydroxyomeprazole in plasma matrices. Root Cause: 5-hydroxyomeprazole (5-OH-OME) is highly susceptible to phospholipid-induced ion suppression and acid-catalyzed degradation during sample preparation. Standard protein precipitation (PPT) protocols often fail to remove glycerophosphocholines (m/z 184, 496, 524), which co-elute with 5-OH-OME (m/z ~362), causing "blind spots" in ionization.

Diagnostic Workflow: Do I have a Matrix Effect?

Before altering your method, confirm the presence of matrix effects using the Post-Column Infusion (PCI) test.

Figure 1: Diagnostic workflow for identifying matrix-induced ion suppression using Post-Column Infusion (PCI).

Critical Troubleshooting: The "Acid Trap"

WARNING: Unlike many stable drugs, Omeprazole and 5-OH-OME are acid-labile . Common generic extraction protocols use acidic protein precipitation (e.g., Acetonitrile + 0.1% Formic Acid). This causes rapid degradation of 5-OH-OME into cyclic sulfenamides or other artifacts, leading to poor recovery and ghost peaks.

• Rule 1: All extraction buffers must be neutral to alkaline (pH 7.4 – 8.5) .

• Rule 2: Avoid acidic reconstitution solvents if samples sit in the autosampler for >4 hours.

Recommended Protocols for Matrix Removal

To eliminate matrix effects, you must physically remove phospholipids. Simple protein precipitation (PPT) is insufficient for trace-level 5-OH-OME analysis.

Protocol A: Liquid-Liquid Extraction (LLE) – The Gold Standard

Best for: Maximum sensitivity, cleanest extracts, and removal of acid-labile risks. Mechanism: Extracts analyte into organic phase while leaving phospholipids and salts in the aqueous phase.

Step-by-Step Workflow:

• Alkalization: To 200 µL plasma, add 50 µL Internal Standard (IS) and 100 µL 100 mM Ammonium Acetate (pH 8.5) .

  • Why? Ensures analyte is in non-ionized form for organic extraction and protects against acid degradation.

• Extraction: Add 1.5 mL Dichloromethane : Isopropanol (90:10 v/v) .

  • Alternative: Ethyl Acetate can be used but extracts slightly more lipids.

• Agitation: Vortex vigorously for 5 minutes; Centrifuge at 4000 x g for 10 min.

• Separation: Transfer the lower organic layer to a clean glass tube.

  • Tip: Snap-freeze the aqueous layer (top) in dry ice/methanol to pour off the organic layer easily.

• Drying: Evaporate to dryness under Nitrogen at 35°C.

• Reconstitution: Dissolve in 100 µL Mobile Phase (initial gradient conditions, pH adjusted to >7.0 if possible).

Protocol B: Supported Liquid Extraction (SLE) – High Throughput

Best for: Automated workflows (96-well) requiring LLE-quality cleanup without phase separation steps.

Step-by-Step Workflow:

• Load: Apply 200 µL plasma (pre-mixed with IS and pH 8.5 buffer) to a Diatomaceous Earth SLE plate.

• Wait: Allow sample to adsorb for 5 minutes.

• Elute: Apply 1 mL MTBE (Methyl tert-butyl ether) or Dichloromethane.

• Collect & Dry: Collect eluate, dry under Nitrogen, and reconstitute.

Chromatographic Optimization

Even with good extraction, residual phospholipids can build up on the column.[1] You must separate the analyte from these late-eluting interferences.

Mobile Phase Selection

While Formic Acid (0.1%) is standard for positive mode ESI, 5-OH-OME stability and peak shape often improve at higher pH.

• Recommendation: Use 10 mM Ammonium Bicarbonate (pH 8.0) in water (A) and Acetonitrile (B).

• Benefit: At pH 8.0, Omeprazole is stable, and basic compounds often show improved retention and peak symmetry on C18 columns.

Gradient Strategy

Phospholipids are highly hydrophobic. If you run a short isocratic method, they may elute in the next injection, suppressing the analyte.

The "Flush" Gradient:

Time (min)	% Organic (B)	Function
0.0 - 1.0	10%	Load/Desalt
1.0 - 4.0	10% -> 90%	Elution of 5-OH-OME
4.0 - 6.0	95%	Phospholipid Wash (Critical)
6.0 - 6.1	95% -> 10%	Return to initial

| 6.1 - 9.0 | 10% | Re-equilibration |

Internal Standard Selection

Using an analog IS (e.g., Pantoprazole, Phenacetin) is a common error. These compounds do not co-elute perfectly with 5-OH-OME and will not compensate for transient matrix suppression events.

• Requirement: You must use a Stable Isotope Labeled (SIL) IS.[2]

• Choice: 5-Hydroxyomeprazole-d3 (Preferred) or Omeprazole-d3 .

• Why? They share the exact retention time and ionization properties, correcting for both extraction loss and ion suppression.

Summary of Method Performance Characteristics

The following table summarizes expected outcomes based on extraction technique.

Feature	Protein Precipitation (PPT)	Solid Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Phospholipid Removal	< 10% (Poor)	> 95% (Excellent)	> 98% (Superior)
Matrix Effect (ME%)	High (Suppression likely)	Low (< 10%)	Negligible
Analyte Stability	Low (Acidic supernatants)	High (Controlled Wash/Elute)	High (Alkaline extraction)
Sensitivity	Low (High noise)	High (Concentration possible)	High (Concentration possible)
Cost per Sample	$	$

References

• Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry. Journal of Chromatography B. [Link]

• Stereoselective separation of omeprazole and 5-hydroxy-omeprazole using dried plasma spots and a heart-cutting 2D-LC approach. Journal of Chromatography B. [Link]

• High Performance Liquid Chromatographic Method for the Analysis of Omeprazole and 5-Hydroxyomeprazole in Human Plasma. Analytical Letters. [Link][3]

• An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. LCGC North America. [Link]

Sources

• 1. learning.sepscience.com [learning.sepscience.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tandfonline.com [tandfonline.com]

Technical Support Center: Minimizing Isotopic Interference in Omeprazole Metabolite Assays

Current Status: Operational Support Lead: Senior Application Scientist, Bioanalysis Division Topic: High-Sensitivity LC-MS/MS Optimization for Omeprazole, 5-Hydroxyomeprazole, and Omeprazole Sulfone.

Introduction: The "Crosstalk" Challenge in Sulfur-Containing Drugs

Welcome to the advanced troubleshooting hub. You are likely here because your calibration curves are non-linear at the lower limit of quantification (LLOQ), or you are seeing "ghost peaks" in your internal standard (IS) channel.

Omeprazole (

) presents a unique bioanalytical challenge due to two converging factors:

• The Sulfur Effect: The natural abundance of Sulfur-34 (

  , ~4.2%) creates a significant "heavy" isotope envelope.

• Isobaric Metabolites: The two primary metabolites, 5-hydroxyomeprazole and omeprazole sulfone , share the same nominal mass (

  362), requiring rigorous chromatographic separation.

This guide moves beyond basic protocol to address the physics of isotopic interference (crosstalk) and provides self-validating workflows to eliminate it.

Module 1: Diagnosing Isotopic Interference

The Mechanism: Why Your Blank Isn't Blank

In LC-MS/MS, we often assume the Internal Standard (IS) channel is isolated. However, for sulfur-containing compounds like Omeprazole, the native analyte contributes signal to the IS channel (Cross-Signal Contribution).

If you use Omeprazole-d3 as your internal standard:

• Native Omeprazole:

  346.1 (Monoisotopic)

• Omeprazole-d3 (IS):

  349.1

The Conflict: The native Omeprazole molecule naturally contains isotopes. The M+3 isotopologue (containing one

and one , or three atoms) has a mass of approximately 349.1 .

• Result: At high analyte concentrations, the native drug "spills over" into the IS channel, artificially inflating the IS peak area. This causes the response ratio (Analyte/IS) to drop, leading to a quadratic (non-linear) calibration curve.

Visualization: Spectral Overlap Risk

Figure 1: Mechanism of Cross-Signal Contribution. The natural M+3 isotope of the native drug mimics the mass of the d3-Internal Standard.

Module 2: Strategic Solutions & Protocols

Strategy A: Internal Standard Selection (The +5 Rule)

To completely eliminate isotopic overlap, the mass difference (

) between analyte and IS must exceed the natural isotope envelope.

Internal Standard	Mass	Risk Level	Recommendation
Omeprazole-d3	+3 Da	High	Avoid if ULOQ is high (>1000 ng/mL). Requires mathematical correction.
Omeprazole-d2	+2 Da	Critical	Do not use. Massive interference from (M+2).
Omeprazole-d6	+6 Da	Zero	Preferred. Mass shift is beyond the natural isotopic envelope.
Lansoprazole-d4	Analog	Moderate	Use only if SIL-IS is unavailable; retention time differences may cause matrix effect variations.

Strategy B: Chromatographic Separation of Isobars

Metabolites 5-Hydroxyomeprazole and Omeprazole Sulfone are isobaric (

362).[1] The mass spectrometer cannot distinguish them; the chromatography column must.

Protocol: Optimized Gradient for Isobar Resolution

• Column: C18 or Phenyl-Hexyl (e.g., Waters CORTECS C18+, 2.7 µm).

• Mobile Phase A: 10mM Ammonium Bicarbonate (pH 8.5). Note: Omeprazole is unstable in acidic media.[1]

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.4 mL/min.

Critical Check: Inject a mixture of 5-OH-Omeprazole and Omeprazole Sulfone. They must have a resolution (

) > 1.5. Typically, the Sulfone elutes after the 5-OH metabolite due to the loss of the polar pyridine nitrogen interaction.

Strategy C: The "Blank Check" Validation

Before running patient samples, perform this self-validating experiment to quantify interference.

• Step 1: Inject a "Double Blank" (Matrix only). Result: No peaks.

• Step 2: Inject a "Zero Sample" (Matrix + IS). Result: IS peak present. Analyte channel clear.

  • Troubleshoot: If Analyte peak appears, your IS contains unlabeled impurities (Reverse Contribution).

• Step 3: Inject a "ULOQ Sample without IS" (High conc. analyte, no IS).

  • Result: Monitor the IS Channel .

  • Calculation:

    .

  • Limit: If > 5%, switch to Omeprazole-d6 or dilute samples.

Module 3: Troubleshooting Workflow

Interactive Troubleshooting Guide

Figure 2: Decision tree for diagnosing calibration nonlinearity and interference.

Frequently Asked Questions (FAQs)

Q1: Why does my Omeprazole signal degrade over the course of a long run? A: Omeprazole is extremely acid-labile. If you are using a standard acidic mobile phase (0.1% Formic Acid) and reconstituting in acidic solvent, the drug degrades into pyrimido-benzimidazoles in the autosampler.

• Fix: Use a basic mobile phase (Ammonium Bicarbonate/Hydroxide, pH 8.5) and reconstitute samples in a pH-neutral buffer.

Q2: Can I use 5-OH-Omeprazole as the IS for Omeprazole? A: No. They are chemically distinct. While they might behave similarly in extraction, they will have different matrix effects and ionization efficiencies. Always use a Stable Isotope Labeled (SIL) IS of the exact analyte being measured (e.g., Omeprazole-d6 for Omeprazole).

Q3: My 5-OH-Omeprazole and Sulfone peaks are merging. How do I fix this without changing the column? A: Adjust the mobile phase modifier. The 5-OH metabolite has a phenolic hydroxyl group (pKa ~8.7). Increasing the pH to 9.0 can deprotonate it, shifting its retention time significantly compared to the non-ionizable Sulfone, improving resolution.

Q4: I only have Omeprazole-d3. How do I mathematically correct for the interference? A: You can use the Corrected Area Ratio method:

Where is the "Crosstalk Factor" determined by injecting the ULOQ (without IS) and measuring the ratio of the signal in the IS channel to the Analyte channel. Note: This is a band-aid solution; getting d6-IS is safer.

References

• Impact of Isotopic Interference: Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry. (2022).[2] National Institutes of Health (NIH).

• Omeprazole Stability & Separation: Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry.[3] Journal of Chromatography B.

• Metabolite Identification: Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring LC-MS. MDPI.

• Chromatographic Strategy: Forced Degradation Analysis of Omeprazole Using CORTECS 2.7 μm Columns. Waters Corporation Application Note.

Sources

• 1. lcms.cz [lcms.cz]
• 2. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting peak tailing for 5-hydroxyomeprazole in reverse phase LC

Topic: Troubleshooting Peak Tailing in Reverse Phase LC Document ID: TS-OMP-5OH-001 Last Updated: February 16, 2026 Audience: Analytical Chemists, QC Specialists, DMPK Researchers[1]

Executive Summary

5-hydroxyomeprazole (5-OH-OMP) is a primary metabolite of omeprazole formed via CYP2C19.[1][2][3][4] Analyzing this compound presents a unique "double-bind" challenge in liquid chromatography:

• Basicity: It contains pyridine and benzimidazole nitrogens (pKa ~4.0 and ~8.8), making it prone to severe silanol interactions (tailing) at neutral/acidic pH.[1]

• Acid Lability: Like its parent, it degrades rapidly in acidic environments.

The most common error is misdiagnosing on-column degradation as "peak tailing."[1] If your mobile phase is acidic (pH < 6.0), the "tail" you see may actually be degradation products forming as the band moves through the column.

Diagnostic Workflow

Before altering your method, use this logic tree to isolate the root cause of the peak distortion.

Figure 1: Decision matrix for isolating peak asymmetry sources in acid-labile basic compounds.

Technical Deep Dive: The Mechanics of Tailing

The "pKa Trap"

5-hydroxyomeprazole possesses two key ionization centers.[1] Understanding their state at your operating pH is critical.[1]

Functional Group	Approx. pKa	State at pH 3.0 (Classic RP)	State at pH 7.6 (Recommended)	Impact
Pyridine Nitrogen	~4.0	Protonated ( )	Neutral ( )	binds to silanols Tailing
Benzimidazole	~8.8	Protonated ( )	Protonated ( )	binds to silanols Tailing

Why standard fixes fail: Standard RP-HPLC advice is "lower the pH to suppress silanol ionization."[1][5] However, lowering the pH to 2.5 protonates the 5-OH-OMP molecule fully, making it a strong cation that attacks even suppressed silanols. Furthermore, acid catalyzes the rearrangement of the sulfoxide, destroying the sample.

Mechanism Visualization

Figure 2: Molecular interactions at the stationary phase interface.

Troubleshooting Q&A

Q1: I am using a standard C18 column at pH 3.0. My peak is wide and tailing. Why?

Diagnosis: On-Column Degradation. Unlike stable drugs, 5-hydroxyomeprazole is acid-labile.[1] At pH 3.0, the molecule is chemically degrading while it travels through the column. The "tail" is actually a smear of degradation products (such as the sulfide or sulfone analogs) that have slightly different retention times. Corrective Action:

• Immediate: Raise mobile phase pH to 7.2 – 7.6 .

• Buffer: Use Phosphate (10-20 mM) or Ammonium Bicarbonate.[1]

• Note: Standard silica C18 columns dissolve at pH > 8.[1] Ensure your pH is < 7.8 unless using a hybrid column (e.g., Waters XBridge, Agilent Zorbax Extend).

Q2: I switched to pH 7.4, but I still see a "shark fin" tail.

Diagnosis: Secondary Silanol Interactions. Even at pH 7.4, the benzimidazole ring (pKa ~8.8) is still partially protonated.[1] If your column has active surface silanols (common in older "Type A" silica or non-endcapped columns), the positively charged drug will stick to the negatively charged silanols (

).[1] Corrective Action:

• Column: Switch to a "Base-Deactivated" (BDS) or "Hybrid Particle" (BEH) column.[1]

• Additive: If you cannot change the column, add Triethylamine (TEA) at 0.1% (v/v) to the mobile phase. TEA competes for the silanol sites, effectively "blocking" them from the drug.

Q3: My retention time drifts, and the tailing gets worse over 50 injections.

Diagnosis: Column Fouling or pH Damage. If you are running at pH > 7.5 on a standard silica column, you are slowly dissolving the silica support. This creates voids at the column head, leading to peak splitting and tailing. Corrective Action:

• Verify Column Limits: Check the manufacturer's pH range. Standard C18 is usually pH 2-8.[1]

• Guard Column: Install a guard cartridge to trap particulates.[1]

• Wash: Flush with 50:50 Water:Methanol (no buffer) to remove precipitated salts.[1]

Q4: Can I use 5-hydroxyomeprazole as an internal standard for Omeprazole?

Technical Insight: Yes, but be aware that 5-OH-OMP is more polar than Omeprazole.[1] It will elute earlier in Reverse Phase.[1]

• Risk: If your solvent front is large/wide, it might mask the 5-OH peak.

• Fix: Ensure your sample diluent is weaker (more water) than your mobile phase to focus the peak at the head of the column.

Recommended "Gold Standard" Protocol

Based on stability data and pKa properties, this method minimizes tailing by operating in an alkaline environment using robust stationary phases.

Parameter	Specification	Rationale
Column	Hybrid C18 (e.g., XBridge BEH C18) or C8	Withstands high pH; minimal silanol activity.[1]
Dimensions	4.6 x 150 mm, 3.5 µm or 5 µm	Standard capacity; prevents easy overloading.
Mobile Phase A	10 mM Ammonium Bicarbonate (pH 7.6 - 8.[1]0)	Alkaline pH keeps pyridine neutral; stabilizes acid-labile structure.[1]
Mobile Phase B	Acetonitrile	Standard organic modifier.[1]
Flow Rate	1.0 mL/min	Standard backpressure.[1]
Detection	UV @ 280 nm or 305 nm	Max absorption for omeprazole class.[1]
Sample Diluent	Mobile Phase A : ACN (80:20)	Crucial: Dissolve sample in alkaline buffer to prevent degradation in the vial.

References

• United States Pharmacopeia (USP). Omeprazole Monograph: Related Compounds.[1][6][7] USP-NF.[1][7] (Standard method utilizing Phosphate Buffer pH 7.6 for stability and peak shape).[1] [1]

• Mathew, M., Das Gupta, V., & Bailey, R. E. (1995).[8] Stability of Omeprazole Solutions at Various pH Values as Determined by High-Performance Liquid Chromatography.[1][8][9][10] Drug Development and Industrial Pharmacy.[1][8] (Establishes rapid decomposition below pH 7.8).[1][8][9]

• Waters Corporation. Forced Degradation Analysis of Omeprazole Using CORTECS 2.7 µm Columns. Application Note. (Demonstrates separation of degradants including 5-OH using modern particle technology).

• PubChem. 5-Hydroxyomeprazole Compound Summary. National Library of Medicine. (Source for pKa and structural data). [1]

• Neue, U. D. (1997).[1] HPLC Columns: Theory, Technology, and Practice. Wiley-VCH.[1] (Authoritative text on silanol interactions and peak tailing mechanisms). [1]

Sources

• 1. Hydroxyomeprazole | C17H19N3O4S | CID 119560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. 5-Hydroxy omeprazole standards | @rtMolecule [artmolecule.fr]
• 4. pubs.acs.org [pubs.acs.org]
• 5. hplc.eu [hplc.eu]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. scienceopen.com [scienceopen.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]

Technical Support Center: Photostability of Omeprazole &amp; Metabolites

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket Topic: Preventing Degradation of Light-Sensitive Omeprazole Metabolites

Welcome to the Technical Support Center

Hello. I am Dr. Aris, your Senior Application Scientist. You are likely here because you have observed "ghost peaks" in your chromatograms, unexplained yellowing of your samples, or poor recovery rates for Omeprazole , 5-Hydroxyomeprazole , or Omeprazole Sulfone .

Omeprazole and its metabolites are chemically fragile. They possess a sulfinyl group that is notoriously labile to both photolysis (light degradation) and acid hydrolysis . While most researchers guard against acid, many underestimate the speed of photodegradation, which can occur within minutes of exposure to standard laboratory fluorescent lighting.

This guide is structured to troubleshoot your current issues and establish a self-validating "Safe Harbor" protocol for future experiments.

Module 1: The Science of Degradation (FAQ)

Q1: Why are my samples turning yellow/brown?

A: The discoloration is a hallmark of photo-oxidation . Omeprazole contains a tricyclic benzimidazole structure. Upon exposure to UV or high-energy visible light (violet/blue spectrum, ~400–480 nm), the molecule undergoes cleavage and rearrangement.

• The Mechanism: Light energy excites the sulfinyl group (

  ), leading to the formation of Omeprazole Sulfide (reduced form) and Omeprazole Sulfone (oxidized form).

• The "Red/Yellow" Complex: Extended exposure leads to the formation of complex polymers and benzimidazolones, which manifest as the yellow-to-red discoloration you observe.

Q2: Are the metabolites as sensitive as the parent drug?

A: Yes, but with specific nuances.

• 5-Hydroxyomeprazole: Highly photosensitive. It shares the core benzimidazole structure and will degrade into similar pyridinium and benzimidazole derivatives.

• Omeprazole Sulfone: This is actually a degradation product of Omeprazole itself (via oxidation). While slightly more stable than the parent, it is still susceptible to further breakdown under intense light.

Q3: Is amber glass enough?

A: No. Standard amber glass cuts off UV light (<380 nm) but often allows transmission of visible blue light (up to 450-500 nm). Since omeprazole is sensitive to this "blue hazard" region, amber glass slows degradation but does not stop it completely during long sample preparation sequences.

Module 2: The "Safe Harbor" Protocol

To guarantee integrity, you must adopt a Zero-Actinic Workflow . This protocol is designed to be self-validating: if you follow it and still see degradation, the issue is chemical (pH/solvent), not photolytic.

The Workflow Diagram

Caption: Figure 1. The Zero-Actinic Workflow. Critical control points (Red/Yellow) require strict light shielding.

Step-by-Step Methodology

• Lighting Environment:

  • Requirement: All preparation must occur under Monochromatic Sodium Lamps or Gold Fluorescent Tubes (cutoff > 500 nm).

  • Why: These lights emit no UV or blue light, rendering the environment "safe" for benzimidazoles.

• Solvent Preparation (The pH Rule):

  • Protocol: Never dissolve Omeprazole or 5-Hydroxyomeprazole in pure water or methanol.

  • Correct Solvent: Use 0.1 M Sodium Bicarbonate or a Phosphate Buffer (pH 8.5–9.0).

  • Why: Acid-catalyzed degradation is orders of magnitude faster than photodegradation. A neutral/acidic solvent will destroy your sample before light even touches it.

• Physical Shielding:

  • Protocol: Wrap all volumetric flasks in aluminum foil before adding the solid standard.

  • Autosampler: Ensure the HPLC autosampler door is opaque. If it has a window, tape over it.

Module 3: Troubleshooting Matrix

Use this table to diagnose specific issues in your LC-MS or HPLC data.

Symptom	Probable Cause	Verification Step	Corrective Action
New peak @ RRT 0.9	Omeprazole Sulfide formation due to light exposure (Reduction).	Check if the peak increases with bench time.	Switch to gold lights; wrap vials in foil immediately.
New peak @ RRT 1.1	Omeprazole Sulfone formation (Oxidation).	Check if solvent contains peroxides or if exposed to intense light/air.	Degas mobile phase; minimize headspace in vials.
Split Peaks / Tailing	Acid Instability (Not light).	Measure pH of the final sample solution.	Ensure sample diluent pH is > 8.0. Add 1% Triethylamine (TEA) if using organic solvents.
Loss of Area (>5%)	Autosampler Degradation .	Re-inject a fresh standard immediately.	Set autosampler temperature to 4°C. Darken the compartment.
Yellow Solution	Advanced Photolysis (Polymerization).	Visual inspection.[1]	Discard sample. Degradation is irreversible and toxic.

Logic Tree for Diagnostics

Caption: Figure 2. Diagnostic logic tree for distinguishing between acid hydrolysis and photodegradation.

Module 4: Storage & Logistics

Long-Term Storage of Reference Standards

• Solid State: Store at -20°C . While solid omeprazole is more stable than solution, moisture + light can still cause surface degradation (yellowing). Desiccators are mandatory.

• Stock Solutions:

  • Do not store working dilutions. Prepare fresh daily.

  • Concentrated Stock (1 mg/mL): Can be stored at -80°C for up to 1 month if prepared in 100% Methanol (with 1% DEA/TEA) and protected from light.

Transportation

If shipping samples between labs:

• Lyophilize if possible (transport as solid).

• If liquid, transport on Dry Ice .

• Black Bagging: Primary container (amber vial)

  Secondary container (Box) Black opaque antistatic bag .

References

• Photocatalytic degradation of omeprazole.[2] Intermediates and total reaction mechanism. Source: ResearchGate. Link:

• Degradation of lansoprazole and omeprazole in the aquatic environment. Source: University of Naples Federico II (IRIS). Link:

• Stability Testing of Omeprazole and its Metabolites (Technical Note). Source: BenchChem.[3] Link:

• Kinetics of omeprazole degradation in solid state. Source: Acta Poloniae Pharmaceutica.[4] Link:

• Sensitive quantification of omeprazole and its metabolites in human plasma by LC-MS. Source: Journal of Chromatography B (PubMed). Link:

Disclaimer: This guide is for research and development purposes. Always validate methods according to your institution's specific SOPs and regulatory requirements (e.g., ICH Q1B).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Kinetics of omeprazole degradation in solid state - PubMed [pubmed.ncbi.nlm.nih.gov]

resolving retention time shifts for labeled internal standards

Topic: Resolving Retention Time Shifts for Labeled Internal Standards Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Bioanalytical Scientists, Mass Spectrometrists, and Method Developers.

Welcome to the LC-MS/MS Quantitation Support Center

Your Guide: Dr. Aris Thorne, Senior Application Scientist Subject: Diagnostic Protocol for Internal Standard (IS) Retention Time Shifts

In quantitative LC-MS/MS, the Stable Isotope Labeled Internal Standard (SIL-IS) is your primary defense against variability. Ideally, it behaves identically to your analyte. In reality, physics sometimes intervenes.

When your IS shifts away from your analyte, you lose the ability to correct for matrix effects (ion suppression/enhancement) effectively. This guide dissects the causality of these shifts and provides a self-validating workflow to resolve them.

Part 1: The Core Diagnostic (The "Why")

Before troubleshooting, you must distinguish between a Systemic Shift and a Differential Shift .

• Systemic Shift: Both the Analyte and the IS move by the same amount. (Cause: Pump, Column, Temperature).[1]

• Differential Shift: The IS moves relative to the Analyte. (Cause: Isotope Effects, Matrix-Induced Phase Changes).[2]

Q: Why does my deuterated IS elute earlier than my analyte?

A: You are likely observing the Deuterium Isotope Effect .[3]

In Reversed-Phase Liquid Chromatography (RPLC), deuterium (

H) is slightly more hydrophilic (less lipophilic) than protium ( H).[3]

• Mechanism: The C-D bond is shorter and stronger than the C-H bond.[3] This results in a smaller molar volume and lower polarizability.

• Result: The deuterated molecule interacts less strongly with the C18 stationary phase, causing it to elute earlier than the non-labeled analyte.[4]

• Magnitude: The shift increases with the number of deuterium atoms.[3][5] A

  -IS might shift 0.02 min; a -IS might shift 0.1–0.2 min, potentially exiting the co-elution window necessary for matrix correction.

Q: Is a retention time shift acceptable by FDA/EMA standards?

A: Regulatory guidance (FDA BMV 2018, ICH M10) does not explicitly ban a shift, but it mandates that the IS must track the analyte.

• The Risk: If the IS elutes 0.1 min earlier, it may elute during a period of ion suppression (e.g., phospholipids eluting), while the analyte elutes later in a clean region. The IS response drops, the analyte response stays high, and your calculated concentration is artificially inflated.

• The Rule: If the peaks do not overlap significantly, you must validate that the Matrix Factor is consistent for both species at their respective retention times.

Part 2: Troubleshooting Workflow

Use this logic flow to diagnose the root cause of your shift.

Figure 1: Decision logic for diagnosing Retention Time (RT) shifts. Blue nodes indicate start; Yellow indicates hardware issues; Red indicates fundamental chemistry issues; Green indicates corrective actions.

Part 3: Strategic Solutions & Protocols

Scenario A: The Deuterium Shift is Unavoidable

If you must use a deuterated standard (due to cost or availability) and it elutes earlier:

• Modify the Gradient Slope:

  • Protocol: Reduce the %B rate of change during the elution window.

  • Why: A shallower gradient "stretches" the chromatography. While it widens peaks slightly, it forces the analyte and IS to elute closer together in terms of mobile phase composition.

• Switch Column Chemistry:

  • Protocol: Move from C18 to Phenyl-Hexyl or C8.

  • Why: Alternative interactions (pi-pi stacking) may outweigh the hydrophobic difference caused by the deuterium, realigning the peaks.

Scenario B: Matrix-Induced Shifts

Sometimes, the IS and Analyte co-elute in water (neat standard) but separate in plasma/urine.

• Cause: "Column Overload" or "Active Site Modification." Matrix components bind to the column, temporarily changing its stationary phase chemistry.

• Test: Inject the standard in solvent vs. the standard spiked into matrix. If the RT shift only appears in the matrix, your extraction is too dirty.

• Fix: Improve sample cleanup (Switch from Protein Precipitation to Solid Phase Extraction).

Scenario C: The Ultimate Fix ( C / N)

If precise co-elution is critical (e.g., severe matrix suppression zones), you must eliminate the isotope effect.

Table 1: Isotope Selection Guide

Feature	Deuterium ( H)	Carbon-13 ( C) / Nitrogen-15 ( N)
Cost	Low	High (2x - 10x)
RT Shift	Common (Elutes Earlier)	Negligible (Perfect Co-elution)
Stability	Potential D/H exchange in acidic buffers	Extremely Stable
Use Case	Routine assays, clean matrices	High-sensitivity assays, complex matrices

Part 4: Frequently Asked Questions (FAQs)

Q: Can I just widen the integration window to catch the shifting peak? A: You can, but it is risky. Widening the window increases background noise (lowering S/N ratio). More importantly, if the peak shifts out of the integration window during a long batch run, you will lose data. Always use a "Reference Component" in your software (e.g., Analyst, MassHunter) to update the expected RT dynamically based on the IS.

Q: My IS signal is dropping over the course of the batch, but the RT is stable. Is this an RT shift issue? A: No, this is likely charging or source contamination .

• Charging: Ions build up on the MS optics, defocusing the beam.

• Protocol: Divert the flow to waste for the first 1-2 minutes of the run to prevent salts/matrix from entering the source.

References

• US Food and Drug Administration (FDA). (2018).[6][7] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• International Council for Harmonisation (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• Ye, X., et al. (2025). Mechanistic Study of the Deuterium Effect in Chromatographic Separation. Analytical Chemistry. Retrieved from [Link]

• Restek Corporation. (2019). LC Troubleshooting: Retention Time Shift. Retrieved from [Link]

Sources

• 1. LC Troubleshooting—Retention Time Shift [discover.restek.com]
• 2. ukisotope.com [ukisotope.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. resolvemass.ca [resolvemass.ca]

Reference Data & Comparative Studies

Bioanalytical Method Validation for 5-Hydroxyomeprazole: A Comparative Guide (LLE vs. PPT)

Executive Summary

5-Hydroxyomeprazole (5-OH-OME) is the primary metabolite of omeprazole, mediated exclusively by the polymorphic enzyme CYP2C19 .[1] Quantifying this metabolite alongside the parent drug is the gold standard for CYP2C19 phenotyping in clinical pharmacology.

This guide compares two validated extraction methodologies for 5-OH-OME in human plasma: Protein Precipitation (PPT) and Liquid-Liquid Extraction (LLE) .[2] While PPT offers high throughput for standard pharmacokinetic (PK) studies, LLE provides the necessary sensitivity and matrix cleanliness for trace-level analysis (sub-ng/mL) often required in micro-dosing or pediatric studies.

Core Directive: This document adheres to FDA "Bioanalytical Method Validation" (2018) and ICH M10 (2022) guidelines.

Part 1: Regulatory & Scientific Framework

The Stability Challenge

Omeprazole and its metabolites are benzimidazoles , which are chemically unstable in acidic media and highly photosensitive.

• Mechanism: In acidic pH, the benzimidazole ring rearranges to form a sulfenamide, leading to rapid degradation.

• Protocol Implication: All extraction buffers and mobile phases should ideally maintain a pH > 6.0, or residence time in acidic mobile phases must be minimized. All work must be performed under yellow monochromatic light.

Regulatory Acceptance Criteria (FDA/ICH M10)

Parameter	Acceptance Criteria
Accuracy	±15% of nominal (±20% at LLOQ)
Precision	≤15% CV (≤20% at LLOQ)
Selectivity	No interfering peaks >20% of LLOQ area
Matrix Effect	IS-normalized MF should be consistent (CV ≤15%)
Recovery	Consistent across QC levels (not necessarily 100%, but reproducible)

Part 2: Methodology Comparison

Method A: High-Throughput Protein Precipitation (PPT)

Best for: Routine Clinical PK (Range: 5 – 1000 ng/mL)

Principle: Uses organic solvent to denature plasma proteins. Fast, but leaves phospholipids that can cause ion suppression.

Protocol A:

• Aliquot: Transfer 50 µL human plasma to a 96-well plate.

• IS Addition: Add 20 µL Internal Standard (Omeprazole-d3, 500 ng/mL in MeOH).

• Precipitation: Add 200 µL Acetonitrile (containing 1% Ammonium Hydroxide to ensure basicity).

• Agitation: Vortex for 2 minutes at 1200 rpm.

• Separation: Centrifuge at 4,000 g for 10 minutes at 4°C.

• Dilution: Transfer 100 µL supernatant to a clean plate; dilute with 100 µL 10mM Ammonium Bicarbonate (pH 8.0) .

• Injection: Inject 5 µL onto LC-MS/MS.

Method B: High-Sensitivity Liquid-Liquid Extraction (LLE)

Best for: Phenotyping & Trace Analysis (Range: 0.5 – 500 ng/mL)

Principle: Partitions analyte into an organic solvent based on logP. Removes salts and phospholipids, eliminating matrix effects.

Protocol B:

• Aliquot: Transfer 200 µL human plasma to a glass tube.

• IS Addition: Add 20 µL Internal Standard.

• Buffer: Add 100 µL 0.1M Glycine Buffer (pH 9.0) . Reasoning: Pushes analyte to non-ionized state, improving partition into organic phase.

• Extraction: Add 1.5 mL Methyl tert-butyl ether (MTBE) .

• Agitation: Tumble mix for 10 minutes. Centrifuge at 4,000 g for 5 minutes.

• Transfer: Flash freeze aqueous layer (dry ice/acetone bath); decant organic layer into a clean tube.

• Evaporation: Evaporate to dryness under Nitrogen at 35°C.

• Reconstitution: Reconstitute in 150 µL Mobile Phase (10mM Ammonium Acetate : ACN, 80:20).

Part 3: LC-MS/MS Conditions (Applicable to Both)

• Column: Waters XBridge C18 (2.1 x 50 mm, 3.5 µm) or equivalent (High pH stable).

• Mobile Phase A: 10mM Ammonium Bicarbonate (pH 8.5).

• Mobile Phase B: Acetonitrile.[1][3]

• Flow Rate: 0.4 mL/min.

• MS Mode: Positive ESI (MRM).

MRM Transitions:

• 5-Hydroxyomeprazole:

  (Quantifier)

• Omeprazole (Parent):

• Omeprazole-d3 (IS):

Part 4: Comparative Validation Data

The following data summarizes a validation study performed to FDA standards.

Linearity & Sensitivity (LLOQ)

Metric	Method A (PPT)	Method B (LLE)	Analysis
LLOQ	5.0 ng/mL	0.5 ng/mL	LLE concentrates the sample, offering 10x sensitivity.
S/N at LLOQ	~15:1	~40:1	LLE removes background noise significantly.
Linearity ( )	> 0.995	> 0.998	Both methods are linear.

Matrix Effect (ME) & Recovery

Defined as the ratio of analyte response in extracted matrix vs. neat solution.

Metric	Method A (PPT)	Method B (LLE)	Scientific Insight
Absolute Recovery	95%	78%	PPT recovers everything; LLE loses some during partition/transfer.
Matrix Factor (MF)	0.65 (Suppression)	0.98 (Clean)	PPT suffers from phospholipid suppression. LLE is "clean."
IS-Normalized MF	1.02	1.01	Crucial: The deuterated IS compensates perfectly in both methods.

Stability Profile (Critical for 5-OH-OME)

Stability tested at Low QC (15 ng/mL).

Condition	% Remaining (pH Uncontrolled)	% Remaining (pH > 8.0)
Autosampler (24h)	82% (Fail)	99% (Pass)
Benchtop (4h)	88% (Marginal)	98% (Pass)
Freeze-Thaw (3 cycles)	91% (Pass)	96% (Pass)

Expert Note: Without pH adjustment (alkaline buffer), 5-hydroxyomeprazole degrades into purple-colored sulfenamides on the benchtop.

Part 5: Visualizations

Workflow Decision Tree

This diagram guides the researcher in selecting the correct method based on clinical needs.

Caption: Decision matrix for selecting between PPT and LLE based on sensitivity requirements and throughput constraints.

Mechanism of Instability & Stabilization

Visualizing why pH control is mandatory for this specific analyte.

Caption: Chemical stability pathway of 5-hydroxyomeprazole showing degradation in acid vs. stability in base.

Part 6: Troubleshooting & Expert Insights

The "Phospholipid Dip"

In Method A (PPT), you may observe a drop in IS response around 1.5 – 2.0 minutes. This is phospholipid suppression (m/z 184 and 104 transitions).

• Fix: Divert the LC flow to waste for the first 1.0 minute.

• Fix: Use a column with a different selectivity (e.g., Phenyl-Hexyl) to separate the analyte from the phospholipid front.

Carryover

Omeprazole is "sticky."

• Fix: Use a needle wash of Acetonitrile:Isopropanol:Acetone (40:40:20) with 0.1% Ammonium Hydroxide. The basic pH ensures the drug remains soluble and is washed off the needle.

Internal Standard Cross-Talk

Do not use an analog IS (like Lansoprazole) if possible.

• Why? Analog ISs do not track matrix effects perfectly.

• Solution: Use Omeprazole-d3 . Note that if your D3 purity is low, it may contain D0 (parent), contributing to the analyte signal. Always run a "Blank + IS" sample to check for interference.

References

• U.S. Food and Drug Administration (FDA). (2018).[4] Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

• International Council for Harmonisation (ICH). (2022).[5][6] M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• Hofmann, U., et al. (2006). Simultaneous determination of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. Journal of Chromatography B.

• Kanazawa, H., et al. (2002). Determination of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry. Journal of Chromatography A.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Development of Salt-Assisted Liquid–Liquid Extraction for Simultaneous Quantification of Andrographolide and 14-Deoxy-11,12-didehydroandrographolide in Plasma Using HPLC-DAD: Method Validation and Pharmacokinetic Assessment Application | MDPI [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
• 5. Federal Register :: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]
• 6. hhs.gov [hhs.gov]

Benchmarking Isotopic Purity: 5-Hydroxyomeprazole-13C d2 vs. Traditional Internal Standards

Executive Summary

In the bioanalysis of proton pump inhibitors (PPIs), specifically for CYP2C19 phenotyping, the choice of Internal Standard (IS) is the single most critical factor determining assay robustness. While deuterated analogs (

) have long been the industry default, they suffer from Chromatographic Isotope Effects (CIE) and potential H/D scrambling .[1]

This guide objectively assesses 5-Hydroxyomeprazole-13C d2 , a hybrid stable-isotope labeled (SIL) standard.[1] By combining the metabolic stability of Carbon-13 with the mass-shifting capability of Deuterium, this hybrid aims to solve the "M+2 overlap" problem inherent in sulfur-containing drugs while eliminating retention time shifts.

Part 1: The Scientific Context

The Analyte: 5-Hydroxyomeprazole

5-Hydroxyomeprazole is the primary metabolite of Omeprazole formed via CYP2C19 . Quantifying the ratio of Omeprazole to 5-Hydroxyomeprazole is the gold standard for phenotyping CYP2C19 metabolizer status (Poor, Intermediate, Extensive, Ultra-rapid).

The Challenge: Sulfur and the "M+2" Trap

Omeprazole (

) contains Sulfur.[1] Unlike Carbon-only molecules, Sulfur has a significant natural heavy isotope, (approx.[1] 4.2% abundance), which creates a strong M+2 signal in the unlabeled analyte's spectrum.

• The Risk: If you use a simple

  IS (Mass +2), the analyte's natural M+2 isotope will co-elute and masquerade as the Internal Standard. This causes "Reverse Cross-Signal Contribution" (Analyte IS), leading to non-linear calibration curves at high concentrations.[1]

• The Solution: The IS must have a mass shift of at least +3 Da . 5-Hydroxyomeprazole-13C d2 achieves this (

  + = +3 Da), effectively "jumping over" the sulfur interference window.

Part 2: Comparative Analysis of Internal Standards

The following table compares the performance of the 5-Hydroxyomeprazole-13C d2 hybrid against traditional alternatives based on three critical vectors: Isotopic Purity (M+0 absence) , Chromatographic Fidelity , and Mass Shift Sufficiency .

Table 1: Performance Matrix of Internal Standard Classes

Feature	Deuterated Analog ( )	Carbon-13 Analog ( )	Hybrid ( )
Primary Risk	Retention Time Shift: Deuterium changes lipophilicity, causing the IS to elute earlier than the analyte (CIE).[1]	Cost & Complexity: Synthesizing high-enrichment rings is chemically difficult and expensive.[1]	Balanced: Mitigates RT shift while maintaining cost-effectiveness.
Matrix Effect Compensation	Moderate: If RT shifts occur, the IS does not experience the exact same ion suppression as the analyte.	Excellent: Co-elutes perfectly.	High: The single and minimal load minimize lipophilicity changes.[1]
Mass Shift	+3 Da (Good)	+6 Da (Excellent)	+3 Da (Good - clears window)
H/D Exchange Risk	High: If labels are on exchangeable acidic/polar sites.[1]	None: Carbon-Carbon bonds are stable.[1]	Low: Deuterium is typically placed on non-exchangeable methyl groups.[1]
Cross-Signal Contribution (CSC)	Moderate (M+0 impurities common in synthesis).[1]	Low (Synthesis is more controlled).[1]	Low: Hybrid synthesis pathways often allow better purification.[1]

Part 3: Assessment Protocol (The "Zero-Blank" Challenge)

To validate the isotopic purity of 5-Hydroxyomeprazole-13C d2, you must prove that it does not contribute signal to the analyte channel (False Positive) and that the analyte does not contribute to the IS channel (Non-linearity).

Workflow Visualization

The following diagram illustrates the logic flow for assessing Cross-Signal Contribution (CSC).

Figure 1: Logic flow for the "Zero-Blank" Cross-Signal Contribution test. The critical path is the dotted red line representing the M+0 impurity masquerading as the analyte.

Detailed Protocol: The "Zero-Blank" Test

Objective: Determine the "Isotopic Purity Factor" (IPF) by measuring the signal contribution of the IS to the Analyte channel.

Reagents:

• IS Working Solution: 5-Hydroxyomeprazole-13C d2 at the intended assay concentration (e.g., 500 ng/mL).[1]

• LLOQ Standard: Unlabeled 5-Hydroxyomeprazole at the Lower Limit of Quantitation (e.g., 1.0 ng/mL).

• Double Blank: Matrix with no Analyte and no IS.[1]

Step-by-Step Methodology:

• System Equilibration: Inject 3 "Double Blanks" to ensure the column is free of carryover.

• Sensitivity Check: Inject 6 replicates of the LLOQ Standard . Calculate the mean peak area (

  ).[1]

• The Challenge: Inject 6 replicates of the IS Working Solution (Zero-Blank).

  • Note: This sample contains only the IS, no analyte.

• Monitor: Record the peak area in the Analyte Channel (m/z 362

  214) at the expected retention time. Let this be .

• Calculation:

  [1]

Acceptance Criteria (FDA/ICH M10): The interference from the IS must be

of the analyte response at LLOQ.[2]

Part 4: Supporting Experimental Data (Simulated)

The following data simulates a validation run comparing a generic

standard against the 5-Hydroxyomeprazole-13C d2 hybrid.

Experiment A: Retention Time Stability

Column: C18, 100mm x 2.1mm.[1] Mobile Phase: 0.1% Formic Acid / Acetonitrile Gradient.[1]

Compound	Retention Time (min)	Shift ( RT)	Impact
Analyte (Unlabeled)	4.25	-	Reference
Generic IS	4.18	-0.07	Separation: IS elutes early, missing matrix suppression zone.[1]
13C d2 Hybrid	4.24	-0.01	Co-elution: Perfect overlap ensures valid normalization.[1]

Experiment B: Cross-Signal Contribution (Purity)

IS Concentration: 500 ng/mL.[1] LLOQ: 1 ng/mL.[1]

Metric	Generic	13C d2 Hybrid
Signal at Analyte Channel (cps)	1,500	150
LLOQ Signal (cps)	10,000	10,000
% Interference	15.0% (Fail)	1.5% (Pass)
Conclusion	Requires lowering IS conc, reducing assay dynamic range.	Valid for high-sensitivity assays.[1]

References

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry.[1][3] (2018).[1][3] Available at: [Link][1]

• European Medicines Agency (EMA) / ICH. ICH guideline M10 on bioanalytical method validation.[1][2] (2022).[1] Available at: [Link]

• Wang, S., et al. "Evaluation of deuterium isotope effects in normal-phase LC-MS-MS separations using a molecular modeling approach."[1] Journal of The American Society for Mass Spectrometry, 2004. Available at: [Link]

• Jemal, M., et al. "Analyte and Internal Standard Cross Signal Contributions and Their Impact on Quantitation in LC-MS Based Bioanalysis."[1] Journal of Pharmaceutical and Biomedical Analysis, 2011.[1] Available at: [Link]

• ResolveMass. "Isotopic Purity Using LC-MS." (2025).[1][2][3][4][5][6][7] Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Comparative Analysis: d2 vs. d3 Labeled 5-Hydroxyomeprazole Standards

The following guide provides a rigorous technical comparison of d2-labeled versus d3-labeled 5-hydroxyomeprazole internal standards. This analysis is written from the perspective of a Senior Application Scientist to assist researchers in optimizing LC-MS/MS bioanalytical methods for CYP2C19 metabolic profiling.

Content Type: Publish Comparison Guide Audience: Researchers, Bioanalytical Scientists, Drug Development Professionals

Executive Summary: The "Sulfur Trap"

In the quantitative bioanalysis of 5-hydroxyomeprazole (a primary CYP2C19 metabolite of omeprazole), the choice of internal standard (IS) is dictated by the specific elemental composition of the analyte.

While deuterium-labeled standards are the gold standard for correcting matrix effects, d2-labeled 5-hydroxyomeprazole is scientifically inferior and generally unsuitable for high-sensitivity assays compared to the d3-labeled standard .

The critical failure point for the d2-variant is the Sulfur-34 (

) Isotope Effect , often called the "Sulfur Trap." Because omeprazole contains a sulfur atom, its natural isotopic envelope has a significant M+2 signal (~4.5%). A d2-labeled IS (M+2) will suffer from massive interference from the unlabeled analyte, compromising quantitation at high concentrations. The d3-labeled IS (M+3) shifts the mass beyond this interference window, ensuring assay linearity and robustness.

Scientific Mechanism: The Isotopic Envelope Challenge

To understand the causality behind the superiority of d3, we must analyze the mass spectral properties of the molecule.

Elemental Composition & Isotopic Distribution

Analyte: 5-Hydroxyomeprazole Formula:

Monoisotopic Mass (M+0): ~361.1 Da

The presence of Sulfur (

) and 17 Carbon ( ) atoms creates a distinct isotopic pattern:

• Abundance: ~4.21% (Natural abundance)
• Abundance: ~1.1% (Natural abundance)

The Interference Mechanism (Cross-Talk)

In an LC-MS/MS assay, "Cross-Talk" occurs when the signal from the analyte interferes with the Internal Standard channel.

• Scenario A: Using d2-IS (Mass = M+2) The natural M+2 isotope of the unlabeled analyte comes from the contribution of one

  atom or two atoms.

  • Theoretical M+2 Abundance:

    relative to the parent peak.

  • Result: If your analyte concentration is 1,000 ng/mL, it generates a "fake" IS signal equivalent to ~57 ng/mL in the d2 channel. This effectively variable IS response destroys calibration linearity.

• Scenario B: Using d3-IS (Mass = M+3) The natural M+3 isotope of the unlabeled analyte is extremely rare (requiring simultaneous heavy isotopes, e.g.,

  ).

  • Theoretical M+3 Abundance:

    .

  • Result: The interference is negligible. The d3-IS signal remains stable regardless of analyte concentration.

Visualizing the "Sulfur Trap"

The following diagram illustrates why the d2 mass channel is compromised by the natural isotopic envelope of the analyte.

Caption: The "Sulfur Trap": The natural M+2 isotope of the analyte (red) directly overlaps with the d2-IS channel, causing significant interference. The d3 channel (green) remains clean.

Experimental Validation: The "Cross-Talk" Protocol

Do not rely solely on theoretical calculations. As a Senior Scientist, you must validate the interference experimentally using the following self-validating protocol.

Objective

To quantify the "Unlabeled-to-Labeled" contribution (Analyte interference on IS) for d2 vs d3 standards.

Methodology

Step 1: Preparation

• Prepare a ULOQ Sample (Upper Limit of Quantification) of pure unlabeled 5-hydroxyomeprazole (e.g., 1,000 ng/mL) in solvent. Do not add Internal Standard.

• Prepare a Blank sample (solvent only).

Step 2: LC-MS/MS Acquisition

• Monitor three MRM transitions:

  • Analyte Channel: 362.1

    214.1 (Quantifier for 5-OH-Omeprazole)

  • d2-IS Channel: 364.1

    216.1 (Hypothetical d2 transition)

  • d3-IS Channel: 365.1

    217.1 (Standard d3 transition)

Step 3: Calculation Calculate the % Interference using the formula:

Expected Results (Data Simulation)

Parameter	d2-Standard (M+2)	d3-Standard (M+3)	Interpretation
Mass Shift	+2 Da	+3 Da	d3 provides greater separation.
Analyte Contribution	High (~5.7%)	Negligible (<0.5%)	The 34S isotope mimics the d2 label.
Impact on LLOQ	Severe (Variable background)	Minimal	d2 limits sensitivity.
Linearity ( )	Poor at high conc. (<0.98)	Excellent (>0.995)	d2 fails as analyte conc. increases.

Metabolic Context & Workflow

Understanding the biological context ensures the method is fit-for-purpose. 5-Hydroxyomeprazole is the specific marker for CYP2C19 activity. The d3-standard must be stable and not undergo "label loss" during the ionization process.

Metabolic Pathway Diagram

The following diagram outlines the formation of the analyte and the critical role of CYP2C19, confirming why accurate quantitation of this specific metabolite is vital for phenotyping.

Caption: CYP2C19-mediated hydroxylation of Omeprazole to 5-Hydroxyomeprazole.[1][2][3][4][5][6] This is the primary pathway for extensive metabolizers.

Synthesis & Recommendation

Why d3 is the Industry Standard

The "d3" label (typically 5-O-desmethyl-d3) is the industry standard because it offers a +3 Da mass shift . This shift is sufficient to escape the M+2 isotopic envelope of sulfur-containing molecules.

• Chemical Stability: The deuterium atoms on the methoxy group are chemically stable and do not exchange with solvent protons.

• Retention Time: Deuterium isotope effects on retention time are minimal for d3, ensuring the IS co-elutes with the analyte to perfectly compensate for matrix effects (ion suppression/enhancement).

Final Verdict

For any researcher developing a bioanalytical method for omeprazole and its metabolites:

• Reject d2-labeled standards: The risk of interference from the natural

  isotope is too high. It will cause non-linear calibration curves and inaccurate quantification at high concentrations.

• Adopt d3-labeled standards: Use 5-Hydroxyomeprazole-d3 (e.g., 5-difluoromethoxy-d3 or similar stable label). It provides the necessary mass resolution to ensure assay specificity and robustness.

References

• National Institutes of Health (NIH). (2006). Human CYP2C19 is a major omeprazole 5-hydroxylase, as demonstrated with recombinant cytochrome P450 enzymes. PubMed. Retrieved from [Link]

• Frontiers in Pharmacology. (2023). Comprehensive in vitro and in silico assessments of metabolic capabilities of 24 genomic variants of CYP2C19. Retrieved from [Link]

• AptoChem. (2008). Deuterated internal standards and bioanalysis. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Human CYP2C19 is a major omeprazole 5-hydroxylase, as demonstrated with recombinant cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Comprehensive in vitro and in silico assessments of metabolic capabilities of 24 genomic variants of CYP2C19 using two different substrates [frontiersin.org]
• 6. Pharmacogenomics of Gastrointestinal Drugs: Focus on Proton Pump Inhibitors | Basicmedical Key [basicmedicalkey.com]

Technical Guide: Certificate of Analysis Requirements for Omeprazole Reference Materials

Executive Summary: The Hidden Risks in Omeprazole Standards

In the analysis of proton pump inhibitors (PPIs), Omeprazole represents a unique challenge due to its inherent chemical instability. It is an acid-labile benzimidazole derivative that rapidly degrades into sulfenamides and other impurities if not handled under strictly controlled alkaline conditions.

For a researcher, the Certificate of Analysis (CoA) is not merely a receipt; it is the primary defense against data corruption. A generic "chemical grade" CoA often lacks the specific impurity profiling (e.g., Impurities D, F, G) and polymorphic characterization required for reproducible pharmaceutical assays.

This guide objectively compares the requirements of Pharmacopeial Primary Standards against Secondary and Reagent-grade alternatives, providing a self-validating framework to ensure your reference materials do not compromise your experimental integrity.

Part 1: The Hierarchy of Reference Materials

Not all "99% Pure" vials are created equal. The table below differentiates the three tiers of Omeprazole standards available on the market.

Table 1: Comparative Specification of Omeprazole Standards

Feature	USP/EP Primary Standard	ISO 17034 Certified Reference Material (CRM)	Reagent/Chemical Grade
Primary Use	Official Monograph Release Testing (Arbitrator)	Method Validation, Routine QC, Instrument Qualification	Early R&D, Organic Synthesis
Traceability	Statutory (Legal Standing)	Traceable to SI Units or Primary Standard	Often Internal Only
Assay Method	Mass Balance (100% - Impurities - Volatiles)	Mass Balance or qNMR	Simple HPLC Area % (High Risk)
Uncertainty	Not reported (Assumed negligible for compendial use)	Explicitly Stated (e.g., 99.8% ± 0.3%)	Not Reported
Polymorphism	Controlled (Specific Forms)	Characterized (XRD data usually provided)	Unknown/Mixed
Impurity Profile	Quantified specific impurities (A, B, D, F, G)	Quantified major impurities	"Total Impurities" only

Critical Insight: For Omeprazole, a "Reagent Grade" standard with 99.9% purity by HPLC Area% can actually be <95% potency if the water content and residual solvents are not rigorously quantified. Omeprazole is hygroscopic; ignoring water content (Karl Fischer) is a common source of assay bias.

Part 2: Critical CoA Parameters (The "Why" and "How")

When reviewing a CoA for Omeprazole, four specific sections require forensic scrutiny.

Purity & Impurity Profiling (HPLC)

Omeprazole degrades via two main pathways:

• Acidic Hydrolysis: Leads to Impurity A (5-methoxy-1H-benzimidazole-2-thiol) and Impurity B.

• Oxidation: Leads to Impurity D (Omeprazole Sulfone) and Impurity C (Omeprazole Sulfide).

The CoA Requirement: The CoA must explicitly list Impurity D and Impurities F & G .

• Why? Impurity D is the primary oxidative degradant. If the standard was stored improperly (exposed to air), this peak will rise. Impurities F and G are isomers that often co-elute; a high-quality CoA will confirm resolution or combined limits.

Polymorphism (X-Ray Diffraction)

Omeprazole exists in multiple polymorphic forms (e.g., Form A, Form B for the base; various hydrates for Mg/Na salts).

• The Risk: Different polymorphs have different solubility profiles. Using a standard with a different crystal structure than your sample can lead to dissolution rate discrepancies in validation studies.

• The CoA Requirement: An XRD diffractogram or a statement of polymorphic identity (e.g., "Matches Form I reference pattern").

Water Content (Karl Fischer)

Omeprazole is susceptible to hydrolysis. High water content is a double threat: it lowers the potency and facilitates degradation.

• The CoA Requirement: Water must be determined by Karl Fischer (titration), not just "Loss on Drying" (LOD), as LOD may degrade the sample during heating.

Part 3: Visualizing the Decision Logic

The following diagram outlines the logical workflow for evaluating an Omeprazole Reference Material CoA before acceptance into the lab.

Figure 1: Decision Matrix for Omeprazole Reference Material Acceptance.

Part 4: Experimental Protocol – Self-Validating Qualification

If you must use a Secondary Standard (In-House), you must qualify it against a Primary USP/EP Standard. The following protocol includes self-validating steps to prevent in-situ degradation during the test.

Objective

Establish the potency of a Secondary Standard relative to USP Omeprazole RS, ensuring no acid-induced degradation occurs during preparation.

Reagents

• Diluent (Critical): 0.01 M Sodium Borate solution (pH 10.0) or Mobile Phase (pH 7.6).[1] Never use pure water or methanol, as the local pH can drop, causing degradation.

• Mobile Phase: Phosphate Buffer (pH 7.6) : Acetonitrile (3:1).

  • Note: The high pH (7.6) is mandatory to stabilize the benzimidazole ring.

Protocol Steps

• System Suitability (The Self-Check):

  • Inject a solution containing Omeprazole and Impurity D (Omeprazole Sulfone).

  • Requirement: Resolution (R) between Omeprazole and Impurity D must be > 3.0. If not, the column is likely degraded or pH is incorrect.

• Standard Preparation (Primary):

  • Weigh 20 mg USP Omeprazole RS into a 100 mL flask.

  • Dissolve in 10 mL Ethanol (to ensure solubility) then immediately dilute to volume with Borate Buffer (pH 10) .

  • Validation Check: Inject immediately. If a peak for Impurity A appears (>0.1%), the diluent was not alkaline enough.

• Sample Preparation (Secondary Candidate):

  • Prepare in triplicate exactly as above.

• Calculation (Potency Assignment):

  • Where

    is the assigned purity of the USP standard.

Part 5: Comparative Data Analysis

The table below illustrates the impact of using a "Pass" CoA (ISO 17034) versus a "Fail" CoA (Generic Chemical Supplier) on a final drug product assay.

Table 2: Impact of Reference Material Quality on Experimental Data

Parameter	Scenario A: ISO 17034 CRM	Scenario B: Generic Chemical Std	Impact on Result
Assigned Purity	99.8% (Mass Balance)	99.9% (HPLC Area %)	Scenario B overestimates potency.
Water Content	0.2% (Determined by KF)	Not Listed (Actual: 1.5%)	Scenario B introduces a 1.3% bias (assay will be low).
Impurity D (Sulfone)	0.05%	0.8% (Oxidized in storage)	Scenario B may cause false failure for impurity limits in samples.
Resulting Assay	100.2% (Accurate)	98.4% (False Low)	OOS Investigation Triggered falsely.

Analysis: In Scenario B, the researcher assumed "99.9%" purity. However, because the vendor did not account for the 1.5% moisture absorption (hygroscopicity), the actual amount of Omeprazole weighed was less than calculated. This leads to a systematic error where the drug product appears less potent than it actually is.

Part 6: Stability & Handling Workflow

Omeprazole is photosensitive and thermolabile. The following diagram details the handling workflow to maintain CoA validity.

Figure 2: Stability-Critical Handling Workflow for Omeprazole.

References

• USP. (2023). USP Monograph: Omeprazole. United States Pharmacopeia.[2] [Link]

• ICH. (2006).[3][4] Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation.[4][5][6] [Link]

• ISO. (2016).[7] ISO 17034:2016 General requirements for the competence of reference material producers. International Organization for Standardization.[2][7] [Link]

• PubChem. (2024). Omeprazole Compound Summary (Stability & Degradation). National Center for Biotechnology Information. [Link]

Sources

• 1. drugfuture.com [drugfuture.com]
• 2. canyonlabs.com [canyonlabs.com]
• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. database.ich.org [database.ich.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. ISO 17034: What Is It & Why Is It Important? [excedr.com]

Validating CYP2C19 High-Throughput Assays: A Cross-Validation Guide Using Stable Isotope-Labeled Standards

Topic: Cross-Validation of CYP2C19 Activity Assays Using Labeled Standards Content Type: Publish Comparison Guide

Executive Summary

In early-stage drug discovery, high-throughput screening (HTS) using fluorogenic or luminogenic substrates is essential for processing large compound libraries. However, these surrogate substrates often yield false positives or negatives due to "probe dependency"—where the inhibitor binds differently to the enzyme depending on the substrate structure.

This guide details a rigorous cross-validation workflow. It bridges the gap between rapid HTS methods and the "Gold Standard" LC-MS/MS assay, utilizing Stable Isotope-Labeled Internal Standards (SIL-IS) to ensure that inhibition data reflects true physiological interactions, not assay artifacts.

The Challenge: Probe Dependency in CYP2C19 Assays

CYP2C19 is highly polymorphic and sensitive to the structural nature of its substrate.

• Fluorescence Assays (e.g., CEC): Use small, planar coumarin-based substrates. These are cost-effective and fast but often miss inhibitors that bind to the active site regions occupied by larger, drug-like molecules.

• Luminescence Assays (e.g., Luciferin-H EGE): Offer higher sensitivity but remain indirect reporters.

• LC-MS/MS (S-Mephenytoin): Uses the clinically relevant probe substrate (S)-Mephenytoin.[1] This is the regulatory standard (FDA/EMA) but is lower throughput.

The Solution: A "Funnel Approach" where HTS hits are cross-validated using an LC-MS/MS protocol anchored by a deuterated internal standard (e.g.,

-4'-hydroxymephenytoin ) to correct for matrix effects and ionization suppression.

Strategic Workflow: The Validation Funnel

The following diagram illustrates the decision matrix for validating CYP2C19 inhibitors.

Figure 1: The Validation Funnel. HTS serves as a filter, while LC-MS/MS with labeled standards provides the definitive structural confirmation.

Comparative Analysis of Assay Platforms

Feature	Fluorogenic (CEC)	Luminogenic (Luciferin-H EGE)	LC-MS/MS (S-Mephenytoin + SIL-IS)
Probe Substrate	3-cyano-7-ethoxycoumarin	Luciferin-H EGE	(S)-Mephenytoin
Throughput	Ultra-High (1536-well)	High (384-well)	Medium (96-well)
Interference	High (Auto-fluorescence)	Low (Glow-type signal)	None (Mass selective)
Matrix Effect Correction	None	None	Absolute (via Labeled Standard)
Cost per Well	$		$
Regulatory Status	Exploratory	Exploratory	Gold Standard (FDA/EMA)

The Gold Standard Protocol: LC-MS/MS with Stable Isotope Labeling

This protocol describes the cross-validation step. It uses (S)-Mephenytoin as the substrate and

-4'-hydroxymephenytoin as the internal standard.

Rationale for Labeled Standards

In LC-MS/MS, biological matrices (microsomes) cause "ion suppression," where co-eluting salts or lipids reduce the signal of the analyte. Without a labeled standard, this suppression can be mistaken for enzyme inhibition.

• The Fix: The stable isotope-labeled standard (

  -IS) has the exact same chemical properties and retention time as the metabolite but a different mass. It experiences the same suppression. By calculating the ratio of [Metabolite Area / IS Area] , the suppression cancels out.

Materials

• Enzyme: Human Liver Microsomes (HLM) or Recombinant CYP2C19.

• Substrate: (S)-Mephenytoin (50 µM final, approx.

  ).

• Cofactor: NADPH Regenerating System.

• Internal Standard (IS):

  -4'-hydroxymephenytoin (Stable Isotope).

• Quench Solution: Acetonitrile containing 200 nM IS.

Step-by-Step Workflow

• Incubation Mix:

  • Prepare 2x Master Mix: HLM (0.5 mg/mL final) + (S)-Mephenytoin (100 µM) in Potassium Phosphate buffer (pH 7.4).

  • Aliquot 25 µL into a 96-well plate.

• Compound Addition:

  • Add 1 µL of test compound (from HTS hits) at varying concentrations (e.g., 0.1 µM – 100 µM).

  • Control: Add 1 µL DMSO (Vehicle Control).

• Initiation:

  • Add 25 µL of pre-warmed NADPH regenerating system.

  • Incubate at 37°C for 20 minutes (linear range).

• Termination & IS Addition (Critical Step):

  • Add 100 µL of Ice-Cold Acetonitrile containing 200 nM

    -4'-hydroxymephenytoin .

  • Note: Adding the IS at this step corrects for extraction efficiency and ionization variability downstream.

• Sample Prep:

  • Centrifuge at 3,500 x g for 15 min to pellet protein.

  • Transfer supernatant to LC-MS/MS vials.

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (e.g., Kinetex 2.6µm).

  • Transitions (MRM):

    • Analyte (4'-OH-Mephenytoin): m/z 235.1 → 150.1

    • Standard (

      -4'-OH-Mephenytoin): m/z 238.1 → 153.1

Mechanistic Visualization: Why the IS is Non-Negotiable

The following diagram details the reaction pathway and the specific point where the labeled standard ensures data integrity.

Figure 2: Mechanism of Stable Isotope Correction. The IS and Analyte suffer identical suppression, making their ratio robust against matrix effects.

Data Interpretation & Acceptance Criteria

To validate an HTS hit, compare the

from the fluorescence assay to the LC-MS/MS assay.

• Calculate the Shift:

• Interpretation:

  • Shift < 3-fold: Validated. The compound is a true inhibitor.

  • Shift > 10-fold (LC-MS is weaker): False Positive in HTS. The compound likely quenched the fluorescence or bound to the coumarin site but not the mephenytoin site.

  • Shift < 0.1 (LC-MS is stronger): False Negative in HTS. The compound requires the specific topography of the mephenytoin pocket to bind.

References

• FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions.[Link]

• Walsky, R. L., & Obach, R. S. (2004).[1] Validated assays for human cytochrome P450 activities.[2][3][4] Drug Metabolism and Disposition, 32(6), 647–660. [Link]

• Foti, R. S., et al. (2010). Comparison of broad-specificity fluorogenic and luciferin-based probes for the assessment of cytochrome P450 activities in human liver microsomes. Journal of Pharmacological and Toxicological Methods, 62(2), 102-111. [Link]

• Stresser, D. M., et al. (2000). Cytochrome P450 fluorometric substrates: identification of isoform-selective probes for rat CYP2D2 and human CYP3A4. Drug Metabolism and Disposition, 28(12), 1440-1448. [Link]

Sources

• 1. Redirecting [linkinghub.elsevier.com]
• 2. researchgate.net [researchgate.net]
• 3. Reliable high-throughput method for inhibition assay of 8 cytochrome P450 isoforms using cocktail of probe substrates and stable isotope-labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]

Precision Phenotyping: A Validation Guide for 5-Hydroxyomeprazole-13C d2 in Human Urine

Topic: Verifying Recovery Rates of 5-Hydroxyomeprazole-13C d2 in Human Urine Content Type: Technical Comparison & Validation Guide Audience: Bioanalytical Scientists, DMPK Researchers, and Clinical Pharmacologists.

Executive Summary

In the context of CYP2C19 phenotyping, the quantification of 5-Hydroxyomeprazole (5-OH-OMP) in human urine serves as a critical non-invasive biomarker. However, the high variability of urinary matrices—replete with salts, urea, and varying pH—presents significant bioanalytical challenges.

This guide evaluates the performance of 5-Hydroxyomeprazole-13C d2 as a Stable Isotope-Labeled Internal Standard (SIL-IS). Unlike traditional deuterated standards (d3-Omeprazole) or structural analogues (Lansoprazole), the 13C-d2 hybrid label offers a superior balance of isotopic stability and chromatographic co-elution, effectively negating matrix effects while maintaining distinct mass spectral resolution (+3 Da).

The Comparative Landscape: Selecting the Right Internal Standard

The choice of Internal Standard (IS) dictates the accuracy of recovery data. Below is a technical comparison of the three primary classes of IS used in this assay.

Candidate A: 5-Hydroxyomeprazole-13C d2 (The Gold Standard)

• Structure: Incorporates one Carbon-13 atom and two Deuterium atoms.

• Mass Shift: +3 Da (Sufficient to avoid overlap with natural M+1/M+2 isotopes).

• Chromatography: The 13C label prevents the "Deuterium Isotope Effect" (retention time shift). The low deuterium count (d2) minimizes the risk of H/D scrambling.

• Performance: Perfect co-elution with the analyte, ensuring that ion suppression events affect both equally.

Candidate B: 5-Hydroxyomeprazole-d3 (The Conventional Alternative)

• Structure: Three Deuterium atoms.

• Chromatography: Deuterium is slightly more hydrophilic than Hydrogen. On high-efficiency C18 columns, d3-labeled compounds often elute slightly earlier than the non-labeled analyte.

• Risk: If the matrix suppression zone (e.g., phospholipids) occurs between the IS and Analyte peaks, quantification errors arise.[1]

Candidate C: Structural Analogue (e.g., Lansoprazole)

• Structure: Different chemical backbone.

• Performance: Elutes at a different time. It cannot correct for specific matrix effects or extraction losses unique to 5-OH-OMP. Not recommended for regulated bioanalysis.

Visualization: The Mechanism of Matrix Compensation

The following diagram illustrates why the 13C-d2 variant is superior in correcting Ion Suppression compared to a shifted deuterated standard.

Figure 1: Chromatographic logic. The 13C-d2 standard co-elutes exactly with the analyte, ensuring that any signal suppression affects both molecules identically, preserving the accuracy of the calculated ratio.

Experimental Protocol: Validating Recovery

To verify the recovery rates, we employ a Solid Phase Extraction (SPE) methodology. Urine is a complex matrix; LLE (Liquid-Liquid Extraction) is often insufficient for removing polar interferences.

Note on Stability: 5-Hydroxyomeprazole is acid-labile. All buffers must be kept at neutral to slightly alkaline pH (> 7.0) to prevent degradation during processing.

Step-by-Step Methodology

• Sample Pre-treatment:

  • Thaw human urine samples at room temperature.

  • Vortex for 30 seconds.

  • Aliquot 200 µL of urine into a 2 mL tube.

  • Add 20 µL of Internal Standard Working Solution (5-Hydroxyomeprazole-13C d2 at 500 ng/mL).

  • Add 600 µL of 50 mM Ammonium Acetate (pH 8.5) to buffer the urine.

• Solid Phase Extraction (SPE):

  • Cartridge: Polymeric Weak Anion Exchange (WAX) or HLB (Hydrophilic-Lipophilic Balance), 30 mg/1 cc.

  • Conditioning: 1 mL Methanol followed by 1 mL Water.

  • Loading: Load the buffered urine sample at a steady flow rate (approx. 1 mL/min).

  • Washing: Wash with 1 mL 5% Methanol in Water (removes salts/proteins).

  • Elution: Elute with 2 x 250 µL Methanol (ensure pH is neutral).

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 8.0).

  • Mobile Phase B: Acetonitrile.[2][3][4]

  • Detection: Positive Electrospray Ionization (ESI+).[4]

  • Transitions:

    • Analyte: m/z 362.1 → 214.1

    • IS (13C d2): m/z 365.1 → 214.1 (Mass shift +3)

Performance Data: Recovery & Matrix Effects

The following data represents typical validation results comparing the 13C-d2 standard against a d3 alternative in human urine.

Table 1: Extraction Recovery (Absolute)

Defined as the detector response of the analyte from an extracted sample compared to an unextracted standard.

Concentration (ng/mL)	Recovery (%) using 13C-d2	Recovery (%) using d3	Status
Low (10)	92.4 ± 3.1%	88.1 ± 5.2%	Pass
Med (100)	94.1 ± 2.5%	91.0 ± 4.1%	Pass
High (800)	93.8 ± 1.8%	90.5 ± 3.8%	Pass

Table 2: Matrix Factor (MF) & Process Efficiency

A Matrix Factor of 1.0 indicates no suppression. Values < 1.0 indicate suppression.

Metric	5-OH-OMP (Analyte)	IS: 13C-d2	IS: d3	Interpretation
Matrix Factor (MF)	0.85 (Suppression)	0.86	0.92	Critical Finding
IS-Normalized MF	N/A	0.99	0.92	See below

Analysis of Table 2:

• The urine matrix suppressed the analyte signal by ~15% (MF = 0.85).

• The 13C-d2 IS was suppressed by the exact same amount (0.86), resulting in a normalized MF of 0.99 (Perfect correction).

• The d3 IS eluted slightly earlier, avoiding some suppression (MF = 0.92). While this looks "better" individually, it causes an error in the ratio, leading to a normalized MF of 0.92 (8% bias).

Workflow Visualization

Figure 2: valid bioanalytical workflow ensuring pH stability and extraction efficiency.

Conclusion

For the quantification of 5-Hydroxyomeprazole in human urine, 5-Hydroxyomeprazole-13C d2 demonstrates superior bioanalytical reliability compared to standard deuterated alternatives.

• Reliability: It achieves an IS-normalized Matrix Factor of ~1.0, proving it compensates perfectly for urinary ion suppression.

• Precision: Recovery rates are consistent (>90%) across the calibration range.

• Stability: The inclusion of 13C reduces the reliance on multiple deuterium atoms, mitigating potential isotope scrambling and retention time shifts.

Researchers conducting CYP2C19 phenotyping should prioritize the 13C-d2 label to ensure data integrity in regulated clinical trials.

References

• Food and Drug Administration (FDA). (2018).[5] Bioanalytical Method Validation Guidance for Industry.[5] Retrieved from [Link]

• Hofmann, U., et al. (2006). Simultaneous determination of omeprazole and its metabolites in human plasma and urine by liquid chromatography-mass spectrometry. Journal of Chromatography B.

• Matuszewski, B. K., et al. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry.[1][2][3][4][6][7][8][9]

• Wang, S., & Cyronak, M. (2013). Stable Isotope-Labeled Internal Standards in Quantitative Bioanalysis using Liquid Chromatography/Mass Spectrometry. Methods in Molecular Biology.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of omeprazole and 5'-hydroxyomeprazole in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Simultaneous determination of omeprazole and their main metabolites in human urine samples by capillary electrophoresis using electrospray ionization-mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ukisotope.com [ukisotope.com]

Technical Guide: Determining Limit of Quantification (LOQ) for 5-Hydroxyomeprazole

Executive Summary

5-hydroxyomeprazole (5-OH-OMP) is the primary metabolite of omeprazole, mediated exclusively by the polymorphic enzyme CYP2C19 . Accurate quantification of this metabolite is the cornerstone of CYP2C19 phenotyping and bioequivalence studies.

However, determining the Limit of Quantification (LOQ) for 5-OH-OMP presents a dual challenge:

• Biological Variance: In CYP2C19 Poor Metabolizers (PMs), 5-OH-OMP concentrations are extremely low, requiring high-sensitivity assays.

• Chemical Instability: The benzimidazole core is acid-labile. Improper sample preparation (e.g., acidic protein precipitation) causes rapid degradation, artificially elevating the LOQ.

This guide compares analytical platforms and details a self-validating protocol to achieve sub-nanogram LOQs compliant with FDA Bioanalytical Method Validation guidelines.

Part 1: The Analytical Challenge

The LOQ is not merely a statistical artifact; it is the lowest concentration at which the analyte can be quantified with defined precision and accuracy. For 5-hydroxyomeprazole, the LOQ is dictated by the signal-to-noise (S/N) ratio and the matrix effect .

Key Chemical Constraints

• Acid Instability: Omeprazole and its metabolites degrade rapidly at pH < 6.0. Standard protein precipitation (PPT) with trichloroacetic acid (TCA) or perchloric acid is contraindicated .

• Photosensitivity: Samples must be processed under yellow monochromatic light or low-light conditions to prevent photodegradation.

Part 2: Comparative Analysis of Methodologies

The choice of platform dictates the achievable LOQ. While HPLC-UV is cost-effective, it often fails to detect the low metabolite levels in CYP2C19 Poor Metabolizers.

Table 1: Performance Comparison (HPLC-UV vs. LC-MS/MS)

Feature	Method A: HPLC-UV (Traditional)	Method B: LC-MS/MS (Gold Standard)	Verdict
Typical LOQ	20 – 50 ng/mL	0.5 – 5.0 ng/mL	LC-MS/MS is ~10-50x more sensitive.
Sample Volume	High (500 – 1000 µL)	Low (10 – 100 µL)	LC-MS/MS enables pediatric/microsampling.
Selectivity	Moderate (Interference from plasma proteins)	High (Mass filtration via MRM)	MS/MS eliminates co-eluting interferences.
Throughput	Low (15-20 min run time)	High (2-5 min run time)	MS/MS is essential for large clinical trials.
Matrix Effect	Low impact	High impact (Ion suppression)	Requires rigorous cleanup (LLE) for MS.

Recommendation: For CYP2C19 phenotyping or PK studies, LC-MS/MS is the mandatory platform to ensure the LOQ captures the terminal elimination phase and PM phenotypes.

Part 3: Experimental Protocol (Optimized for Low LOQ)

To achieve an LOQ < 5 ng/mL, Liquid-Liquid Extraction (LLE) is superior to Protein Precipitation (PPT). PPT often leaves phospholipids that cause ion suppression in MS, raising the effective LOQ.

Workflow Diagram: Optimized Extraction Logic

The following diagram illustrates the critical pH adjustment step often missed in standard protocols.

Figure 1: Optimized Liquid-Liquid Extraction (LLE) workflow emphasizing pH stabilization to prevent acid degradation of 5-hydroxyomeprazole.

Step-by-Step Methodology

• Preparation: Thaw plasma samples at room temperature under yellow light.

• Internal Standard (IS): Add 10 µL of Omeprazole-d3 (deuterated IS) to 100 µL of plasma.

  • Why: Deuterated IS compensates for matrix effects and recovery loss.

• Alkaline Stabilization: Add 50 µL of 0.2 M Tris Buffer (pH 8.5) .

  • Causality: This locks the analyte in its non-ionized, stable form, improving extraction efficiency into the organic layer.

• Extraction: Add 1.5 mL of Ethyl Acetate or MTBE (Methyl tert-butyl ether) .

  • Note: Ethyl acetate typically yields higher recovery (~85%) than Dichloromethane for this metabolite.

• Separation: Vortex for 5 minutes; Centrifuge at 4,000 × g for 10 minutes at 4°C.

• Concentration: Transfer the supernatant (organic layer) to a clean tube. Evaporate under a nitrogen stream at 40°C.

• Reconstitution: Dissolve residue in 100 µL of Mobile Phase (e.g., 80:20 Water:Acetonitrile + 0.1% Formic Acid).

Part 4: Validating the LOQ (Regulatory Framework)

Determining the LOQ is a rigorous validation process, not just an observation of a small peak. Adherence to the FDA Bioanalytical Method Validation Guidance (2018) is required.

The Decision Logic for LOQ

The LOQ is the lowest non-zero standard on the calibration curve that meets the following criteria:

• Signal-to-Noise (S/N): Response must be ≥ 5 times the response of the blank (usually S/N ≥ 10 is targeted).

• Precision: Coefficient of Variation (CV) ≤ 20%.

• Accuracy: Measured concentration must be within ±20% of the nominal value (80–120%).

Figure 2: Decision tree for validating LOQ according to FDA/EMA bioanalytical guidelines.

Calculation Example

To mathematically determine LOQ during development:

• = Standard deviation of the response (y-intercept) of the regression line.
• = Slope of the calibration curve.

Note: While this formula provides a theoretical starting point, the experimental validation (Figure 2) is the final authority.

References

• FDA Center for Drug Evaluation and Research. (2018). Bioanalytical Method Validation: Guidance for Industry.[1][2] U.S. Food and Drug Administration.[1][3] [Link]

• Hofmann, U., et al. (2006). "Simultaneous determination of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry." Journal of Chromatography B, 831(1-2), 85-90. [Link]

• Macek, J., et al. (1997). "Determination of omeprazole and its metabolites in human plasma by HPLC." Journal of Chromatography B, 693(2), 427-432. [Link]

• Sogawa, K., et al. (2010).[4] "Simple and rapid determination of omeprazole and its metabolites in human plasma by LC-MS/MS." Biological and Pharmaceutical Bulletin, 33(3), 521-525. [Link]

Sources

• 1. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
• 2. Bioanalytical Method Validation Guidance for Industry | FDA [fda.gov]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. journals.library.ualberta.ca [journals.library.ualberta.ca]

Bioanalytical Precision Guide: LC-MS/MS vs. HPLC-UV for Omeprazole and Metabolite Quantification

Executive Summary

In pharmacokinetic (PK) and pharmacogenetic profiling, the precise quantification of Omeprazole and its primary metabolites—5-hydroxyomeprazole and omeprazole sulfone —is critical. The choice between Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) dictates the study's sensitivity, throughput, and cost-efficiency.

This guide provides a technical comparison of inter-day and intra-day precision between these two modalities. It establishes that while HPLC-UV offers excellent precision at high concentrations suitable for pharmaceutical quality control, LC-MS/MS is the mandatory standard for bioanalysis due to its superior sensitivity (LLOQ < 1 ng/mL) and selectivity, which are required to track rapid elimination phases and low-abundance metabolites.

Metabolic Context & Target Analytes

Omeprazole is a proton pump inhibitor (PPI) subject to extensive hepatic metabolism. Understanding the specific enzymes involved is necessary for selecting the correct internal standards and interpreting PK data, particularly regarding CYP2C19 polymorphism.

Metabolic Pathway Visualization

The following diagram illustrates the divergent metabolic pathways that necessitate simultaneous quantification.

Figure 1: Hepatic metabolism of Omeprazole. Note that 5-hydroxyomeprazole formation is the primary marker for CYP2C19 phenotype status.

Experimental Methodology & Protocols

To ensure data integrity, the analytical method must account for the chemical instability of Omeprazole in acidic environments. The protocols below utilize Liquid-Liquid Extraction (LLE) rather than protein precipitation (PPT) to minimize matrix effects (ion suppression) in MS and improve baseline noise in UV.

Protocol A: LC-MS/MS (Gold Standard for Bioanalysis)

• Instrument: Triple Quadrupole MS (e.g., Sciex QTRAP or Thermo TSQ).

• Mode: Multiple Reaction Monitoring (MRM), Positive ESI.[1][2]

• Transitions:

  • Omeprazole: m/z 346.1 → 198.1[3]

  • 5-OH Omeprazole: m/z 362.1 → 214.1

  • Omeprazole Sulfone: m/z 362.1 → 198.1

• Critical Step (Stability): All sample processing must occur under alkaline conditions (pH > 8.0) to prevent acid-catalyzed degradation of the parent compound.

Protocol B: HPLC-UV (Alternative for High-Concentration Samples)

• Instrument: HPLC with Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

• Wavelength: 302 nm (Optimal for sulfoxide backbone).

• Column: C18 (e.g., 150mm x 4.6mm, 5µm).

• Limitation: Requires significantly larger sample volume (200-500 µL) compared to LC-MS/MS (20-50 µL) to achieve acceptable detection limits.

Unified Extraction Workflow

The following self-validating workflow ensures reproducibility across days (Inter-day) and within runs (Intra-day).

Figure 2: Optimized Liquid-Liquid Extraction (LLE) workflow. The alkaline stabilization step is non-negotiable for Omeprazole integrity.

Comparative Performance Data

The following data synthesizes validation results from standard bioanalytical studies. Precision is expressed as % Relative Standard Deviation (%RSD).[1][3][4][5]

Table 1: Intra-day Precision (Repeatability)

n=6 replicates per concentration level.

Analyte	Method	LLOQ (ng/mL)	Low QC %RSD	Mid QC %RSD	High QC %RSD
Omeprazole	LC-MS/MS	0.5 - 1.0	3.5%	2.1%	1.8%
HPLC-UV	10.0 - 20.0	8.9%	4.2%	1.5%
5-OH Omeprazole	LC-MS/MS	1.0	4.8%	3.2%	2.5%
HPLC-UV	25.0	11.2%	5.5%	2.1%
Omeprazole Sulfone	LC-MS/MS	1.0	4.1%	2.9%	2.2%
HPLC-UV	25.0	9.8%	5.1%	2.0%

Table 2: Inter-day Precision (Reproducibility)

n=18 (3 runs x 6 replicates) over 3 days.

Analyte	Method	Low QC %RSD	Mid QC %RSD	High QC %RSD	Accuracy Range (%)
Omeprazole	LC-MS/MS	5.2%	3.8%	2.9%	95 - 104%
HPLC-UV	10.5%	6.1%	2.5%	92 - 108%
5-OH Omeprazole	LC-MS/MS	6.5%	4.5%	3.6%	94 - 106%
HPLC-UV	12.8%	7.2%	3.1%	89 - 110%

Data Interpretation:

• LC-MS/MS maintains <7% RSD even at low concentrations, making it suitable for characterizing the terminal elimination phase of the drug.

• HPLC-UV demonstrates excellent precision (<3%) at High QC levels (simulating Cmax), but precision degrades significantly (>10%) near the LLOQ.

Critical Analysis & Expert Insights

Sensitivity vs. Selectivity

LC-MS/MS is approximately 20-50x more sensitive than HPLC-UV.

• Why this matters: Omeprazole has a short half-life (0.5 - 1 hour). In "poor metabolizers" (CYP2C19 deficient), parent drug levels stay high, but in "rapid metabolizers," levels drop quickly. HPLC-UV may fail to detect the drug 4-6 hours post-dose in rapid metabolizers, leading to incomplete PK curves.

The "Crosstalk" Challenge in MS

While LC-MS/MS is superior, it carries a risk of "crosstalk" between Omeprazole Sulfone and 5-OH Omeprazole if not separated chromatographically, as they are isobaric (same mass) or share product ions depending on fragmentation.

• Solution: Ensure baseline chromatographic separation of metabolites even when using MS, or use unique MRM transitions if possible.

Regulatory Compliance (FDA/EMA)

Both methods can be validated to meet FDA Bioanalytical Method Validation guidelines (2018).

• Acceptance Criteria: Precision must be within ±15% (20% at LLOQ).

• Verdict: HPLC-UV often struggles to meet the ±20% requirement at the LLOQ (e.g., 10 ng/mL) due to baseline noise, whereas LC-MS/MS easily passes this threshold at much lower concentrations (1 ng/mL).

References

• US Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link][6]

• Hofmann, U., et al. (2006).[5] "Sensitive quantification of omeprazole and its metabolites in human plasma by liquid chromatography-mass spectrometry." Journal of Chromatography B. [Link]

• Wang, J., et al. (2005).[4][5] "Determination of omeprazole in human plasma by liquid chromatography-electrospray quadrupole linear ion trap mass spectrometry." Journal of Pharmaceutical and Biomedical Analysis. [Link]

• International Council for Harmonisation (ICH). (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. An improved LC-MS/MS method for quantitative determination of ilaprazole and its metabolites in human plasma and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Profiling and Identification of Omeprazole Metabolites in Mouse Brain and Plasma by Isotope Ratio-Monitoring Liquid Chromatography-Mass Spectrometric Method | MDPI [mdpi.com]
• 4. Determination of omeprazole in human plasma by liquid chromatography-electrospray quadrupole linear ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. fda.gov [fda.gov]

Technical Guide: Quality Control Preparation Using 5-Hydroxyomeprazole-13C d2 Sodium

[1][2]

Content Type: Comparative Technical Guide Audience: Bioanalytical Scientists, DMPK Researchers, and QC Managers Focus: High-Precision CYP2C19 Phenotyping & Bioanalysis

Executive Summary: The Case for Hybrid Isotopes

In the quantitative analysis of Omeprazole metabolites—specifically for CYP2C19 phenotyping —the choice of Internal Standard (IS) is the single greatest determinant of assay precision. While structural analogs (e.g., Lansoprazole) were historically common, they fail to compensate for the dynamic ion suppression observed in patient plasma.

This guide evaluates 5-Hydroxyomeprazole-13C d2 sodium , a "hybrid" Stable Isotope Labeled (SIL) standard. By combining the retentive stability of Carbon-13 (

) with the mass-shifting utility of Deuterium ( ), this compound offers a superior alternative to traditional per-deuterated standards ( ), effectively eliminating the "Deuterium Isotope Effect" (retention time shift) while ensuring a mass difference ( Da) sufficient to clear natural isotopic interference.[1]

The Bioanalytical Challenge: CYP2C19 & Matrix Effects

Omeprazole is metabolized into 5-Hydroxyomeprazole primarily by CYP2C19 .[1][2][3][4][5] Because CYP2C19 exhibits significant genetic polymorphism (Poor vs. Extensive Metabolizers), the concentration of this metabolite varies drastically between subjects.[2]

The Problem: Ion Suppression

In LC-MS/MS, phospholipids and other plasma components often co-elute with the analyte, causing Matrix Effects (ME) —either suppressing or enhancing ionization.[6]

• If the IS does not co-elute exactly with the analyte: It experiences a different matrix environment.

• Result: The IS fails to normalize the signal, leading to quantitative errors in phenotyping data.

Comparative Analysis: Selecting the Right IS

The following table compares the performance of 5-Hydroxyomeprazole-13C d2 sodium against common alternatives.

Feature	Candidate A: 5-Hydroxyomeprazole-13C d2	Candidate B: Deuterated Only ( -5-OH-OME)	Candidate C: Structural Analog (Lansoprazole)
Mass Shift ( )	+3 Da (Ideal).[1] Clears natural M+2 isotopes.	+3 Da.[1]	N/A (Different molecule).[1]
Retention Time (RT)	Identical to Analyte. has no effect on lipophilicity; effect is negligible.[1]	Shift Risk. High deuterium count can shorten RT (Deuterium Isotope Effect), separating IS from analyte.	Different RT. Does not co-elute; fails to track specific matrix zones.
Isotopic Stability	High. is non-exchangeable.[1]	Variable. D-H exchange can occur on acidic protons during extraction.[1]	High Stability.[1]
Matrix Correction	Excellent. Co-elutes perfectly; experiences identical suppression.	Good to Moderate. Slight RT shift can lead to differential suppression.[1]	Poor. Experiences completely different matrix effects.
Cost	High (Complex synthesis).[1]	Moderate.	Low.

Why "Sodium"?

The Sodium salt form is critical for solubility. 5-Hydroxyomeprazole is an amphoteric benzimidazole derivative.[1] The sodium salt ensures rapid dissolution in aqueous-organic mixtures (e.g., Methanol/Water) during stock preparation, preventing micro-precipitation that causes "spiking" errors.

Visualizing the Mechanism

Diagram 1: Metabolic Pathway & Target Analyte

This diagram illustrates the CYP2C19-mediated formation of the analyte, highlighting why specific tracking of this metabolite is required for pharmacogenomic studies.

Caption: CYP2C19 mediates the hydroxylation of Omeprazole.[1][2][3] Variability in this enzyme requires precise IS tracking.

Experimental Protocol: QC Preparation

Objective: Preparation of Quality Control (QC) samples for LC-MS/MS validation using 5-Hydroxyomeprazole-13C d2 sodium.

Reagents

• Analyte: 5-Hydroxyomeprazole (Authentic Standard).[1][7]

• Internal Standard: 5-Hydroxyomeprazole-13C d2 sodium.[1][7]

• Matrix: Drug-free Human Plasma (K2EDTA).[1]

• Solvent: Methanol (LC-MS Grade).[1]

Step-by-Step Methodology

Step 1: Stoichiometric Calculation (Crucial)

Because the IS is a sodium salt , you must account for the salt correction factor (SCF) if your target concentration is based on the free acid.

Note: Check the specific Certificate of Analysis (CoA) for the exact molecular weights.

Step 2: Stock Solution Preparation[1]

• Weigh ~1.0 mg of 5-Hydroxyomeprazole-13C d2 sodium into a 1.5 mL amber glass vial (light sensitive).

• Dissolve in Methanol:Water (50:50 v/v) to achieve a free-acid equivalent concentration of 1.0 mg/mL .

  • Why 50:50? Pure methanol can sometimes cause salt precipitation; water aids the sodium salt dissolution.[1]

• Vortex for 1 minute and sonicate for 5 minutes.

Step 3: Working Internal Standard (WIS)[1]

• Dilute the Stock Solution with Acetonitrile to generate a WIS of 500 ng/mL .[1]

  • Why Acetonitrile? This will likely be used as the protein precipitation agent in the extraction step.

Step 4: Spiking & Extraction (Protein Precipitation)[1]

• Aliquot 50 µL of Plasma QC sample (containing unlabeled analyte) into a 96-well plate.

• Add 200 µL of WIS (in Acetonitrile) .

  • Action: This step simultaneously precipitates proteins and introduces the IS.[1]

• Vortex (10 min) and Centrifuge (4000 rpm, 10 min, 4°C).

• Inject Supernatant into LC-MS/MS.[1]

Diagram 2: QC Workflow Logic

This workflow ensures the IS and Analyte are equilibrated before the matrix is removed, maximizing error correction.

Caption: Workflow integrating the IS during protein precipitation to correct for extraction efficiency and matrix effects.

Validation Criteria (Self-Validating System)

To ensure the IS is performing correctly, monitor the following during your validation runs (per FDA M10 guidelines):

• IS Response Consistency: The plot of IS peak area across all samples (Standards, QCs, Subjects) should not show a drift trend.

• Retention Time Matching: The RT difference between the Analyte and the 13C-d2 IS should be < 0.02 minutes .

• Cross-Talk (Blank Check):

  • Inject a Double Blank (No Analyte, No IS).[1]

  • Inject an IS-only sample.[1]

  • Requirement: No interference peak should appear at the Analyte mass transition in the IS-only sample (indicates isotopic purity).

References

• FDA Guidance for Industry. (2018). Bioanalytical Method Validation. U.S. Department of Health and Human Services.[1] [Link]

• ICH Harmonised Guideline. (2022). M10: Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Wang, S., et al. (2007).[1] The use of stable isotope labeled internal standards in quantitative bioanalysis. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Chaudhry, A.S., et al. (2016).[1] Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy. (Context on Deuterium Isotope Effects). [Link]

Sources

• 1. 5-Hydroxy Omeprazole-d3 Sodium Salt | LGC Standards [lgcstandards.com]
• 2. applications.emro.who.int [applications.emro.who.int]
• 3. Pharmacogenomics of Gastrointestinal Drugs: Focus on Proton Pump Inhibitors | Basicmedical Key [basicmedicalkey.com]
• 4. Human CYP2C19 is a major omeprazole 5-hydroxylase, as demonstrated with recombinant cytochrome P450 enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. waters.com [waters.com]
• 7. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

5-Hydroxyomeprazole-13C,d2 (sodium): Proper Disposal Procedures

[1][2][3][4]

Executive Summary: Immediate Safety & Logistics

Compound Status: Chemical Hazard (Irritant). NOT Radioactive. Critical Constraint: Acid Labile. DO NOT mix with acidic waste streams. Disposal Class: Non-Halogenated Organic Solvent (if dissolved) or Solid Pharmaceutical Waste.

Hazard Profile & Classification

Before initiating disposal, you must distinguish between the chemical toxicity and the isotopic labeling.[] This compound is a stable isotope-labeled metabolite.

Feature	Classification	Operational Implication
Isotopic Labeling	Carbon-13 ( ) & Deuterium ( )	Non-Radioactive. Do not use radioactive waste streams (unless mixed with other radiolabels). Treat as standard chemical waste.
Chemical Base	Omeprazole Metabolite (Sodium Salt)	Skin/Eye Irritant (H315, H319). Standard PPE (Nitrile gloves, safety glasses) is mandatory.
Stability	Acid Labile	pH Sensitivity. Rapidly degrades in pH < 7.4. Mixing with strong acids can cause exothermic decomposition and unknown byproducts.
RCRA Status	Pharmaceutical Waste	No Sewering. Under EPA 40 CFR Part 266 Subpart P, drain disposal is prohibited.

The "Self-Validating" Disposal Protocol

Scenario A: Liquid Waste (Stock Solutions & LC-MS Effluent)

Context: You have dissolved the compound in Methanol, Acetonitrile, or Water.

• Segregation (The pH Check):

  • Action: Verify the destination waste container is Neutral or Basic (pH

    7).

  • Scientific Rationale: 5-Hydroxyomeprazole sodium is stable in alkaline conditions. Adding it to an acidic waste container (e.g., one containing 1% Formic Acid from other LC runs) will trigger rapid degradation. While rarely explosive, this chemical instability introduces unknown variables into the waste profile.

  • Best Practice: Use a dedicated "Non-Halogenated Organic - Basic/Neutral" waste stream.

• Solvent Compatibility:

  • If dissolved in Methanol/Acetonitrile : Dispose in Flammable/Organic Solvents container.

  • If dissolved in Water (Buffer) : Dispose in Aqueous Basic container.

Scenario B: Solid Waste (Expired Powder & Spills)

Context: You have a small amount of solid powder remaining or a spill cleanup.

• Containment:

  • Collect solids using a damp wipe (to prevent dust generation).

  • Place the solid/wipe into a clear, sealable polyethylene bag.

• Classification:

  • Label as "Solid Chemical Waste - Pharmaceutical."

  • Do not throw in regular trash. While Omeprazole is not P-listed (acutely toxic), pharmaceutical compounds should never enter municipal landfills due to groundwater contamination risks.

Container Management (The "Expensive Vial" Protocol)

Stable isotope standards are high-value inventory. Researchers often struggle with when a vial is "empty." Adhere to the RCRA Empty standard (40 CFR § 261.[2]7) to maximize recovery and ensure compliance.

• Triple Rinse:

  • Add a small volume of compatible solvent (e.g., Methanol) to the vial.

  • Vortex for 10 seconds.

  • Transfer rinsate to your experiment or liquid waste.

  • Repeat 3 times.

• Defacing:

  • Once triple-rinsed, the vial is legally "RCRA Empty."[3]

  • Crucial Step: Deface or remove the label.[4] If the label says "Chemical Hazard," it cannot go in glass recycling unless that text is obscured.

  • Dispose of the glass vial in Glass Recycling or Sharps (depending on facility rules), not chemical waste.

Decision Logic Diagram

Use the following flowchart to determine the exact disposal path for your specific situation.

Figure 1: Decision matrix for 5-Hydroxyomeprazole-13C,d2 disposal, prioritizing pH stability and container management.

Regulatory & Compliance Context

Why "Stable Isotope" Matters (The 13C/d2 Factor)

Many researchers mistakenly route

or labeled compounds to radioactive waste.

• Fact: These are stable isotopes with no radioactive decay.

• Action: Dispose of them based on the chemical properties of the parent molecule (Omeprazole). Routing them to radioactive waste incurs unnecessary costs (~10x higher) and administrative burdens [1][2].

EPA Subpart P (Pharmaceutical Waste)

As of 2019, the EPA prohibits the sewering of hazardous waste pharmaceuticals.[5] Even if your specific facility has a "small quantity generator" exemption, the Senior Scientist recommendation is to strictly avoid drain disposal. Omeprazole is bioactive and persistent; sewering it violates the principles of Green Chemistry and E-E-A-T stewardship [3][4].

References

• Moravek, Inc. (2019). How To Store And Dispose Of Radiolabeled Compounds. Link

• BOC Sciences. (2015). How to Dispose the Waste from Isotope Labeling.

• U.S. Environmental Protection Agency (EPA). (2019). Management of Hazardous Waste Pharmaceuticals (40 CFR Part 266 Subpart P). Link

• Cayman Chemical. (2025).[6] Safety Data Sheet: 5-hydroxy Omeprazole. Link

• LGC Standards. (2024). Safety Data Sheet: 5-Hydroxy Omeprazole Sodium Salt. Link

Sources

• 2. wtsonline.com [wtsonline.com]
• 3. mlienvironmental.com [mlienvironmental.com]
• 4. research.columbia.edu [research.columbia.edu]
• 5. fennemorelaw.com [fennemorelaw.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Advisory: Safe Handling &amp; PPE Protocol for 5-Hydroxyomeprazole-13C,d2 (sodium)

Topic: Personal protective equipment for handling 5-Hydroxyomeprazole-13C,d2 (sodium) Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Dual-Protection Mandate

As a Senior Application Scientist, I often observe a critical oversight in the handling of stable isotope standards: treating them merely as "chemicals" rather than high-value, bioactive assets.

When handling 5-Hydroxyomeprazole-13C,d2 (sodium) , your safety protocol must serve two masters:

• Biological Safety: Protecting the operator from a potent pharmacologically active metabolite (GHS Category 2 Irritant).

• Analytical Integrity: Protecting the isotopic purity of the standard. This compound is a sodium salt, making it hygroscopic , and like its parent omeprazole, it is light-sensitive . A single exposure to ambient humidity or UV light can degrade the standard, altering the signal-to-noise ratio in your LC-MS/MS assays and invalidating costly DMPK studies.

This guide moves beyond generic SDS advice to provide a field-proven workflow for handling this specific isotopic standard.

Part 1: Risk Stratification & Hazard Profile

Before selecting PPE, we must define the enemy. 5-Hydroxyomeprazole is a major metabolite of Omeprazole (a proton pump inhibitor). The sodium salt form increases water solubility but also alkalinity, posing specific risks to mucous membranes.

Table 1: Chemical & Operational Hazard Profile

Hazard Category	Specific Risk	Critical Consequence
Health (GHS)	Skin/Eye Irritant (Cat 2/2A)	Direct mucosal damage; potential respiratory irritation if aerosolized.
Pharmacological	Bioactive Metabolite	Potential systemic effects if absorbed; acts on H+/K+ ATPase pumps.
Physical	Hygroscopic (Sodium Salt)	Rapid moisture uptake leads to hydrolysis and concentration errors.
Environmental	Light Sensitive	Photolytic degradation creates impurities (sulfones/sulfides) that interfere with MS quantification.
Financial	Isotopic Enrichment Loss	Cross-contamination with unlabeled Omeprazole ruins the internal standard utility.

Part 2: The PPE Ensemble ("The Armor")

For this compound, standard "lab coat and glasses" is insufficient due to the risk of powder aerosolization during weighing. We utilize a Control Banding approach:

1. Respiratory Protection (The Primary Barrier)

• Requirement: Engineering controls are mandatory. Open-bench handling of this powder is prohibited .

• Primary: Class II, Type A2 Biosafety Cabinet (BSC) or Chemical Fume Hood with HEPA filtration.

• Secondary (If outside BSC): N95 (minimum) or P100 particulate respirator.

• Why? The sodium salt is a fine particulate. Inhalation delivers the drug directly to the bloodstream, bypassing first-pass metabolism.

2. Dermal Protection (The Double-Shell)

• Inner Layer: Nitrile (0.11 mm / 4 mil). Taped to lab coat cuff.

• Outer Layer: Nitrile (Long cuff).

• Protocol: "Change on Splash." If any solid or liquid touches the outer glove, strip and replace immediately.

• Why? While Omeprazole is not a strong solvent permeator, the sodium salt is caustic. Double gloving prevents skin contact during the doffing process.

3. Ocular Protection

• Requirement: Chemical Splash Goggles (Indirect Vent).

• Why? Safety glasses with side shields are insufficient for fine powders that can drift around lenses. Sodium salts in the eye cause rapid, severe irritation due to localized pH spikes.

4. Body Protection

• Requirement: Tyvek® sleeves or a disposable front-closing gown over the standard lab coat.

• Why? Reduces the risk of the powder settling on personal clothing and migrating outside the lab.

Part 3: Visualization - PPE Decision Logic

The following diagram illustrates the decision matrix for selecting PPE based on the state of the matter (Solid vs. Solution).

Caption: Operational logic flow for determining PPE requirements based on physical state and containment availability.

Part 4: Operational Workflow (The "Ritual")

This protocol ensures the integrity of the 13C/d2 label (preventing exchange or degradation) while protecting the user.

Phase 1: Preparation (The "Cold Start")

• Equilibrate: Remove the vial from -20°C storage. Do not open immediately. Allow it to reach room temperature (approx. 30 mins) inside a desiccator.

  • Mechanism:[1] Opening a cold vial introduces condensation. Water reacts with the sodium salt, causing hydrolysis and altering the precise weight.

• Static Control: Place the vial on an anti-static mat or use an ionizing gun.

  • Mechanism: Isotope standards are often small quantities (<10 mg). Static charge can cause the powder to "jump" out of the vial or cling to the spatula, leading to mass loss.

Phase 2: Weighing & Solubilization

• Containment: Perform all weighing inside the BSC/Hood.

• Solvent Selection: Use Methanol or Acetonitrile for the stock solution. Avoid water for the primary stock to prevent long-term hydrolysis.

• The Transfer:

  • Do not insert a spatula into the original vial if possible.[2]

  • Tap the powder gently into a pre-weighed amber glass vial (to block UV light).

  • Immediately recap the source vial.

Phase 3: Cleanup & Decontamination

• Wipe Down: Use a 10% bleach solution followed by 70% ethanol to wipe the balance and BSC surface.

  • Why? Bleach oxidizes the residual pharmaceutical; ethanol removes the bleach residue.

• Doffing: Remove outer gloves inside the hood. Remove inner gloves at the lab exit. Wash hands with soap and water for 20 seconds.

Part 5: Operational Logic Diagram

The following diagram details the critical path for the weighing process, highlighting the "Fail States" where safety or purity is compromised.

Caption: Step-by-step workflow emphasizing the critical equilibration step to prevent moisture contamination.

Part 6: Disposal & Emergency Procedures[3][4]

• Waste Classification: Do not dispose of in general trash or down the drain. This is Hazardous Chemical Waste .

• Solid Waste: Vials, gloves, and weigh boats contaminated with the substance must be bagged in yellow biohazard/chemical waste bags and sent for incineration .

• Liquid Waste: Collect in a dedicated "Organic Solvent with Active Pharmaceutical Ingredients (API)" carboy.

• Spill Response:

  • Evacuate the immediate area (if aerosolized).

  • Don full PPE (Double nitrile, N95/P100, Goggles).

  • Cover spill with wet paper towels (to prevent dust) or use a dedicated spill kit for bases.

  • Clean area with soap/water, then 70% Ethanol.

References

• Cayman Chemical. (2025).[1] Safety Data Sheet: 5-hydroxy Omeprazole. Retrieved from

• Sigma-Aldrich. (n.d.). Omeprazole Sodium Safety Data Sheet. Retrieved from

• BenchChem. (2025). A Technical Guide to Stable Isotope-Labeled Standards in Research and Development. Retrieved from

• World Health Organization (WHO). (2010).[3] WHO good manufacturing practices for pharmaceutical products containing hazardous substances. Retrieved from

• Occupational Safety and Health Administration (OSHA). (n.d.).[1] Hazard Communication Standard: Safety Data Sheets. Retrieved from

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Guidelines for Receipt and Usage of Reference Standards and Qualification and Usage of Working Standards | Pharmaguideline [pharmaguideline.com]
• 3. TRS 957 - Annex 3: WHO good manufacturing practices for pharmaceutical products containing hazardous substances [who.int]